Isopropyl Stearate

• CAS: 112-10-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Isopropyl Stearate for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl stearate, the ester of isopropyl alcohol and stearic acid, is a versatile excipient widely employed in the pharmaceutical, cosmetic, and personal care industries. Its primary functions include acting as an emollient, lubricant, and solubilizing agent.[1][2] In pharmaceutical formulations, particularly in topical and transdermal drug delivery systems, isopropyl stearate serves as a penetration enhancer, facilitating the transport of active pharmaceutical ingredients (APIs) through the skin barrier.[1] This technical guide provides a comprehensive overview of the core physicochemical properties of isopropyl stearate, detailed experimental protocols for their determination, and visualizations of its synthesis and application.

Physicochemical Properties

The following tables summarize the key physicochemical properties of Isopropyl Stearate, providing a valuable resource for formulation development and research.

Table 1: General and Physical Properties of Isopropyl Stearate

Property	Value	References
Chemical Name	propan-2-yl octadecanoate	[1][3]
CAS Number	112-10-7
Molecular Formula	C₂₁H₄₂O₂
Molecular Weight	326.56 g/mol
Appearance	Colorless to light yellow, oily liquid
Melting Point	28 °C
Boiling Point	368.2 °C at 760 mmHg
Density	0.861 g/cm³
Refractive Index	1.4325 (estimate)
Flash Point	179.3 °C
Vapor Pressure	1.3E-05 mmHg at 25°C

Table 2: Solubility and Partitioning Behavior of Isopropyl Stearate

Property	Description	References
Solubility in Water	Insoluble
Solubility in Organic Solvents	Soluble in ethanol, ether, and other nonpolar solvents.
LogP (Octanol-Water Partition Coefficient)	9.291 (estimated)

Table 3: Other Relevant Physicochemical Parameters

Property	Value	References
Surface Tension	30.3 dyne/cm
Viscosity	Low viscosity liquid
Topological Polar Surface Area	26.3 Ų

Experimental Protocols

This section provides detailed methodologies for determining key physicochemical properties of Isopropyl Stearate.

Determination of Octanol-Water Partition Coefficient (LogP)

The octanol-water partition coefficient is a critical parameter for predicting the behavior of a substance in biological systems. The shake-flask method is a standard approach for its experimental determination.

Methodology:

• Preparation of Solutions: Prepare a stock solution of Isopropyl Stearate in 1-octanol (pre-saturated with water).

• Phase Partitioning:

  • In a separatory funnel, add a known volume of the octanol stock solution and a known volume of water (pre-saturated with octanol).

  • Shake the funnel vigorously for a predetermined period (e.g., 1 hour) to ensure equilibrium is reached.

  • Allow the two phases to separate completely.

• Analysis:

  • Carefully separate the octanol and water phases.

  • Determine the concentration of Isopropyl Stearate in each phase using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the analyte in the octanol phase to its concentration in the aqueous phase. The LogP is the base-10 logarithm of this value.

Determination of Solubility

The solubility of Isopropyl Stearate in various solvents can be determined using the gravimetric method.

Methodology:

• Sample Preparation: Add an excess amount of Isopropyl Stearate to a known volume of the solvent of interest in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is achieved.

• Separation: Allow any undissolved solid to settle. Carefully collect a known volume of the supernatant, ensuring no solid particles are transferred.

• Analysis: Evaporate the solvent from the collected supernatant and weigh the remaining Isopropyl Stearate residue.

• Calculation: The solubility is expressed as the mass of the dissolved solute per volume of the solvent (e.g., g/L or mg/mL).

Determination of Viscosity

The viscosity of Isopropyl Stearate can be measured using a rotational viscometer.

Methodology:

• Instrument Setup:

  • Select an appropriate spindle and rotational speed based on the expected viscosity of the sample.

  • Calibrate the viscometer using a standard fluid of known viscosity.

  • Ensure the sample cup and spindle are clean and dry.

• Sample Preparation: Place a sufficient volume of Isopropyl Stearate into the sample cup, ensuring the spindle will be immersed to the correct level.

• Measurement:

  • Lower the spindle into the sample and allow the temperature to equilibrate to the desired measurement temperature.

  • Start the rotation of the spindle at the selected speed.

  • Allow the reading to stabilize before recording the viscosity value in milliPascal-seconds (mPa·s) or centipoise (cP).

Determination of Surface Tension

The surface tension of Isopropyl Stearate can be determined using a tensiometer with the Du Noüy ring or Wilhelmy plate method.

Methodology:

• Instrument Setup:

  • Clean the platinum ring or plate thoroughly with a suitable solvent and then by flaming to ensure no contaminants are present.

  • Calibrate the tensiometer.

• Sample Preparation: Place the Isopropyl Stearate sample in a clean vessel on the instrument's platform.

• Measurement:

  • Immerse the ring or plate into the liquid.

  • Slowly raise the platform, causing the ring or plate to be pulled through the liquid's surface.

  • The instrument measures the force required to pull the ring or plate through the surface, from which the surface tension is calculated in dynes/cm or mN/m.

Mandatory Visualizations

Synthesis of Isopropyl Stearate via Fischer Esterification

The following diagram illustrates the chemical synthesis of Isopropyl Stearate through the acid-catalyzed esterification of stearic acid and isopropyl alcohol.

Caption: Synthesis of Isopropyl Stearate.

Role of Isopropyl Stearate in Topical Drug Delivery

This workflow demonstrates the function of Isopropyl Stearate as a penetration enhancer in a topical drug formulation.

Caption: Isopropyl Stearate as a Penetration Enhancer.

References

• 1. chemquest.com [chemquest.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]

Isopropyl Stearate CAS number and molecular weight

An In-Depth Technical Guide to Isopropyl Stearate for Researchers and Drug Development Professionals

Core Substance Identification

Isopropyl Stearate is the ester of isopropyl alcohol and stearic acid. It is a popular ingredient in the cosmetic and pharmaceutical industries, primarily functioning as an emollient, lubricant, and moisturizer. Its ability to form a non-greasy film on the skin helps to reduce water loss and improve skin texture.

Table 1: Core Identification and Molecular Properties of Isopropyl Stearate

Identifier	Value	Source(s)
CAS Number	112-10-7	[1]
Molecular Formula	C₂₁H₄₂O₂	[1][2]
Molecular Weight	326.56 g/mol	[1]
IUPAC Name	propan-2-yl octadecanoate	[1]
Synonyms	Isopropyl octadecanoate, Stearic acid, isopropyl ester

Physicochemical Properties

Understanding the physicochemical properties of Isopropyl Stearate is crucial for formulation development and application. It is a colorless liquid with a faint odor, and it is insoluble in water but soluble in organic solvents like ethanol and ether.

Table 2: Physicochemical Data of Isopropyl Stearate

Property	Value	Source(s)
Density	0.861 g/cm³
Boiling Point	368.2°C at 760 mmHg
Melting Point	28°C
Flash Point	179.3°C
Vapor Pressure	1.3E-05 mmHg at 25°C
Refractive Index	1.445
LogP (Octanol/Water Partition Coefficient)	7.19950

Experimental Protocols

Synthesis of Isopropyl Stearate

3.1.1. Chemical Synthesis via Esterification

A common method for preparing Isopropyl Stearate is through the direct esterification of stearic acid with isopropyl alcohol, often using an acid catalyst.

• Materials: Stearic acid, Isopropyl alcohol, p-toluenesulfonic acid (catalyst), Sodium carbonate solution, Nitrogen gas.

• Equipment: Reaction kettle with heating, stirring, thermometer, reflux condenser, and distillation setup.

• Procedure:

  • Add stearic acid and isopropyl alcohol to the reaction kettle.

  • Under stirring, add the p-toluenesulfonic acid catalyst.

  • Gradually heat the mixture to the reaction temperature (e.g., 85°C) and reflux for a specified time (e.g., 12 hours).

  • After the reaction, transfer the mixture to a distillation kettle.

  • Under a nitrogen flow and elevated temperature (e.g., 90°C), distill off excess isopropanol and the water generated during the reaction.

  • Cool the crude product to approximately 50°C.

  • Neutralize the remaining catalyst with a sodium carbonate solution.

  • Wash the product with water, then dehydrate under vacuum at an elevated temperature (e.g., 95°C).

  • Cool and filter to obtain the final Isopropyl Stearate product.

3.1.2. Enzymatic Synthesis

An alternative "green" method involves enzymatic synthesis, which avoids harsh conditions and catalysts.

• Materials: Stearic acid, Isopropyl alcohol, Lipase enzyme (e.g., from Candida antarctica).

• Equipment: Temperature-controlled shaker/reactor.

• Procedure:

  • Combine stearic acid and isopropyl alcohol in a desired molar ratio (e.g., 1:2).

  • Add the lipase enzyme at a specific loading (e.g., 3% w/w).

  • Incubate the mixture at an optimal temperature (e.g., 70°C) with agitation (e.g., 200 rpm) in a solvent-free system.

  • Monitor the reaction for conversion of stearic acid.

  • Once maximum conversion is achieved, the enzyme can be separated for reuse, and the product purified.

In Vitro Skin Permeation Study

To evaluate the effect of Isopropyl Stearate as a penetration enhancer or as a component of a topical formulation, an in vitro skin permeation study using Franz diffusion cells is a standard method.

• Materials: Excised skin (e.g., rat or human), Isopropyl Stearate formulation, Phosphate-buffered saline (PBS) as receptor fluid, model drug.

• Equipment: Franz diffusion cells, circulating water bath, HPLC for analysis.

• Procedure:

  • Mount excised skin on the Franz diffusion cells with the stratum corneum facing the donor compartment.

  • Fill the receptor compartment with PBS and maintain the temperature at 32 ± 2°C using a circulating water bath.

  • Allow the skin to equilibrate.

  • Apply the Isopropyl Stearate formulation containing the model drug to the skin surface in the donor compartment.

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 16, 24 hours), collect samples from the receptor fluid.

  • Analyze the concentration of the model drug in the collected samples using a validated HPLC method.

  • Calculate the cumulative amount of drug permeated per unit area over time and determine the flux.

Visualized Workflows and Pathways

Caption: Chemical synthesis workflow for Isopropyl Stearate.

Caption: Workflow for an in vitro skin permeation study.

Safety and Regulatory Information

Isopropyl Stearate has been evaluated by the Cosmetic Ingredient Review (CIR) Expert Panel. The panel concluded that it is safe in the present practices of use and concentration when formulated to be non-irritating. It is reported to be mildly toxic by ingestion and can be a skin irritant in its undiluted form. When heated to decomposition, it may emit acrid smoke and irritating vapors. For drug development professionals, it is important to consider these factors in formulation and to ensure that the final product is non-irritating.

References

• 1. Page loading... [wap.guidechem.com]
• 2. ISOPROPYL STEARATE | CAS#:112-10-7 | Chemsrc [chemsrc.com]

An In-depth Technical Guide to the Synthesis of Isopropyl Stearate from Stearic Acid and Isopropyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of isopropyl stearate, an ester widely used as an emollient in cosmetics, personal care products, and as a lubricant and plasticizer in various industrial applications.[1][2][3] The synthesis is primarily achieved through the esterification of stearic acid with isopropyl alcohol. This document details the prevalent synthesis methodologies, including traditional acid-catalyzed esterification and greener enzymatic routes. It presents quantitative data, detailed experimental protocols, and visual representations of the reaction pathway and experimental workflow to aid researchers and professionals in the development and optimization of this synthesis.

Reaction Overview

Isopropyl stearate (C21H42O2) is synthesized by the reaction of stearic acid (a long-chain saturated fatty acid) with isopropyl alcohol.[1][4] This reaction is a classic example of Fischer-Speier esterification, where a carboxylic acid and an alcohol react in the presence of a catalyst to form an ester and water. The equilibrium of this reversible reaction is typically shifted towards the product side by using an excess of one of the reactants (usually the alcohol) or by removing the water as it is formed.

Two primary catalytic methods are employed for this synthesis: acid catalysis and enzymatic catalysis.

• Acid-Catalyzed Esterification: This is the most established and widely used method for industrial production. It typically involves the use of strong acid catalysts such as sulfuric acid or p-toluenesulfonic acid (p-TSA). The reaction is generally carried out at elevated temperatures.

• Enzymatic Esterification: This method utilizes lipases as biocatalysts and is considered a more environmentally friendly or "green" alternative. Enzymatic synthesis offers high selectivity and milder reaction conditions, often performed in solvent-free systems to minimize environmental impact.

Quantitative Data Presentation

The efficiency and outcome of the isopropyl stearate synthesis are highly dependent on the reaction parameters. The following tables summarize the key quantitative data from various reported methodologies.

Table 1: Acid-Catalyzed Synthesis of Isopropyl Stearate

Catalyst	Molar Ratio (Stearic Acid:Isopropyl Alcohol)	Temperature (°C)	Reaction Time (hours)	Yield (%)	Reference
p-Toluenesulfonic acid	1:1 to 1:3.5	80	7	95
Sulfuric Acid	1:15 (Stearic Acid:1-Butanol)*	65	Not Specified	99
Acid Activated Indian Bentonite	Not Specified	Heating	8	13

Note: Data for 1-butanol is included to provide context on the esterification of stearic acid with a similar short-chain alcohol.

Table 2: Enzymatic Synthesis of Isopropyl Stearate

Enzyme	Molar Ratio (Stearic Acid:Isopropyl Alcohol)	Temperature (°C)	Enzyme Loading (% w/w)	Agitation Speed (rpm)	Reaction Time (min)	Conversion (%)	Reference
Lipase	1:2	70	3	200	180	93.89

Experimental Protocols

This section provides detailed methodologies for the two primary synthesis routes.

3.1. Acid-Catalyzed Esterification using p-Toluenesulfonic Acid

This protocol is based on a common laboratory and industrial method for synthesizing isopropyl stearate.

Materials:

• Stearic Acid

• Isopropyl Alcohol

• p-Toluenesulfonic acid (catalyst)

• Sodium bicarbonate solution (for neutralization)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (drying agent)

Equipment:

• Reactor with a heating unit, electric stirrer, thermometer, and a reflux condenser with a water-oil separator (e.g., Dean-Stark apparatus).

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Esterification:

  • Charge the reactor with stearic acid and isopropyl alcohol in a molar ratio between 1:1 and 1:3.5.

  • Add p-toluenesulfonic acid as the catalyst.

  • Heat the mixture to 80°C under reflux conditions with continuous stirring.

  • Continuously remove the water formed during the reaction using the water-oil separator to drive the equilibrium towards the product.

  • Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or by measuring the acid value of the reaction mixture. The reaction is typically run for 7 hours.

• Water Washing and Neutralization:

  • After the reaction is complete, cool the mixture.

  • Transfer the mixture to a separatory funnel and wash it with a saturated sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted stearic acid.

  • Wash the organic layer with brine to remove residual aqueous solution.

• Refining:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the excess isopropyl alcohol.

  • For a high-purity product, perform vacuum distillation to isolate the isopropyl stearate.

3.2. Enzymatic Esterification using Lipase

This protocol describes a solvent-free enzymatic synthesis of isopropyl stearate, which is an environmentally friendly alternative.

Materials:

• Stearic Acid

• Isopropyl Alcohol

• Immobilized Lipase (e.g., from Candida antarctica)

Equipment:

• Jacketed glass reactor with a mechanical stirrer and temperature control.

• Filtration apparatus.

Procedure:

• Enzymatic Reaction:

  • Add stearic acid and isopropyl alcohol to the reactor in a 1:2 molar ratio.

  • Add the immobilized lipase at a loading of 3% (w/w) of the total reactants.

  • Heat the reaction mixture to 70°C with constant agitation at 200 rpm.

  • The reaction is typically carried out for 180 minutes to achieve maximum conversion.

  • Monitor the reaction by taking samples periodically and analyzing the conversion of stearic acid.

• Product Isolation:

  • After the reaction, the immobilized enzyme can be recovered by filtration for potential reuse.

  • The resulting product is a high-purity isopropyl stearate. Further purification steps like washing may not be necessary due to the high selectivity of the enzyme, which minimizes byproduct formation.

Mandatory Visualizations

4.1. Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the chemical reaction pathway and a typical experimental workflow for the synthesis of isopropyl stearate.

Caption: Fischer esterification of stearic acid and isopropyl alcohol.

Caption: General workflow for isopropyl stearate synthesis and purification.

Conclusion

The synthesis of isopropyl stearate from stearic acid and isopropyl alcohol can be effectively achieved through both acid-catalyzed and enzymatic methods. The choice of method depends on factors such as desired purity, environmental considerations, and production scale. Acid catalysis remains a robust and high-yielding method for large-scale production, while enzymatic synthesis offers a greener alternative with milder conditions and high selectivity. The data and protocols presented in this guide provide a solid foundation for researchers and professionals to select and optimize the synthesis of isopropyl stearate for their specific applications.

References

• 1. openpr.com [openpr.com]
• 2. Page loading... [wap.guidechem.com]
• 3. imarcgroup.com [imarcgroup.com]
• 4. nbinno.com [nbinno.com]

Spectroscopic Profile of Isopropyl Stearate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for isopropyl stearate, a widely used excipient and emollient in the pharmaceutical and cosmetic industries. This document details the Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data of isopropyl stearate, presented in a clear and structured format to facilitate its use in research, quality control, and formulation development.

Chemical Structure and Properties

Isopropyl stearate is the ester of isopropyl alcohol and stearic acid. Its chemical structure is characterized by a long C18 saturated fatty acid chain attached to an isopropyl group.

• IUPAC Name: propan-2-yl octadecanoate[1]

• CAS Number: 112-10-7[1][2][3]

• Molecular Formula: C₂₁H₄₂O₂[1]

• Molecular Weight: 326.56 g/mol

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of isopropyl stearate is characterized by the prominent absorption bands of the ester functional group.

Data Presentation: IR Spectrum of Isopropyl Stearate

Wavenumber (cm⁻¹)	Assignment	Intensity
~2925	C-H stretch (alkane)	Strong
~2855	C-H stretch (alkane)	Strong
~1738	C=O stretch (ester)	Strong
~1465	C-H bend (alkane)	Medium
~1377	C-H bend (isopropyl)	Medium
~1170	C-O stretch (ester)	Strong
~1110	C-O stretch (ester)	Strong

Note: The peak positions are approximate and can vary slightly based on the experimental conditions.

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

A typical experimental protocol for obtaining the FTIR spectrum of liquid isopropyl stearate is as follows:

• Sample Preparation: A small drop of neat isopropyl stearate is placed directly onto the surface of a potassium bromide (KBr) salt plate. A second KBr plate is then carefully placed on top to create a thin liquid film.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used for analysis.

• Data Acquisition: The spectrum is typically recorded in the mid-infrared range (4000-400 cm⁻¹). A background spectrum of the clean KBr plates is recorded first and automatically subtracted from the sample spectrum.

• Parameters:

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Mode: Transmittance or Absorbance.

Experimental workflow for FTIR analysis of Isopropyl Stearate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Both ¹H and ¹³C NMR are essential for the structural elucidation and purity assessment of isopropyl stearate.

Data Presentation: ¹H NMR Spectrum of Isopropyl Stearate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Coupling Constant (J, Hz)
~4.98	Septet	1H	-CH(CH₃)₂	~6.3
~2.25	Triplet	2H	-CH₂-C=O	~7.5
~1.60	Quintet	2H	-CH₂-CH₂-C=O	~7.5
~1.25	Multiplet	28H	-(CH₂)₁₄-	-
~1.21	Doublet	6H	-CH(CH₃)₂	~6.3
~0.88	Triplet	3H	-CH₃	~6.9

Note: Chemical shifts are typically referenced to an internal standard such as tetramethylsilane (TMS) at 0 ppm and can be influenced by the solvent used.

Data Presentation: ¹³C NMR Spectrum of Isopropyl Stearate

Chemical Shift (δ, ppm)	Assignment
~173.3	C=O
~67.5	-CH(CH₃)₂
~34.5	-CH₂-C=O
~31.9	-(CH₂)n-
~29.7 - ~29.1	-(CH₂)n-
~25.0	-CH₂-CH₂-C=O
~22.7	-CH₂-CH₃
~21.8	-CH(CH₃)₂
~14.1	-CH₃

Note: The ¹³C NMR spectrum is typically proton-decoupled, resulting in singlet peaks for each unique carbon atom.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

The following protocol outlines the general procedure for acquiring ¹H and ¹³C NMR spectra of isopropyl stearate:

• Sample Preparation: Approximately 10-20 mg of isopropyl stearate for ¹H NMR (or 50-100 mg for ¹³C NMR) is dissolved in about 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCl₃), in an NMR tube. A small amount of tetramethylsilane (TMS) may be added as an internal reference.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is used. PubChem notes that a Varian A-60 was used for some historical data.

• Data Acquisition:

  • The spectrometer is locked onto the deuterium signal of the solvent.

  • The magnetic field is shimmed to achieve homogeneity.

  • For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a larger number of scans is typically required due to the low natural abundance of the ¹³C isotope. Proton decoupling is applied to simplify the spectrum.

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed to generate the NMR spectrum. The spectrum is then phased, baseline-corrected, and referenced.

Experimental workflow for NMR analysis of Isopropyl Stearate.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound, as well as to gain structural information from its fragmentation pattern. Electron Ionization (EI) is a common technique for volatile molecules like isopropyl stearate.

Data Presentation: Mass Spectrum of Isopropyl Stearate (Electron Ionization)

m/z	Relative Intensity (%)	Assignment
326	< 5	[M]⁺ (Molecular Ion)
284	~15	[M - C₃H₆]⁺ (McLafferty rearrangement)
267	~10	[M - OC₃H₇]⁺
102	~20	[C₅H₁₀O₂]⁺
88	~30	[C₄H₈O₂]⁺
60	~25	[C₃H₈O]⁺
43	100	[C₃H₇]⁺ (Base Peak)
41	~40	[C₃H₅]⁺

Note: The relative intensities are approximate and can vary between instruments. The NIST WebBook and PubChem provide mass spectral data for isopropyl stearate.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

A standard protocol for the GC-MS analysis of isopropyl stearate is as follows:

• Sample Preparation: A dilute solution of isopropyl stearate is prepared in a volatile organic solvent such as hexane or ethyl acetate.

• Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• Gas Chromatography (GC) Conditions:

  • Column: A non-polar capillary column (e.g., HP-5MS).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 300 °C) to ensure elution of the compound.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400.

Experimental workflow for GC-MS analysis of Isopropyl Stearate.

References

• 1. Isopropyl Stearate | C21H42O2 | CID 8162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropyl stearate [webbook.nist.gov]
• 3. Isopropyl stearate [webbook.nist.gov]

Isopropyl Stearate as a phase change material for thermal energy storage

An In-depth Technical Guide to Isopropyl Stearate as a Phase Change Material for Thermal Energy Storage

Introduction

Isopropyl Stearate (IPS) is an ester of isopropanol and stearic acid, emerging as a significant organic Phase Change Material (PCM) for thermal energy storage (TES) applications. PCMs are substances that absorb and release substantial amounts of thermal energy, known as latent heat, at a relatively constant temperature during their phase transition (typically between solid and liquid states). This property makes them highly effective for maintaining stable temperatures in various applications.

For researchers, scientists, and drug development professionals, Isopropyl Stearate is particularly relevant for applications within the cold-cool temperature range (2–15 °C), such as in the development of advanced cold chain logistics and the thermal regulation of sensitive pharmaceutical products.[1][2] Its organic nature offers advantages like chemical stability, non-corrosiveness, and predictable melting behavior. However, like many organic PCMs, pure Isopropyl Stearate can exhibit low thermal conductivity and may require encapsulation or integration into a supporting matrix to prevent leakage in its liquid phase. This guide provides a comprehensive overview of its thermophysical properties, experimental characterization protocols, and the development of composite materials to enhance its performance.

Thermophysical Properties of Isopropyl Stearate

The thermal performance of a PCM is primarily defined by its thermophysical properties. The following table summarizes the key quantitative data for Isopropyl Stearate, both in its pure form and as part of a composite material.

Property	Pure Isopropyl Stearate	IPS/Expanded Graphite (EG) Composite (10:1.25 ratio)	Unit	Citations
Melting Point	28	8.5 - 9.5	°C	[3][4][5],
Latent Heat of Fusion	Not specified in searches	172.25 ± 2.05	J/g
Density	0.861	Not specified in searches	g/mL
Decomposition Temperature	Not specified in searches	188	°C
Thermal Cycling Stability	Not specified in searches	Stable over 250 cycles	Cycles

Experimental Protocols for PCM Characterization

The evaluation of Isopropyl Stearate as a viable PCM involves a series of standardized experimental procedures to determine its thermal properties and long-term reliability.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique used to measure the heat flow associated with thermal transitions in a material. It is the primary method for determining the melting point and latent heat of fusion of PCMs.

• Principle of Operation: A DSC instrument compares the heat flow to a sample against the heat flow to an inert reference material as both are subjected to a controlled temperature program. When the sample undergoes a phase transition, it absorbs or releases heat, creating a difference in heat flow that is detected and quantified.

• Instrumentation: A differential scanning calorimeter, calibrated with a standard material like indium, is used for analysis.

• Sample Preparation: A small, precisely weighed sample (typically 5-10 mg) is placed into an aluminum DSC pan, which is then hermetically sealed to prevent any mass loss during heating.

• Test Method: The sample and reference pans are heated and cooled at a constant, predefined rate (e.g., 1–20 K·min⁻¹). The resulting data is plotted as heat flow versus temperature. The peak of the endothermic or exothermic curve indicates the phase transition temperature, and the area under the peak corresponds to the latent heat of fusion.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis is employed to assess the thermal stability and decomposition temperature of the PCM. This is crucial for determining the maximum operating temperature the material can withstand without degrading.

• Principle of Operation: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

• Test Method: A sample of the PCM is heated in a TGA instrument at a constant rate. The instrument records the sample's mass continuously. A significant drop in mass indicates decomposition. The temperature at which this mass loss begins is considered the onset of decomposition. For IPS/EG composites, the decomposition temperature was found to be 188 °C, which is well above its typical operating range.

Fourier Transform Infrared Spectroscopy (FT-IR)

FT-IR analysis is used to verify the chemical compatibility and stability of the PCM when it is combined with a supporting matrix, such as expanded graphite (EG).

• Principle of Operation: FT-IR spectroscopy identifies chemical bonds within a molecule by measuring the absorption of infrared radiation.

• Test Method: An FT-IR spectrum of the pure Isopropyl Stearate is taken and compared with the spectrum of the IPS/EG composite. If no new peaks appear and existing peaks do not shift significantly, it confirms that no chemical reaction has occurred between the PCM and the supporting material, indicating good chemical compatibility.

Thermal Cycling Stability Test

This test evaluates the long-term reliability and durability of the PCM by subjecting it to repeated melting and freezing cycles.

• Principle of Operation: The PCM's thermal properties (melting point and latent heat of fusion) are measured before and after a large number of thermal cycles to check for any degradation in performance.

• Test Method: The PCM sample is placed in a thermal cycler or a setup with two thermostatic baths and repeatedly heated and cooled through its phase transition range. After a predetermined number of cycles (e.g., 250 cycles for the IPS/EG composite), the sample's thermal properties are re-analyzed using DSC. A minimal change in the melting temperature and latent heat of fusion indicates good thermal reliability.

Visualizations: Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflow for characterizing Isopropyl Stearate and the logical relationship in the creation of a shape-stabilized PCM composite.

Experimental workflow for PCM characterization.

Logical relationship for composite PCM formulation.

References

• 1. researchgate.net [researchgate.net]
• 2. Isopropyl Stearate | 112-10-7 | Benchchem [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. ISOPROPYL STEARATE CAS#: 112-10-7 [m.chemicalbook.com]
• 5. 112-10-7 CAS MSDS (ISOPROPYL STEARATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Isopropyl Stearate as an Emollient in Topical Formulations: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl stearate, the ester of isopropyl alcohol and stearic acid, is a widely utilized emollient in topical formulations, including creams, lotions, and ointments. Its primary function is to soften and smooth the skin by forming a semi-occlusive film that helps to reduce transepidermal water loss (TEWL) and maintain skin hydration. This technical guide provides an in-depth overview of the core attributes of isopropyl stearate, including its physicochemical properties, role in topical drug delivery, and the experimental methodologies used to evaluate its performance.

Physicochemical Properties of Isopropyl Stearate

The efficacy and sensory characteristics of isopropyl stearate in a topical formulation are largely dictated by its physical and chemical properties. A summary of these key parameters is presented in Table 1.

Property	Value	Reference
Chemical Name	Propan-2-yl octadecanoate
CAS Number	112-10-7
Molecular Formula	C21H42O2
Molecular Weight	326.57 g/mol
Appearance	Colorless to light yellow, oily liquid	[1]
Viscosity (at 25°C)	~10 cP	[2][3][4][5]
Melting Point	12-14 °C
Boiling Point	225 °C at 10 mmHg
Solubility	Insoluble in water; soluble in alcohol, ether, chloroform, and oils.
Spreadability	Good
Occlusivity	Semi-occlusive

Table 1: Physicochemical Properties of Isopropyl Stearate

Role in Topical Formulations

As an emollient, isopropyl stearate imparts several key benefits to topical formulations:

• Moisturization: By forming a thin, non-greasy film on the skin's surface, isopropyl stearate helps to prevent moisture loss, thereby increasing skin hydration.

• Enhanced Spreadability: Its low viscosity contributes to the ease of application and uniform distribution of topical products on the skin.

• Improved Texture and Feel: Isopropyl stearate provides a smooth, silky, and non-greasy feel to formulations, enhancing the user's sensory experience.

• Solvent and Co-emulsifier: It can act as a solvent for certain active pharmaceutical ingredients (APIs) and aid in the stability of emulsions.

• Penetration Enhancement: Isopropyl stearate can act as a penetration enhancer, facilitating the delivery of APIs through the stratum corneum. This is achieved by temporarily disrupting the ordered lipid structure of the skin barrier.

Experimental Protocols

The evaluation of isopropyl stearate's performance as an emollient involves a variety of in vitro and in vivo experimental techniques. The following sections detail the methodologies for key experiments.

In Vitro Skin Permeation Study

This protocol is designed to assess the potential of isopropyl stearate to enhance the penetration of an active pharmaceutical ingredient (API) through the skin.

Experimental Workflow for In Vitro Skin Permeation

Caption: Workflow for in vitro skin permeation study using a Franz diffusion cell.

Methodology:

• Skin Membrane Preparation: Full-thickness skin from a suitable source (e.g., human cadaver, pig ear) is carefully excised and dermatomed to a thickness of approximately 500 µm.

• Franz Diffusion Cell Assembly: The dermatomed skin is mounted between the donor and receptor chambers of a Franz diffusion cell, with the stratum corneum facing the donor compartment. The receptor chamber is filled with a suitable receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer if needed) and maintained at 32°C ± 1°C. The receptor fluid is continuously stirred.

• Formulation Application: A known quantity (e.g., 5-10 mg/cm²) of the formulation containing the API and isopropyl stearate is applied evenly to the surface of the skin in the donor chamber.

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), aliquots of the receptor fluid are withdrawn and replaced with an equal volume of fresh, pre-warmed receptor fluid.

• Sample Analysis: The concentration of the API in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The cumulative amount of API permeated per unit area is plotted against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the curve. The permeability coefficient (Kp) is calculated by dividing the flux by the initial concentration of the API in the donor chamber.

In Vitro Occlusivity Test

This method evaluates the ability of isopropyl stearate to reduce water evaporation from a surface, providing an indication of its moisturizing efficacy.

Experimental Workflow for In Vitro Occlusivity

Caption: Workflow for the in vitro occlusivity test.

Methodology:

• Preparation: A beaker is filled with a known volume of water (e.g., 10 mL).

• Membrane Application: The opening of the beaker is sealed with a filter paper of a defined pore size.

• Sample Application: A standardized amount of isopropyl stearate (e.g., 100 mg) is evenly spread over the surface of the filter paper. A control beaker with no substance on the filter paper is also prepared.

• Incubation: The beakers are placed in a controlled environment (e.g., 37°C and 40-60% relative humidity) for 24 hours.

• Measurement: The initial and final weights of the beakers are recorded.

• Calculation: The water loss from each beaker is calculated. The occlusion factor (F) is determined using the following formula: F = [(A - B) / A] x 100 Where A is the water loss from the control beaker and B is the water loss from the beaker with isopropyl stearate. A higher F value indicates greater occlusivity.

Sensory Panel Evaluation

This protocol assesses the subjective sensory attributes of a topical formulation containing isopropyl stearate.

Methodology:

• Panelist Selection and Training: A panel of trained sensory assessors (typically 10-15 individuals) is selected. Panelists are trained to identify and quantify specific sensory attributes of topical products.

• Product Application: A standardized amount of the formulation is applied to a designated area of the forearm of each panelist.

• Attribute Evaluation: Panelists evaluate a predefined list of sensory attributes at specific time points (e.g., during application, 1 minute after, and 5 minutes after). These attributes may include:

  • Spreadability: Ease of spreading on the skin.

  • Greasiness: The perception of an oily residue.

  • Stickiness: The degree of tackiness on the skin.

  • Shine: The glossiness of the skin after application.

  • Softness: The perceived smoothness of the skin.

  • Residue: The amount of product remaining on the skin.

• Data Collection: Panelists rate the intensity of each attribute on a visual analog scale (e.g., from 0 to 100).

• Statistical Analysis: The data are statistically analyzed to determine the sensory profile of the formulation.

Potential Signaling Pathways in Skin Barrier Enhancement

While direct evidence for the specific signaling pathways modulated by isopropyl stearate is limited, its emollient and penetration-enhancing properties suggest potential interactions with key cellular processes involved in skin barrier homeostasis. These are likely influenced by its constituent molecules, stearic acid and isopropyl alcohol.

Hypothesized Influence on Keratinocyte Differentiation and Lipid Synthesis

Emollients, in general, are known to support the integrity of the stratum corneum. Stearic acid, a key component of isopropyl stearate, is a saturated fatty acid that can be incorporated into cellular lipids. It is hypothesized that isopropyl stearate may influence the expression of genes involved in keratinocyte differentiation and the synthesis of essential barrier lipids, such as ceramides.

Hypothesized Signaling Cascade for Skin Barrier Enhancement

Caption: Hypothesized influence of isopropyl stearate on keratinocyte signaling.

It is plausible that upon penetration into the stratum corneum and subsequent enzymatic hydrolysis, the released stearic acid could act as a signaling molecule or a substrate for the synthesis of complex lipids. For instance, fatty acids are known ligands for peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that regulate the expression of genes involved in lipid metabolism and keratinocyte differentiation. Activation of PPARs can lead to an upregulation of enzymes involved in ceramide synthesis and the expression of structural proteins like filaggrin and loricrin, thereby strengthening the skin barrier.

Potential Immunomodulatory Effects

The components of isopropyl stearate may also exert subtle immunomodulatory effects. Stearic acid has been shown to induce the expression of CD11c in macrophages through epidermal fatty acid-binding protein (E-FABP) and the retinoic acid receptor (RAR) pathway. Isopropyl alcohol has been reported to have immunomodulatory properties, including the impairment of signaling pathways involving NFAT, AP-1, ERK, c-Fos, and JunB. While the direct relevance of these findings to the topical application of isopropyl stearate as an emollient requires further investigation, they suggest that its components have the potential to interact with immune signaling cascades in the skin.

Safety and Regulatory Status

Isopropyl stearate has a long history of safe use in cosmetic and pharmaceutical products. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of isopropyl stearate and concluded that it is safe as a cosmetic ingredient in the present practices of use and concentration when formulated to be non-irritating. It is generally considered to be non-sensitizing and has a low potential for skin irritation in the concentrations typically used in topical formulations.

Conclusion

Isopropyl stearate is a versatile and effective emollient with a well-established safety profile. Its favorable physicochemical properties, including low viscosity and good spreadability, make it a valuable ingredient for optimizing the sensory characteristics and performance of topical formulations. Furthermore, its ability to enhance skin hydration and potentially modulate skin barrier function at a cellular level underscores its importance in the development of dermatological and cosmetic products. Further research into the specific molecular interactions of isopropyl stearate with skin signaling pathways will provide a more complete understanding of its mechanism of action and may open new avenues for its application in advanced topical therapies.

References

• 1. th-owl.de [th-owl.de]
• 2. analis.com [analis.com]
• 3. brookfieldengineering.com [brookfieldengineering.com]
• 4. labunlimited.com [labunlimited.com]
• 5. General Purpose Silicone [brookfieldengineering.uk]

Isopropyl Stearate: A Technical Guide to its Application as an Insulating Liquid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of Isopropyl Stearate's potential as a biodegradable and high-performance insulating liquid. As the demand for environmentally friendly and reliable dielectric fluids grows, synthetic esters like Isopropyl Stearate are emerging as viable alternatives to traditional mineral oils in various high-voltage applications. This document details the key electrical, physical, and thermal properties of Isopropyl Stearate, outlines standardized experimental protocols for its evaluation, and presents a comparative analysis with other insulating liquids. The information herein is intended to support researchers and professionals in the development and application of advanced dielectric fluids.

Introduction

The reliability and longevity of high-voltage electrical equipment, such as transformers and capacitors, are critically dependent on the performance of the insulating liquid. For decades, mineral oils have been the industry standard. However, their poor biodegradability and potential environmental risks have driven the search for sustainable alternatives.[1] Natural and synthetic esters are at the forefront of this new generation of dielectric fluids, offering high fire points, excellent dielectric properties, and enhanced biodegradability.[2][3]

Isopropyl Stearate, a monoester synthesized from isopropanol and stearic acid, presents a promising option due to its low viscosity and favorable dielectric strength.[4] This guide explores the fundamental characteristics of Isopropyl Stearate as an insulating liquid, providing a comprehensive overview for its consideration in research and development.

Synthesis of Isopropyl Stearate

The synthesis of Isopropyl Stearate for use as an insulating liquid is typically achieved through the esterification of stearic acid with isopropyl alcohol. This reaction is often catalyzed by an acid catalyst, such as p-toluenesulfonic acid, to enhance the reaction rate and yield. The process involves heating the reactants and removing the water byproduct to drive the reaction to completion. Subsequent purification steps, including washing and vacuum distillation, are crucial to remove unreacted starting materials and the catalyst, ensuring the final product meets the stringent purity requirements for a dielectric fluid.[5]

Synthesis of Isopropyl Stearate

Quantitative Data

The performance of an insulating liquid is determined by a range of physical, electrical, and thermal properties. The following tables summarize the key quantitative data for Isopropyl Stearate, with comparisons to the ASTM D6871 standard for natural ester insulating fluids and typical values for other dielectric liquids where direct data for Isopropyl Stearate is unavailable.

Table 1: Physical Properties of Isopropyl Stearate

Property	Isopropyl Stearate	ASTM D6871-17 Limit	Test Method
Density (g/cm³ at 20°C)	0.853	Report	ASTM D1298
Kinematic Viscosity (cSt at 40°C)	7.91	≤ 50	ASTM D445
Kinematic Viscosity (cSt at 100°C)	2.65	≤ 15	ASTM D445
Flash Point (°C)	>150	≥ 145	ASTM D92
Pour Point (°C)	-	≤ -10	ASTM D97

Table 2: Electrical Properties of Isopropyl Stearate

Property	Isopropyl Stearate	ASTM D6871-17 Limit	Test Method
Breakdown Voltage (kV, 2mm gap)	46.8	≥ 35	ASTM D1816
Dielectric Constant (Relative Permittivity at 60 Hz, 25°C)	~3.1*	Report	ASTM D924
Dissipation Factor (%, 60 Hz, 25°C)	-	≤ 0.05	ASTM D924

Table 3: Thermal Properties of Isopropyl Stearate

Property	Isopropyl Stearate	Typical Value for Synthetic Esters	Test Method
Thermal Conductivity (W/m·K at 60°C)	-	~0.141	ASTM D2717

Experimental Protocols

The evaluation of Isopropyl Stearate as an insulating liquid requires standardized testing procedures to ensure accurate and reproducible results. The following section details the methodologies for key experiments based on ASTM standards.

Breakdown Voltage (ASTM D1816)

The AC breakdown voltage test determines the voltage at which the insulating liquid fails electrically.

• Apparatus: A high-voltage AC power supply with a variable transformer, a test cell containing two electrodes (VDE or sphere-gap), and a voltage measuring device.

• Procedure:

  • The test cell and electrodes are thoroughly cleaned and dried.

  • The gap between the electrodes is set to a specified distance (e.g., 2 mm).

  • The test cell is filled with the Isopropyl Stearate sample, ensuring no air bubbles are present.

  • A voltage is applied to the electrodes and increased at a uniform rate (e.g., 0.5 kV/s or 2 kV/s) until breakdown occurs, which is indicated by a sustained arc between the electrodes.

  • The voltage at which breakdown occurs is recorded.

  • The test is repeated multiple times (typically 5-6) with a waiting period between each breakdown to allow for the dissipation of any generated gas bubbles.

  • The average of the breakdown voltages is reported.

Kinematic Viscosity (ASTM D445)

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for its cooling performance.

• Apparatus: A calibrated glass capillary viscometer, a constant temperature bath, and a timer.

• Procedure:

  • The viscometer is cleaned and dried.

  • The Isopropyl Stearate sample is introduced into the viscometer.

  • The viscometer is placed in the constant temperature bath set to the desired temperature (e.g., 40°C or 100°C) and allowed to thermally equilibrate.

  • The time taken for the liquid to flow between two marked points on the viscometer under the influence of gravity is measured.

  • The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.

Dielectric Constant and Dissipation Factor (ASTM D924)

The dielectric constant (relative permittivity) indicates the ability of the liquid to store electrical energy, while the dissipation factor measures the dielectric losses.

• Apparatus: A three-terminal test cell, a capacitance bridge, a stable AC voltage source, and a temperature-controlled chamber.

• Procedure:

  • The test cell is meticulously cleaned and its capacitance is measured when empty (C₀).

  • The cell is then filled with the Isopropyl Stearate sample, and the capacitance (Cₓ) and dissipation factor (Dₓ) are measured at a specified frequency (e.g., 60 Hz) and temperature (e.g., 25°C).

  • The dielectric constant (εᵣ) is calculated as the ratio of the capacitance of the cell filled with the sample to the capacitance of the empty cell (εᵣ = Cₓ / C₀).

  • The dissipation factor is read directly from the measuring instrument.

Thermal Conductivity (ASTM D2717)

Thermal conductivity measures the ability of the liquid to conduct heat, a crucial property for cooling applications.

• Apparatus: A thermal conductivity cell (typically a transient hot wire apparatus), a power supply, a resistance measuring device, and a constant temperature bath.

• Procedure:

  • The thermal conductivity cell, containing a thin platinum wire, is filled with the Isopropyl Stearate sample.

  • The cell is placed in a constant temperature bath to reach thermal equilibrium.

  • A known electrical current is passed through the platinum wire for a short duration, causing its temperature to rise.

  • The rate of temperature rise of the wire is precisely measured by monitoring its electrical resistance.

  • The thermal conductivity of the liquid is calculated from the rate of temperature rise of the wire and the heat input.

Experimental and Evaluation Workflow

A systematic workflow is essential for the comprehensive evaluation of a new insulating liquid like Isopropyl Stearate. This involves a series of tests to characterize its properties and assess its performance and compatibility.

General Evaluation Workflow

Discussion and Conclusion

The preliminary data indicates that Isopropyl Stearate possesses several desirable characteristics for an insulating liquid. Its breakdown voltage is significantly higher than the minimum requirement specified in ASTM D6871, suggesting excellent dielectric strength. The kinematic viscosity is well within the acceptable range, indicating good cooling potential.

However, a complete assessment requires further investigation. The water content of the synthesized Isopropyl Stearate in the cited study was noted to be higher than the standard, highlighting the critical importance of the purification process. Furthermore, comprehensive data on its thermal conductivity and dissipation factor are needed for a thorough evaluation.

References

• 1. laboratuar.com [laboratuar.com]
• 2. Green synthesis of isopropyl myristate in novel single phase medium Part I: Batch optimization studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. thermtest.com [thermtest.com]

Protocols & Analytical Methods

Characterization of Isopropyl Stearate: A Comprehensive Guide to Analytical Techniques

[Date]: November 26, 2025

[Application Note & Protocol]: ANPS-2025-1126

Introduction

Isopropyl Stearate (IPS) is the ester of isopropyl alcohol and stearic acid, widely utilized in the pharmaceutical, cosmetic, and personal care industries as an emollient, lubricant, and solvent.[1] Its chemical formula is C21H42O2, with a molecular weight of approximately 326.6 g/mol .[2] The purity and identity of Isopropyl Stearate are critical for ensuring product quality, safety, and performance. This document provides a detailed overview of the key analytical techniques for the comprehensive characterization of Isopropyl Stearate, including experimental protocols, data interpretation, and quantitative analysis. The primary techniques covered are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), Fourier-Transform Infrared Spectroscopy (FTIR), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like Isopropyl Stearate. It provides information on the purity of the sample and allows for the identification of potential impurities.

Experimental Protocol

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Capillary Column: A non-polar or mid-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS, DB-5MS), is suitable for the analysis of fatty acid esters.

• Carrier Gas: Helium at a constant flow rate.

• Injector: Split/splitless injector.

• Detector: Mass Spectrometer (Electron Ionization - EI mode).

Procedure:

• Sample Preparation: Dissolve a known concentration of Isopropyl Stearate in a volatile organic solvent such as hexane or ethyl acetate. A typical concentration is 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 1 minute.

    • Ramp: Increase to 300 °C at a rate of 10 °C/minute.

    • Final hold: Hold at 300 °C for 5 minutes.

  • Carrier Gas Flow: 1.0 mL/minute.

  • Injection Volume: 1 µL.

  • Split Ratio: 20:1.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Ionization Energy: 70 eV.

  • Mass Range: m/z 40-500.

  • Solvent Delay: 3 minutes.

Data Presentation

Table 1: GC-MS Data for Isopropyl Stearate

Parameter	Value	Reference
Retention Time (min)	15-20 (typical on a 30m 5% phenyl-methylpolysiloxane column)	General Knowledge
Molecular Ion (M+) (m/z)	326	[2]
Key Fragment Ions (m/z)	284, 267, 88, 43	[3]

Experimental Workflow

Caption: Workflow for the GC-MS analysis of Isopropyl Stearate.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the purity determination and quantification of Isopropyl Stearate, especially for analyzing non-volatile impurities. A reversed-phase method is typically employed.

Experimental Protocol

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and detector (e.g., Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD), as Isopropyl Stearate lacks a strong UV chromophore).

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic mixture of acetonitrile and isopropanol (e.g., 60:40 v/v).

• Detector: RID or ELSD.

Procedure:

• Sample Preparation: Dissolve a known concentration of Isopropyl Stearate in the mobile phase. A typical concentration is 5 mg/mL.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/minute.

  • Column Temperature: 30 °C.

  • Injection Volume: 20 µL.

  • Run Time: 15 minutes.

• Detector Settings:

  • RID: Maintain at a stable temperature (e.g., 35 °C).

  • ELSD: Nebulizer temperature: 40 °C; Evaporator temperature: 60 °C; Gas flow: 1.5 L/min.

Data Presentation

Table 2: HPLC Data for Isopropyl Stearate

Parameter	Value	Reference
Retention Time (min)	5-10 (typical on a C18 column with Acetonitrile:Isopropanol)	General Knowledge
Limit of Detection (LOD)	Dependent on detector (ng range for ELSD)	General Knowledge
Limit of Quantitation (LOQ)	Dependent on detector (ng to µg range for ELSD)	General Knowledge

Experimental Workflow

Caption: Workflow for the HPLC analysis of Isopropyl Stearate.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule, confirming the identity of Isopropyl Stearate.

Experimental Protocol

Instrumentation:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Sample Analysis: Place a small drop of Isopropyl Stearate directly onto the ATR crystal.

• Data Acquisition: Acquire the sample spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Data Presentation

Table 3: Characteristic FTIR Absorption Bands for Isopropyl Stearate

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode	Reference
2925-2850	C-H (alkane)	Stretching
1735	C=O (ester)	Stretching
1465	C-H (alkane)	Bending
1170	C-O (ester)	Stretching

Experimental Workflow

Caption: Workflow for the FTIR analysis of Isopropyl Stearate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy (¹H and ¹³C) provides detailed information about the molecular structure of Isopropyl Stearate, confirming its identity and providing insights into its purity.

Experimental Protocol

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Procedure:

• Sample Preparation: Dissolve approximately 10-20 mg of Isopropyl Stearate in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon NMR spectrum with proton decoupling.

  • Typical parameters: 128 or more scans, relaxation delay of 2-5 seconds.

Data Presentation

Table 4: ¹H and ¹³C NMR Chemical Shift Assignments for Isopropyl Stearate (in CDCl₃)

¹H NMR	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~4.9	Septet	1H	-CH- (isopropyl)
~2.2	Triplet	2H	-CH₂-C=O
~1.5	Multiplet	2H	-CH₂-CH₂-C=O
~1.2	Singlet	30H	-(CH₂)₁₅-
~1.1	Doublet	6H	-CH(CH₃)₂
~0.8	Triplet	3H	-CH₃ (stearate)
¹³C NMR	Chemical Shift (ppm)	Assignment
~173	C=O (ester)
~67	-CH- (isopropyl)
~34	-CH₂-C=O
~22-32	-(CH₂)₁₅-
~21	-CH(CH₃)₂
~14	-CH₃ (stearate)

(Note: Chemical shifts are approximate and may vary slightly depending on the solvent and instrument.)

Experimental Workflow

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. Isopropyl Stearate | C21H42O2 | CID 8162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. whitman.edu [whitman.edu]

Application Note: Quantitative Analysis of Isopropyl Stearate in Cosmetic Formulations by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable method for the quantitative analysis of Isopropyl Stearate in cosmetic formulations using Gas Chromatography-Mass Spectrometry (GC-MS). Isopropyl Stearate is a common emollient, thickening agent, and lubricant in topical creams and lotions.[1] The described protocol involves a liquid-liquid extraction (LLE) for sample preparation, followed by GC-MS analysis. This method provides high selectivity and sensitivity for the accurate quantification of Isopropyl Stearate, ensuring product quality and consistency in the cosmetic and pharmaceutical industries.

Introduction

Isopropyl Stearate (C₂₁H₄₂O₂) is the ester of isopropyl alcohol and stearic acid.[2] Its emollient properties make it a widely used ingredient in a variety of personal care products.[1] Accurate determination of its concentration in final formulations is critical for quality control and to ensure the product meets its design specifications. Gas Chromatography-Mass Spectrometry is an ideal analytical technique for the separation and quantification of volatile and semi-volatile compounds like Isopropyl Stearate from complex cosmetic matrices.[3][4] This application note provides a detailed experimental protocol, instrumental parameters, and data presentation for the GC-MS analysis of Isopropyl Stearate.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

This protocol is designed for the extraction of Isopropyl Stearate from a cosmetic cream or lotion.

Reagents and Materials:

• Isopropyl Stearate standard (≥98% purity)

• Internal Standard (IS): e.g., Methyl Heptadecanoate or a similar compound not present in the sample matrix.

• Hexane (GC grade)

• Isopropanol (GC grade)

• Deionized water

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• GC vials with inserts

Procedure:

• Sample Weighing: Accurately weigh approximately 1.0 g of the cosmetic product into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of the internal standard solution to the sample.

• Extraction: Add 5 mL of hexane and 2 mL of isopropanol to the centrifuge tube. Vortex vigorously for 2 minutes to ensure thorough mixing and breakdown of the cosmetic matrix.

• Phase Separation: Add 5 mL of a 5% NaCl aqueous solution to the tube. Vortex for another minute.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes to achieve a clear separation of the organic and aqueous layers.

• Collection of Organic Layer: Carefully transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Filtration and Transfer: Filter the dried hexane extract through a 0.45 µm syringe filter directly into a GC vial for analysis.

GC-MS Instrumentation and Parameters

The following are recommended starting parameters for the GC-MS analysis. Optimization may be required for different instruments.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min.
Inlet Temperature	280 °C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	Initial temperature: 150 °C, hold for 2 min. Ramp at 15 °C/min to 300 °C, hold for 10 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Full Scan (m/z 40-450) for qualitative analysis and Selected Ion Monitoring (SIM) for quantification.
SIM Ions (Quant/Qual)	m/z 43 (Quantifier), m/z 284, m/z 102 (Qualifiers)

Data Presentation

Qualitative Analysis

The identification of Isopropyl Stearate is confirmed by comparing the retention time and the acquired mass spectrum of the sample with that of a pure standard. The mass spectrum of Isopropyl Stearate is characterized by key fragment ions. The NIST Mass Spectrometry Data Center provides reference spectra for Isopropyl Stearate.

Quantitative Analysis

Quantification is achieved using the internal standard method. A calibration curve is generated by plotting the ratio of the peak area of Isopropyl Stearate to the peak area of the internal standard against the concentration of the Isopropyl Stearate standards.

Table 2: Calibration Standards for Isopropyl Stearate Analysis

Standard Level	Isopropyl Stearate Conc. (µg/mL)	Internal Standard Conc. (µg/mL)	Peak Area Ratio (Analyte/IS)
1	10	50	0.21
2	25	50	0.52
3	50	50	1.05
4	100	50	2.11
5	250	50	5.24
6	500	50	10.48

Table 3: Quantitative Results for Isopropyl Stearate in a Cosmetic Cream

Sample ID	Sample Weight (g)	Peak Area Ratio (Analyte/IS)	Calculated Conc. in Extract (µg/mL)	Amount in Product (% w/w)
Cream A	1.02	3.15	150.2	0.74
Cream B	0.98	4.20	200.5	1.02
Cream C	1.05	2.58	123.1	0.59

Visualization

Caption: Experimental workflow for the GC-MS analysis of Isopropyl Stearate.

Conclusion

The GC-MS method described in this application note provides a reliable and accurate means for the quantitative analysis of Isopropyl Stearate in cosmetic formulations. The sample preparation protocol is straightforward and effective in isolating the analyte from a complex matrix. The use of an internal standard ensures high precision and accuracy in the quantification. This method is well-suited for routine quality control in manufacturing environments as well as for research and development of new cosmetic products.

References

• 1. Isopropyl Stearate | C21H42O2 | CID 8162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropyl stearate [webbook.nist.gov]
• 3. Recent Advances in Sample Preparation for Cosmetics and Personal Care Products Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mass-Spectrometry-Based Research of Cosmetic Ingredients - PMC [pmc.ncbi.nlm.nih.gov]

High-performance liquid chromatography (HPLC) method for Isopropyl Stearate

An Application Note and Protocol for the Quantification of Isopropyl Stearate using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative analysis of Isopropyl Stearate using High-Performance Liquid Chromatography (HPLC). The method is designed to be robust and suitable for various applications, including quality control, formulation development, and stability studies.

Introduction

Isopropyl Stearate is an ester of isopropyl alcohol and stearic acid, widely used as an emollient, thickening agent, and lubricant in cosmetics, personal care products, and pharmaceutical formulations. Accurate and precise quantification of Isopropyl Stearate is crucial for ensuring product quality, consistency, and regulatory compliance. High-Performance Liquid Chromatography (HPLC) offers a reliable and sensitive method for the analysis of this non-volatile compound. This application note details a reversed-phase HPLC method coupled with UV detection, a common and accessible technique in most analytical laboratories.

Experimental Protocol

A reversed-phase HPLC method was developed for the quantification of Isopropyl Stearate. The following protocol outlines the instrumentation, reagents, and chromatographic conditions.

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for optimal separation of fatty acid esters.[1]

• Data Acquisition: Chromatography data station for instrument control, data acquisition, and processing.

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade or ultrapure)

  • Isopropyl Stearate reference standard

• Sample Preparation:

  • Volumetric flasks and pipettes

  • Syringe filters (0.45 µm PTFE or nylon)[2]

Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of Isopropyl Stearate.

Parameter	Condition
Column	C18 reversed-phase, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	A: WaterB: AcetonitrileGradient elution is recommended for optimal separation. A typical gradient could be: 0-15 min: 80% to 100% B; 15-20 min: hold at 100% B.[1]
Flow Rate	1.0 mL/min[3][4]
Column Temperature	30°C
Detector	UV at 210 nm (Note: For higher sensitivity, an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS) can be used).
Injection Volume	10 µL

Preparation of Standard and Sample Solutions

Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 100 mg of Isopropyl Stearate reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with acetonitrile. This stock solution can be further diluted to prepare working standards for calibration.

Sample Preparation: The sample preparation will depend on the matrix. For a simple formulation, accurately weigh a portion of the sample expected to contain about 10 mg of Isopropyl Stearate and transfer it to a 10 mL volumetric flask. Add a suitable solvent such as acetonitrile to dissolve the sample, using sonication if necessary. Dilute to the mark with the solvent. Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Quantitative Data Summary

The following tables summarize the expected quantitative data for the HPLC method for Isopropyl Stearate, based on typical performance for similar compounds.

Table 1: System Suitability

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area	< 2.0% (for n=6 injections)

Table 2: Method Validation Parameters

Parameter	Typical Result
Linearity (Correlation Coefficient, r²)	≥ 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	~1 µg/g
Limit of Quantification (LOQ)	~3 µg/g
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 5%

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the HPLC analysis of Isopropyl Stearate.

Caption: Workflow for Isopropyl Stearate analysis by HPLC.

Conclusion

The described HPLC method provides a reliable and robust approach for the quantitative determination of Isopropyl Stearate in various samples. The protocol is straightforward and utilizes common instrumentation, making it accessible for most analytical laboratories. For enhanced sensitivity, alternative detectors like ELSD or MS can be employed. The provided quantitative data serves as a benchmark for method validation and performance evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. greyhoundchrom.com [greyhoundchrom.com]
• 3. oatext.com [oatext.com]
• 4. oatext.com [oatext.com]

Application Notes and Protocols for Isopropyl Stearate as a Laboratory Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isopropyl Stearate in a Laboratory Context

Isopropyl stearate (IPS) is the ester of isopropyl alcohol and stearic acid.[1] It is a clear, colorless to pale yellow, oily liquid with low viscosity.[2][3] Its chemical and physical properties, particularly its nonpolar nature, make it a relevant solvent for specific laboratory applications, primarily in the solubilization of lipophilic and hydrophobic compounds.[1][4]

Key Applications:

• Solubilizing Agent: For poorly water-soluble drugs and compounds in formulation development.

• Vehicle in Topical and Transdermal Formulations: Due to its emollient properties and ability to act as a skin penetration enhancer.

• Component in Nanoparticle Formulations: Can be used as a lipid matrix in the preparation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).

• Non-aqueous Solvent for Chemical Reactions: In organic synthesis where a nonpolar, non-aqueous environment is required.

Physicochemical Properties of Isopropyl Stearate

A summary of the key physicochemical properties of isopropyl stearate is presented in Table 1. This data is essential for its proper handling, storage, and application in experimental design.

Property	Value	References
Molecular Formula	C₂₁H₄₂O₂
Molecular Weight	326.56 g/mol
Appearance	Clear, colorless to pale yellow liquid
Melting Point	~10 °C
Boiling Point	~343 °C
Density	~0.853 g/cm³
Solubility	Practically insoluble in water; miscible with ethanol and fatty oils. High solubility in nonpolar organic solvents.
CAS Number	112-10-7

Application: Solubility Determination of Lipophilic Compounds

Isopropyl stearate's excellent ability to dissolve nonpolar compounds makes it a suitable solvent for determining the solubility of lipophilic active pharmaceutical ingredients (APIs) and research compounds.

Factors Influencing Solubility in Isopropyl Stearate

The solubility of a compound in isopropyl stearate is governed by several factors, as illustrated in the diagram below. Understanding these relationships is crucial for predicting and optimizing solubility.

Caption: Factors influencing the solubility of a compound in isopropyl stearate.

Protocol for Determining the Solubility of a Compound in Isopropyl Stearate

This protocol is adapted from the gravimetric method for determining the solubility of stearic acid and can be applied to other solid compounds.

Materials:

• Compound of interest (solute)

• Isopropyl stearate (solvent)

• Analytical balance (accurate to 0.0001 g)

• Thermostatic shaker or water bath

• Vials or test tubes with screw caps

• Syringe filters (Teflon or other solvent-resistant material)

• Syringes

• Evaporating dish or pre-weighed vials

• Oven or vacuum desiccator

Workflow for Solubility Determination:

Caption: Experimental workflow for determining the solubility of a solid compound in isopropyl stearate.

Procedure:

• Add an excess amount of the solid compound to a vial containing a known volume (e.g., 5 mL) of isopropyl stearate.

• Seal the vial and place it in a thermostatic shaker set to the desired temperature (e.g., 25 °C or 37 °C).

• Agitate the mixture for 24-48 hours to ensure equilibrium is reached. Visually confirm that excess solid remains.

• Allow the suspension to stand at the same temperature until the undissolved solid has settled.

• Carefully withdraw a known volume of the clear supernatant using a syringe fitted with a solvent-resistant filter.

• Dispense the filtered solution into a pre-weighed evaporating dish.

• Evaporate the isopropyl stearate. This can be done in a fume hood, possibly assisted by a gentle stream of nitrogen, or in a vacuum oven at a temperature below the boiling point of the solvent and the melting/decomposition point of the solute.

• Once the solvent is fully evaporated, place the dish in a vacuum desiccator until a constant weight is achieved.

• Weigh the dish containing the dried solute.

• Calculate the solubility using the following formula: Solubility (mg/mL) = (Weight of dish with residue - Weight of empty dish) / Volume of supernatant taken

Representative Solubility Data

Compound	Solvent	Solubility	Reference(s)
Testosterone	Ethanol	1 g in 5 mL
Testosterone	Vegetable Oils	Soluble
Ibuprofen	Ethanol	~60 mg/mL
Ibuprofen	Isopropanol	Lower than in Ethanol
Ketoprofen	Ethanol	~20 mg/mL
Ketoprofen	Isopropanol	Lower than in Ethanol

Note: The solubility of nonpolar compounds like testosterone is expected to be favorable in isopropyl stearate, a fatty acid ester similar to vegetable oils.

Application: Isopropyl Stearate as a Vehicle in In Vitro Cell-Based Assays

The use of isopropyl stearate as a direct solvent in aqueous cell culture media is challenging due to its immiscibility with water. However, it may be used in the preparation of lipid-based formulations (e.g., nanoemulsions, SLNs) that are then introduced to cell cultures. When considering isopropyl stearate as a component of a vehicle for delivering a hydrophobic compound to cells, it is crucial to first assess its own cytotoxicity.

Protocol for Assessing the Cytotoxicity of Isopropyl Stearate using an MTT Assay

This protocol outlines a method to determine the potential toxic effects of isopropyl stearate on a given cell line. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cell line of interest in culture

• Complete cell culture medium

• Isopropyl stearate, sterile-filtered

• Dimethyl sulfoxide (DMSO), sterile

• MTT solution (5 mg/mL in PBS), sterile-filtered

• Solubilization solution (e.g., acidified isopropanol)

• 96-well cell culture plates

• Multichannel pipette

• Plate reader (570 nm)

Workflow for Cytotoxicity Assessment:

Caption: Workflow for assessing the cytotoxicity of isopropyl stearate using an MTT assay.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Preparation of Test Solutions:

  • Due to the immiscibility of isopropyl stearate in aqueous media, a stock solution in a solvent like DMSO may be necessary. Prepare a high-concentration stock of isopropyl stearate in DMSO.

  • Create a series of dilutions of the isopropyl stearate stock solution in complete cell culture medium. Ensure the final concentration of DMSO is consistent across all wells and is below a known non-toxic level (typically ≤ 0.5%).

• Cell Treatment:

  • Remove the existing medium from the cells.

  • Add 100 µL of the prepared dilutions of isopropyl stearate to the respective wells.

  • Include a "vehicle control" (medium with the same final concentration of DMSO) and an "untreated control" (medium only).

• Incubation: Incubate the plate for a period relevant to the planned drug exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium containing MTT from each well. Add 100 µL of a solubilization solution (e.g., 0.04 N HCl in isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Gently shake the plate for 10-15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot a dose-response curve to determine the concentration at which isopropyl stearate exhibits significant toxicity.

Safety and Handling

Isopropyl stearate is considered to be of low toxicity but requires appropriate handling in a laboratory setting.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry place.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This document is intended for informational purposes only and should not be considered a substitute for established laboratory safety protocols and standard operating procedures. Researchers should always consult the relevant Safety Data Sheets (SDS) and perform their own risk assessments before using any chemical.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. benchchem.com [benchchem.com]
• 3. uspharmacist.com [uspharmacist.com]
• 4. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Formulation of Isopropyl Stearate-Based Topical Delivery Systems

Introduction

Isopropyl stearate (IPS) is an ester of isopropyl alcohol and stearic acid. It is widely utilized in topical and transdermal formulations as an emollient, lubricant, and non-greasy moisturizer. Its primary functions in drug delivery include acting as the oil phase in emulsion-based systems, solubilizing lipophilic active pharmaceutical ingredients (APIs), and enhancing skin penetration. The properties of IPS, such as its ability to reduce the resistance of the stratum corneum, make it an excellent candidate for advanced topical delivery systems like microemulsions, nanoemulsions, and solid lipid nanoparticles, which aim to improve drug stability, solubility, and bioavailability.[1][2][3]

Isopropyl Stearate-Based Delivery Systems: Formulation Data

The versatility of isopropyl stearate allows for its incorporation into various advanced delivery systems. The choice of system depends on the physicochemical properties of the API and the desired therapeutic outcome.

Microemulsions (MEs)

Microemulsions are thermodynamically stable, optically transparent, isotropic mixtures of oil, water, and surfactant, often with a cosurfactant.[4][5] They form spontaneously and can enhance the solubilization and skin permeation of both hydrophilic and lipophilic drugs.

Table 1: Example Composition of an Isopropyl Stearate-Based Microemulsion

Component	Role	Example Agent(s)	Concentration Range (% w/w)
Oil Phase	API Solvent, Penetration Enhancer	Isopropyl Stearate	5 - 20%
Surfactant	Emulsifier, Stabilizer	Tween® 80, Cremophor® RH40	30 - 60%
Cosurfactant	Interfacial Stabilizer, Fluidity Enhancer	Ethanol, Propylene Glycol, Transcutol®	10 - 30%
Aqueous Phase	Continuous/Dispersed Phase	Purified Water, Phosphate Buffer	10 - 40%
Active Ingredient	Therapeutic Agent	e.g., Ketoprofen, Insulin	0.5 - 5%

Nanoemulsions (NEs)

Nanoemulsions are kinetically stable, non-equilibrium systems of oil and water stabilized by surfactants, with droplet sizes typically ranging from 20 to 200 nm. Unlike microemulsions, their formation requires high-energy input. They are valued for their high surface area, which can improve drug absorption and efficacy.

Table 2: Example Composition of an Isopropyl Stearate-Based Nanoemulsion

Component	Role	Example Agent(s)	Concentration Range (% w/w)
Oil Phase	Core Component, API Carrier	Isopropyl Stearate	10 - 25%
Surfactant	Emulsifier	Polysorbate 80 (Tween® 80), Lecithin	5 - 20%
Cosurfactant	Stabilizer	Isopropyl Alcohol, Ethanol	5 - 15%
Aqueous Phase	Continuous Phase	Purified Water	40 - 80%
Active Ingredient	Therapeutic Agent	e.g., Heparinoid, Chrysin	0.1 - 2%

Nanostructured Lipid Carriers (NLCs)

NLCs are a second generation of solid lipid nanoparticles (SLNs) composed of a blend of solid and liquid lipids. This blend creates an imperfect crystal lattice, which increases drug loading capacity and reduces drug expulsion during storage compared to SLNs. Isopropyl stearate can serve as the liquid lipid component.

Table 3: Example Composition of an Isopropyl Stearate-Based NLC

Component	Role	Example Agent(s)	Concentration Range (% w/w)
Solid Lipid	Matrix Former	Glyceryl Monostearate, Cetyl Palmitate	5 - 15%
Liquid Lipid	Crystal Lattice Modifier, Solubilizer	Isopropyl Stearate	1 - 5%
Surfactant(s)	Stabilizer	Poloxamer 188, Tween® 80, Lecithin	1 - 5%
Aqueous Phase	Dispersion Medium	Purified Water	70 - 90%
Active Ingredient	Therapeutic Agent	e.g., Vitamin A, Deferoxamine	0.1 - 5%

Experimental Protocols

The following protocols outline the standard procedures for the formulation and characterization of isopropyl stearate-based topical delivery systems.

Caption: General experimental workflow for topical delivery systems.

Protocol: Preparation of Nanoemulsion via High-Pressure Homogenization

• Preparation of Phases:

  • Oil Phase: Dissolve the lipophilic API in isopropyl stearate at room temperature. Gentle heating (40-60°C) may be applied if necessary to ensure complete dissolution.

  • Aqueous Phase: Dissolve the surfactant(s) and any water-soluble components in purified water.

• Pre-emulsification: Add the oil phase to the aqueous phase dropwise under continuous stirring with a high-speed mechanical stirrer (e.g., 5000-8000 rpm) for 15-30 minutes to form a coarse pre-emulsion.

• Homogenization: Pass the pre-emulsion through a high-pressure homogenizer. Operate the homogenizer at a pressure of 500-1500 bar for 3-5 cycles.

• Cooling: Immediately cool the resulting nanoemulsion to room temperature in a water bath to ensure stability.

• Storage: Store the final nanoemulsion in a sealed container at 4°C for further characterization.

Protocol: Particle Size, Polydispersity Index (PDI), and Zeta Potential Analysis

This protocol uses Dynamic Light Scattering (DLS) for size and PDI, and Electrophoretic Light Scattering (ELS) for zeta potential.

• Sample Preparation: Dilute the formulation (e.g., nanoemulsion or NLC suspension) approximately 100-fold with deionized water to avoid multiple scattering effects. The final sample should be transparent or translucent.

• Instrument Setup: Equilibrate the DLS instrument (e.g., Malvern Zetasizer) to 25°C.

• Particle Size & PDI Measurement:

  • Transfer the diluted sample to a disposable cuvette.

  • Place the cuvette in the instrument and perform the measurement.

  • Record the Z-average diameter (mean particle size) and the Polydispersity Index (PDI). A PDI value < 0.3 indicates a narrow and homogenous size distribution.

• Zeta Potential Measurement:

  • Transfer the diluted sample to a specific folded capillary cell, ensuring no air bubbles are present.

  • Place the cell in the instrument.

  • Apply an electric field and measure the electrophoretic mobility to calculate the zeta potential. Values greater than |30| mV generally indicate good colloidal stability.

• Replicates: Perform all measurements in triplicate and report the mean ± standard deviation.

Protocol: Determination of Encapsulation Efficiency (%EE)

This protocol describes the indirect method, which involves separating the unencapsulated drug from the formulation.

• Separation of Free Drug:

  • Transfer a known volume (e.g., 1 mL) of the formulation into a centrifugal filter unit (e.g., Amicon® Ultra with a suitable molecular weight cut-off).

  • Centrifuge at high speed (e.g., 10,000 x g) for 20 minutes at 4°C. The unencapsulated ("free") drug will pass through the filter into the ultrafiltrate.

• Quantification of Free Drug:

  • Collect the ultrafiltrate.

  • Quantify the concentration of the free drug in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

• Quantification of Total Drug:

  • Take the same initial volume (1 mL) of the original, uncentrifuged formulation.

  • Disrupt the nanoparticles to release the encapsulated drug by adding a suitable solvent (e.g., methanol, acetonitrile) and vortexing vigorously.

  • Quantify the total drug concentration in this disrupted sample using the same analytical method.

• Calculation:

  • Calculate the Encapsulation Efficiency using the following formula: %EE = [(Total Drug - Free Drug) / Total Drug] x 100

Protocol: In Vitro Release Testing (IVRT) Using Franz Diffusion Cells

IVRT is used to assess the rate at which the API is released from the formulation.

• Apparatus Setup:

  • Assemble the Franz diffusion cells. The apparatus consists of a donor compartment and a larger receptor compartment, separated by a membrane.

  • Fill the receptor compartment with a suitable receptor medium (e.g., phosphate-buffered saline pH 7.4, sometimes with a small percentage of ethanol to maintain sink conditions for lipophilic drugs). Ensure no air bubbles are trapped beneath the membrane.

  • Place a magnetic stir bar in the receptor compartment and place the entire assembly on a magnetic stirrer with a water jacket to maintain a constant temperature, typically 32 ± 1°C to mimic skin surface temperature.

• Membrane Mounting:

  • Use a synthetic, inert membrane (e.g., polysulfone, cellulose acetate) that does not act as a rate-limiting barrier to diffusion.

  • Mount the membrane securely between the donor and receptor compartments.

• Sample Application:

  • Apply a finite dose (a precisely weighed amount, e.g., 200-300 mg) of the isopropyl stearate-based formulation evenly onto the surface of the membrane in the donor compartment.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot (e.g., 0.5 mL) from the receptor compartment via the sampling port.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium to maintain a constant volume and sink conditions.

• Analysis:

  • Analyze the drug concentration in the collected samples using a validated analytical method (e.g., HPLC).

  • Plot the cumulative amount of drug released per unit area (μg/cm²) against the square root of time. The slope of the linear portion of the curve represents the release rate.

Drug Absorption Pathways and Mechanisms

Topical formulations deliver drugs into the skin via several routes. The small droplet size and excipients in nano-formulations can significantly enhance penetration through these pathways.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. Progress in Topical and Transdermal Drug Delivery Research—Focus on Nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ajprd.com [ajprd.com]
• 4. Microemulsions and Nanoemulsions in Skin Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Enzymatic Synthesis of Isopropyl Stearate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the enzymatic synthesis of isopropyl stearate, a widely used emollient in the cosmetic and pharmaceutical industries. The synthesis is achieved through the esterification of stearic acid and isopropanol, catalyzed by a lipase in a solvent-free system. This biocatalytic approach offers a green and efficient alternative to traditional chemical synthesis, operating under mild conditions and yielding a high-purity product.

Introduction

Isopropyl stearate is a fatty acid ester known for its emollient, moisturizing, and lubricating properties. Its synthesis via enzymatic catalysis, particularly using lipases, has gained significant attention due to the high specificity of enzymes, which minimizes byproduct formation and simplifies downstream processing. Lipases (EC 3.1.1.3) are versatile enzymes that can catalyze esterification reactions in non-aqueous media, making them ideal for the synthesis of esters like isopropyl stearate. The use of immobilized lipases further enhances the economic feasibility of the process by allowing for enzyme reuse over multiple cycles.

This application note details the optimization of reaction parameters and provides a step-by-step protocol for the synthesis and analysis of isopropyl stearate.

Experimental Data Summary

The efficiency of the enzymatic synthesis of isopropyl stearate is influenced by several key parameters. The following tables summarize the quantitative data derived from optimization studies.

Table 1: Effect of Reaction Parameters on Isopropyl Stearate Synthesis

Parameter	Optimal Value	Conversion/Yield	Reference
Enzyme Loading	3% (w/w)	93.89% conversion	[1]
Temperature	70°C	93.89% conversion	[1]
Molar Ratio (Acid:Alcohol)	1:2	93.89% conversion	[1]
Agitation Speed	200 rpm	93.89% conversion	[1]

Table 2: Comparison of Different Lipase Catalysts for Ester Synthesis

Lipase Source	Product	Conversion/Yield	Reference
Immobilized Bacillus cereus Lipase	Isopropyl Acetate	97% conversion	[2]
Immobilized KDN Lipase (Rhizopus oryzae)	Isopropyl Myristate	66.62% yield
Candida rugosa Lipase	Alkyl Stearates	>90% conversion
Novozym 435 (Candida antarctica lipase B)	Isopropyl Laurate	91% conversion

Experimental Protocols

This section provides a detailed methodology for the enzymatic synthesis of isopropyl stearate.

Materials and Reagents

• Stearic Acid (analytical grade)

• Isopropanol (analytical grade)

• Immobilized Lipase (e.g., from Candida antarctica, Novozym 435)

• Hexane (for recovery, analytical grade)

• Ethanol (for titration, analytical grade)

• Diethyl Ether (for titration, analytical grade)

• Phenolphthalein indicator

• Standardized Sodium Hydroxide (NaOH) solution (for titration)

• Molecular Sieves (3Å, for water removal, optional)

Synthesis of Isopropyl Stearate

• Reactant Preparation : Accurately weigh stearic acid and isopropanol to achieve the desired molar ratio (e.g., 1:2) and add them to a reaction vessel. For a typical lab-scale reaction, you can start with 10g of stearic acid.

• Enzyme Addition : Add the immobilized lipase to the reaction mixture. The amount of enzyme is typically a percentage of the total weight of the reactants (e.g., 3% w/w).

• Reaction Setup : Place the reaction vessel in a temperature-controlled shaker or incubator set to the optimal temperature (e.g., 70°C) and agitation speed (e.g., 200 rpm). If a solvent-free system is not desired, a suitable organic solvent like n-heptane can be used.

• Reaction Monitoring : At regular intervals, withdraw small aliquots of the reaction mixture to monitor the progress. The conversion can be determined by measuring the residual fatty acid concentration via titration.

• Titration Procedure :

  • Withdraw a known mass of the reaction mixture.

  • Dissolve the sample in a suitable solvent mixture (e.g., ethanol/diethyl ether).

  • Add a few drops of phenolphthalein indicator.

  • Titrate the solution against a standardized solution of NaOH until a persistent pink color is observed.

  • The consumption of stearic acid is calculated based on the volume of NaOH solution used.

• Reaction Termination : Once the reaction has reached the desired conversion (or the fatty acid concentration becomes constant), stop the reaction by filtering out the immobilized lipase. The recovered lipase can be washed with a suitable solvent (e.g., hexane) and reused for subsequent batches.

• Product Purification :

  • The crude product can be purified to remove any remaining unreacted stearic acid.

  • Wash the product with a dilute solution of sodium bicarbonate to neutralize and remove residual acid, followed by washing with distilled water.

  • Dry the organic phase over anhydrous sodium sulfate.

  • Evaporate any solvent used under reduced pressure to obtain the purified isopropyl stearate.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the enzymatic synthesis of isopropyl stearate.

Caption: Workflow for the enzymatic synthesis of Isopropyl Stearate.

Logical Relationship of Reaction Parameters

The success of the synthesis is dependent on the interplay of several key parameters.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Enzymatic Synthesis of Isopropyl Acetate by Immobilized Bacillus cereus Lipase in Organic Medium - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for Determining the Purity of Isopropyl Stearate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl Stearate is an ester of isopropyl alcohol and stearic acid, widely used as an emollient, lubricant, and solvent in cosmetics, personal care products, and pharmaceutical formulations.[1][2][3][4] The purity of Isopropyl Stearate is a critical quality attribute that can impact the safety, efficacy, and stability of the final product. This document provides detailed protocols for determining the purity of Isopropyl Stearate using three common analytical techniques: Saponification Titration, Gas Chromatography (GC), and High-Performance Liquid Chromatography (HPLC).

Potential Impurities

The manufacturing process of Isopropyl Stearate, typically through the esterification of stearic acid with isopropyl alcohol, may result in several potential impurities.[5] These can include:

• Unreacted Starting Materials: Stearic acid and Isopropyl alcohol.

• By-products: Isopropyl p-toluenesulfonate (if p-toluenesulfonic acid is used as a catalyst).

• Related Esters: Esters of other fatty acids present in the stearic acid raw material.

Analytical Methods for Purity Determination

This section details the protocols for three distinct methods to assess the purity of Isopropyl Stearate.

Saponification Titration

This classic wet chemistry method determines the ester content by saponification, a process where the ester is hydrolyzed by an alkali. The purity is calculated based on the amount of alkali consumed.

Experimental Protocol:

• Preparation of Reagents:

  • 0.5 M Ethanolic Potassium Hydroxide (KOH)

  • 0.5 M Hydrochloric Acid (HCl)

  • Phenolphthalein solution

  • Neutralized Ethanol (95%): Boil to expel CO2 and neutralize with 0.1 M ethanolic KOH to a faint pink endpoint with phenolphthalein.

• Sample Preparation:

  • Accurately weigh approximately 2 g of the Isopropyl Stearate sample into a flask.

  • Dissolve the sample in 5 ml of neutralized ethanol.

  • Neutralize any free acid in the sample with 0.1 M ethanolic KOH using phenolphthalein as an indicator until a faint pink color persists.

• Saponification:

  • Add a precise volume (e.g., 25.0 ml) of 0.5 M ethanolic potassium hydroxide to the neutralized sample solution.

  • Attach a reflux condenser and boil the mixture on a water bath for 1 hour to ensure complete saponification.

• Titration:

  • After cooling, add 20 ml of water and a few drops of phenolphthalein solution.

  • Titrate the excess (unreacted) potassium hydroxide with 0.5 M hydrochloric acid until the pink color disappears.

• Blank Determination:

  • Perform a blank titration using the same volume of 0.5 M ethanolic potassium hydroxide but without the Isopropyl Stearate sample.

• Calculation of Purity:

  • The difference in the volume of 0.5 M HCl used for the blank and the sample titrations corresponds to the amount of potassium hydroxide consumed for saponification.

  • Calculate the purity of Isopropyl Stearate based on its molecular weight (326.56 g/mol ).

Workflow for Saponification Titration:

Caption: Workflow for determining Isopropyl Stearate purity by saponification titration.

Gas Chromatography (GC)

GC is a powerful technique for separating and quantifying volatile and semi-volatile compounds. For Isopropyl Stearate, it can be used to determine the purity and to quantify related impurities.

Experimental Protocol (Proposed):

This protocol is based on general methods for analyzing fatty acid esters and impurities in related products.

• Instrumentation:

  • Gas Chromatograph with a Flame Ionization Detector (FID).

  • Capillary Column: A non-polar or mid-polar column is suitable, such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5, DB-5) with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Chromatographic Conditions:

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injector Temperature: 250 °C.

  • Detector Temperature: 280 °C.

  • Oven Temperature Program:

    • Initial Temperature: 100 °C, hold for 1 minute.

    • Ramp: Increase to 250 °C at 10 °C/min.

    • Hold: Hold at 250 °C for 5 minutes.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1 (can be adjusted based on concentration).

• Sample and Standard Preparation:

  • Standard Solution: Prepare a standard solution of high-purity Isopropyl Stearate (e.g., 1 mg/mL) in a suitable solvent like hexane or isopropanol.

  • Sample Solution: Prepare the Isopropyl Stearate sample at the same concentration as the standard solution.

• Analysis and Purity Calculation:

  • Inject the standard and sample solutions into the GC system.

  • Identify the peak for Isopropyl Stearate based on the retention time of the standard.

  • Calculate the purity by the area normalization method, assuming all components have a similar response factor with an FID. For higher accuracy, determine the relative response factors of known impurities.

Workflow for GC Analysis:

References

• 1. ewg.org [ewg.org]
• 2. nbinno.com [nbinno.com]
• 3. guidechem.com [guidechem.com]
• 4. ISOPROPYL ISOSTEARATE - Ataman Kimya [atamanchemicals.com]
• 5. Isopropyl Stearate | 112-10-7 | Benchchem [benchchem.com]

Application of Isopropyl Stearate in Transdermal Drug Delivery Research

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Isopropyl stearate, a fatty acid ester, is utilized in topical and transdermal formulations as an emollient and a potential penetration enhancer. While extensive quantitative data and specific protocols for isopropyl stearate in transdermal drug delivery are not as widely published as for its shorter-chain analogs, isopropyl myristate (IPM) and isopropyl palmitate (IPP), its physicochemical properties suggest a similar mechanism of action. Isopropyl stearate is a polar emollient that is readily absorbed into the skin.[1] This document provides a comprehensive guide to the application of isopropyl stearate in transdermal drug delivery research, with comparative data from closely related enhancers to inform experimental design.

The primary mechanism by which isopropyl esters are thought to enhance skin permeation is by disrupting the highly organized lipid structure of the stratum corneum.[2][3] This can occur through lipid fluidization and the creation of more permeable pathways for drug molecules. Some research suggests that isopropyl stearate can induce an orthorhombic packing of the stratum corneum lipids, a state that is associated with optimal barrier function.[4] However, the practical effect of this on drug penetration requires further investigation for specific active pharmaceutical ingredients (APIs).

When formulating with isopropyl stearate, it is crucial to consider its concentration, as this can significantly impact both the permeation enhancement and the physical properties of the formulation, such as the adhesiveness and viscosity of transdermal patches.

Quantitative Data Summary

The following tables summarize quantitative data for the closely related penetration enhancers, isopropyl myristate (IPM) and isopropyl palmitate (IPP), which can serve as a valuable reference for initiating studies with isopropyl stearate.

Table 1: Permeation Enhancement of Various Drugs with Isopropyl Myristate (IPM)

Drug	Formulation Details	Skin Model	Flux (µg/cm²/h)	Enhancement Ratio	Reference
Meloxicam	Transdermal patch with 1-10% (w/w) IPM	Synthetic Nitrocellulose Membrane	83.789	Not Reported	[2]
Ketoconazole	Gel with 5% (w/w) IPM	Rabbit Skin	Not Reported	~11
Estradiol	Saturated solution in IPA/IPM mixtures	Human Epidermis	Not Reported	Not Reported
Paclitaxel	Saturated solution in EtOH/IPM (1:1)	Rat Skin	13.42	Not Reported

Table 2: Effect of Isopropyl Palmitate (IPP) Concentration on Drug Release

Drug	Formulation Details	Pressure-Sensitive Adhesive (PSA)	IPP Concentration (%)	Drug Release (%)	Reference
Zolmitriptan	Transdermal patch	Not Specified	2	4.8
Zolmitriptan	Transdermal patch	Not Specified	5	11.5
Zolmitriptan	Transdermal patch	Not Specified	10	16.0
Zolmitriptan	Transdermal patch	Not Specified	12	15.1
Zolmitriptan	Transdermal patch	Not Specified	15	14.8

Experimental Protocols

Protocol 1: Preparation of a Drug-in-Adhesive Transdermal Patch

This protocol describes the preparation of a matrix-style transdermal patch using the solvent casting evaporation technique.

Materials:

• Active Pharmaceutical Ingredient (API)

• Pressure-Sensitive Adhesive (PSA) solution (e.g., DURO-TAK® series)

• Isopropyl Stearate

• Solvent (e.g., ethyl acetate, methanol)

• Backing membrane (e.g., Scotchpak™ 9733)

• Release liner (e.g., fluoropolymer-coated polyester film)

Procedure:

• Drug-Adhesive Mixture Preparation:

  • Accurately weigh the required amounts of the API, isopropyl stearate, and PSA solution.

  • In a glass beaker, dissolve the API and isopropyl stearate in a suitable solvent.

  • Slowly add the PSA solution to the drug solution while stirring continuously with a magnetic stirrer until a homogeneous mixture is obtained.

• Casting:

  • Carefully pour the homogeneous mixture onto a release liner spread evenly on a horizontal surface.

  • Use a casting knife or a film applicator to spread the mixture to a uniform thickness.

• Drying:

  • Allow the solvent to evaporate at room temperature for 24 hours.

  • Subsequently, place the cast film in a hot air oven at a controlled temperature (e.g., 40-60°C) for a specified duration to remove any residual solvent.

• Lamination and Cutting:

  • Laminate the dried drug-in-adhesive film with a backing membrane.

  • Cut the laminated patch into the desired size and shape (e.g., circular patches of a specific surface area).

• Storage:

  • Store the prepared patches in a desiccator until further evaluation.

Protocol 2: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines the procedure for evaluating the permeation of an API from a transdermal formulation through an excised skin sample.

Materials:

• Franz diffusion cells

• Excised mammalian skin (e.g., rat, porcine, or human cadaver skin)

• Receptor medium (e.g., phosphate-buffered saline pH 7.4, with a solubility enhancer if needed)

• Test formulation (containing API and isopropyl stearate)

• Control formulation (containing API without isopropyl stearate)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

Procedure:

• Skin Preparation:

  • Excise the full-thickness skin from the abdominal region of the animal model.

  • Remove any subcutaneous fat and connective tissue.

  • Cut the skin into appropriate sizes to fit the Franz diffusion cells.

• Franz Cell Assembly:

  • Mount the prepared skin membrane onto the Franz diffusion cell with the stratum corneum side facing the donor compartment and the dermal side in contact with the receptor medium.

  • Fill the receptor compartment with pre-warmed (32 ± 1°C) and degassed receptor medium, ensuring there are no air bubbles under the skin.

  • Maintain the temperature of the receptor medium at 32 ± 1°C using a circulating water bath.

  • Stir the receptor medium continuously with a magnetic stir bar.

• Dosing:

  • Apply a known quantity of the test and control formulations onto the surface of the skin in the donor compartment.

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor medium for analysis.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium.

• Sample Analysis:

  • Analyze the collected samples for the concentration of the API using a validated analytical method like HPLC.

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area (µg/cm²) at each time point.

  • Plot the cumulative amount of drug permeated versus time.

  • Determine the steady-state flux (Jss) from the slope of the linear portion of the plot.

  • Calculate the permeability coefficient (Kp) and the enhancement ratio (ER) using the following equations:

    • Kp = Jss / Cd (where Cd is the initial drug concentration in the donor compartment)

    • ER = Jss (with enhancer) / Jss (without enhancer)

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 3. Study of the influence of the penetration enhancer isopropyl myristate on the nanostructure of stratum corneum lipid model membranes using neutron diffraction and deuterium labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Superior effect of isostearyl isostearate on improvement in stratum corneum water permeability barrier function as examined by the plastic occlusion stress test - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Viscosity Evaluation of Isopropyl Stearate Formulations

Abstract

Isopropyl Stearate is a widely utilized emollient and lubricant in topical pharmaceutical and cosmetic formulations, known for its non-greasy feel and ability to improve spreadability.[1][2] The viscosity of these formulations is a critical quality attribute that influences product performance, stability, and user experience.[3][4] This document provides a detailed methodology for evaluating the viscosity of formulations containing Isopropyl Stearate, with a focus on the use of rotational viscometers. Protocols for sample preparation, instrumentation, and data analysis are presented, along with illustrative data on how Isopropyl Stearate concentration can influence the rheological properties of a formulation.

Introduction

The measurement and control of viscosity are paramount in the development of semi-solid dosage forms such as creams, lotions, and ointments.[4] Viscosity, a measure of a fluid's resistance to flow, directly impacts a product's ease of application, absorption, and physical stability. For formulations containing Isopropyl Stearate, an ester known for its low intrinsic viscosity, understanding its effect on the final product's rheology is crucial for formulation optimization.

This application note outlines a comprehensive approach to characterizing the viscosity of Isopropyl Stearate formulations. The primary method described is rotational viscometry, a versatile and accurate technique for analyzing the flow behavior of non-Newtonian fluids commonly encountered in pharmaceutical and cosmetic products.

Data Presentation

The following tables summarize the impact of an isopropyl ester (a close chemical relative to Isopropyl Stearate) on the viscosity of an oil-in-water (O/W) emulsion. This data illustrates the significant influence of the ester on the formulation's rheological properties, even when its own viscosity is low.

Table 1: Viscosity of O/W Emulsions with Varying Concentrations of Isopropyl Palmitate vs. Paraffinum Liquidum

Lipid Component (Concentration)	Emulsifiers	Initial Viscosity (mPa·s)
5% Isopropyl Palmitate	2.4% Glyceryl Stearate Citrate, 0.8% Sorbitan Stearate, 1.5% Cetearyl Alcohol	7300
5% Paraffinum Liquidum	2.4% Glyceryl Stearate Citrate, 0.8% Sorbitan Stearate, 1.5% Cetearyl Alcohol	1600
10% Isopropyl Palmitate	2.4% Glyceryl Stearate Citrate, 0.8% Sorbitan Stearate, 1.5% Cetearyl Alcohol	9000
10% Paraffinum Liquidum	2.4% Glyceryl Stearate Citrate, 0.8% Sorbitan Stearate, 1.5% Cetearyl Alcohol	3700
15% Isopropyl Palmitate	2.4% Glyceryl Stearate Citrate, 0.8% Sorbitan Stearate, 1.5% Cetearyl Alcohol	>10000
15% Paraffinum Liquidum	2.4% Glyceryl Stearate Citrate, 0.8% Sorbitan Stearate, 1.5% Cetearyl Alcohol	5200

Data adapted from a study on Isopropyl Palmitate, a structurally similar ester to Isopropyl Stearate.

Table 2: Viscosity of Isopropyl Myristate Emulsions with Varying Glycerol Content

Isopropyl Myristate (% w/w)	Polysorbate 80 (% w/w)	Glycerol (% w/w)	Water (% w/w)	Viscosity (mPa·s)
20.0	5.0	7.5	67.5	3.5
20.0	5.0	15.0	60.0	4.5
20.0	5.0	22.5	52.5	6.9
20.0	5.0	30.0	45.0	9.3
20.0	5.0	37.5	37.5	15.1
20.0	5.0	45.0	30.0	27.9
20.0	5.0	52.5	22.5	59.0
20.0	5.0	60.0	15.0	178.9
20.0	5.0	67.5	7.5	351.7

This table illustrates the influence of a co-solvent and humectant (glycerol) on the viscosity of an emulsion containing an isopropyl ester.

Experimental Protocols

Protocol 1: Viscosity Measurement using a Brookfield-type Rotational Viscometer

This protocol details the procedure for measuring the apparent viscosity of semi-solid formulations containing Isopropyl Stearate.

1. Instrumentation and Materials:

• Brookfield-type Rotational Viscometer (e.g., DV-E, DV1, or equivalent) with a set of spindles (e.g., T-bar spindles for creams, disc or cylindrical spindles for lotions).

• Temperature-controlled water bath or sample chamber.

• Wide-mouth beakers (e.g., 250 mL).

• Spatula.

• Certified viscosity standards for calibration.

2. Instrument Calibration and Setup:

• Calibrate the viscometer according to the manufacturer's guidelines using certified viscosity standards.

• Ensure the viscometer is level.

• Select an appropriate spindle and rotational speed based on the expected viscosity of the sample. The goal is to achieve a torque reading between 10% and 90% of the full scale for accurate measurements.

3. Sample Preparation:

• Ensure the formulation is homogeneous and free of air bubbles. If the sample has been recently prepared, allow it to equilibrate at room temperature for at least 24 hours to ensure uniform dispersion.

• Carefully transfer the sample into a wide-mouth beaker, avoiding the introduction of air.

• Place the beaker in a temperature-controlled environment (e.g., 25 ± 0.5°C) and allow the sample to thermally equilibrate for at least 15 minutes.

4. Viscosity Measurement:

• Attach the selected spindle to the viscometer.

• Slowly immerse the spindle into the center of the sample until it reaches the immersion mark on the spindle shaft. Avoid trapping air bubbles.

• Start the spindle rotation at the predetermined speed.

• Allow the reading on the viscometer display to stabilize before recording the viscosity value in centipoise (cP) or milliPascal-seconds (mPa·s).

• For a comprehensive analysis, repeat the measurement at various rotational speeds to assess the shear-thinning or shear-thickening behavior of the formulation.

• Perform at least three replicate measurements for each sample to ensure reproducibility.

5. Data Recording and Analysis:

• Record the viscosity, torque percentage, spindle number, rotational speed, and sample temperature for each measurement.

• Calculate the mean and standard deviation of the replicate measurements.

• Plot viscosity as a function of shear rate (or rotational speed) to create a rheogram, which provides insight into the flow behavior of the formulation.

Mandatory Visualizations

Caption: Experimental workflow for viscosity measurement.

Caption: Influence of Isopropyl Stearate on formulation properties.

References

• 1. researchgate.net [researchgate.net]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. Viscosity, Surface Tension, Specific Density and Molecular Weight of Selected Liquids (sort by polymer name ascending) [accudynetest.com]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Common impurities in commercially available Isopropyl Stearate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with commercially available Isopropyl Stearate.

Common Impurities in Commercially Available Isopropyl Stearate

Isopropyl stearate is synthesized by the esterification of stearic acid with isopropyl alcohol.[1][2] Due to the manufacturing process, commercial grades of isopropyl stearate may contain residual amounts of starting materials and by-products. The most common impurities include:

• Unreacted Stearic Acid: Residual stearic acid from the initial esterification reaction.

• Unreacted Isopropyl Alcohol: Remaining isopropyl alcohol that did not react.[3]

• Other Fatty Acid Esters: Commercial stearic acid can be a mixture of fatty acids, leading to the presence of other isopropyl esters (e.g., isopropyl palmitate).

• Catalyst Residues: Depending on the synthesis process, trace amounts of the catalyst used may remain.

The purity of research-grade isopropyl stearate is typically greater than 99%.[4]

Frequently Asked Questions (FAQs)

Q1: What are the typical purity levels of commercially available isopropyl stearate?

A1: Research-grade isopropyl stearate generally has a purity of over 99%.[4] It's important to consult the certificate of analysis (CoA) provided by the supplier for the specific purity and impurity profile of the lot you are using.

Q2: Can impurities in isopropyl stearate affect my formulation's stability?

A2: Yes, impurities can significantly impact formulation stability. For instance, residual stearic acid can alter the crystalline structure of fats in a formulation and affect emulsion stability. Unreacted isopropyl alcohol can act as a solvent and may lead to skin irritation.

Q3: Are there health risks associated with impurities in isopropyl stearate?

A3: While isopropyl stearate itself is considered safe for cosmetic use, certain impurities can pose health risks. For example, residual solvents like benzene, which can be a contaminant in raw materials, are carcinogenic. It is crucial to use high-purity grades of isopropyl stearate in pharmaceutical and cosmetic applications.

Q4: How can I identify the impurities in my batch of isopropyl stearate?

A4: The most effective way to identify and quantify impurities is through analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS). This method can separate volatile and semi-volatile compounds and provide information about their molecular weight and structure, allowing for precise identification and quantification.

Troubleshooting Guide

Unexpected experimental outcomes can often be traced back to the purity of the reagents. This guide provides solutions to common problems encountered when using isopropyl stearate.

Problem	Probable Cause	Recommended Solution
Grainy or Crystalline Texture in a Balm or Cream	Presence of unreacted stearic acid, which can crystallize upon cooling. This is more likely if the formulation cools too slowly.	Heat the product to fully melt all components and then cool it rapidly to prevent the differential crystallization of fatty acids. Consider incorporating a stabilizing oil to disrupt crystal formation.
Emulsion Separation or Instability	Excess stearic acid can disrupt the emulsifier system and lead to coalescence of the oil phase.	Review the emulsifier concentration and type. An increased concentration of a suitable emulsifier may be needed. Consider using a grade of isopropyl stearate with a lower acid value.
Unexpected Change in Viscosity	Residual isopropyl alcohol can act as a thinning agent, reducing the overall viscosity of the formulation.	Use a grade of isopropyl stearate with specified low levels of residual solvents. If necessary, adjust the concentration of thickening agents in your formulation.
Skin Irritation or Sensitization	Residual solvents, such as isopropyl alcohol, can cause skin dryness and irritation.	Always use high-purity isopropyl stearate for topical applications. Check the supplier's specifications for residual solvent content.
Off-Odor in the Final Product	Can be caused by the oxidation of impurities or the presence of residual starting materials.	Use fresh, high-purity isopropyl stearate. Store it in a cool, dark, and dry place. Consider adding an antioxidant to your formulation.

Analytical Methodologies

Accurate identification and quantification of impurities are critical for quality control. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for this purpose.

Experimental Protocol: GC-MS Analysis of Impurities in Isopropyl Stearate

Objective: To identify and quantify volatile and semi-volatile impurities in a sample of isopropyl stearate.

Materials:

• Isopropyl stearate sample

• Hexane (or other suitable solvent), analytical grade

• Internal standard (e.g., deuterated fatty acid ester)

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the isopropyl stearate sample into a 2 mL autosampler vial.

  • Add 1 mL of hexane to dissolve the sample.

  • Add a known amount of the internal standard.

  • Cap the vial and vortex to ensure complete dissolution.

• GC-MS Instrumentation and Conditions:

  • Injector: Split/splitless injector, operated in split mode.

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp to 280°C at 10°C/min.

    • Hold at 280°C for 10 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Scan Range: m/z 30-550.

• Data Analysis:

  • Identify peaks by comparing their retention times and mass spectra to a spectral library (e.g., NIST) and to the analysis of pure standards of potential impurities (stearic acid, isopropyl alcohol).

  • Quantify the impurities by comparing their peak areas to the peak area of the internal standard.

Summary of Common Impurities

Impurity	Typical Specification Limit	Potential Impact on Experiments
Unreacted Stearic Acid	< 0.5% (as Acid Value)	Can lead to grainy texture and emulsion instability.
Unreacted Isopropyl Alcohol	< 0.1%	May cause skin irritation and reduce formulation viscosity.
Other Fatty Acid Esters	Varies depending on the grade	May alter the physical properties (e.g., melting point, feel) of the final product.
Water	< 0.1%	Can affect the stability of anhydrous formulations and promote microbial growth.

Diagrams

GC-MS Experimental Workflow for Impurity Analysis.

Troubleshooting Logic for Isopropyl Stearate Issues.

References

• 1. scipoly.com [scipoly.com]
• 2. specialchem.com [specialchem.com]
• 3. nano-lab.com.tr [nano-lab.com.tr]
• 4. larodan.com [larodan.com]

Degradation pathways of Isopropyl Stearate under stress conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of Isopropyl Stearate under stress conditions.

Frequently Asked Questions (FAQs)

Q1: What is Isopropyl Stearate and what are its common applications in research and development?

Isopropyl Stearate is the ester of isopropyl alcohol and stearic acid. It is a colorless liquid with emollient and moisturizing properties. In the pharmaceutical and cosmetic industries, it is widely used as an excipient in topical formulations, a solvent, and a lubricant in the manufacturing of tablets and capsules.

Q2: What are the primary degradation pathways for Isopropyl Stearate?

The main degradation pathways for Isopropyl Stearate are hydrolysis, oxidation, and thermal decomposition.

• Hydrolysis: The ester bond in Isopropyl Stearate is susceptible to cleavage in the presence of water, especially under acidic or basic conditions. This reaction yields stearic acid and isopropyl alcohol.

• Oxidation: Although stearic acid is a saturated fatty acid and thus less prone to oxidation than unsaturated fatty acids, oxidative degradation can still occur. This process can be initiated by heat, light, and the presence of metal ions, leading to the formation of hydroperoxides which can further decompose into smaller molecules like aldehydes and ketones.

• Thermal Degradation: At elevated temperatures, Isopropyl Stearate can undergo complex thermal decomposition reactions, which may involve radical mechanisms, leading to a variety of breakdown products.

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate degradation reactions.

Q3: What are the visible signs of Isopropyl Stearate degradation?

While degradation may not always be visible, some signs can include a change in physical appearance (e.g., color change, cloudiness), a change in odor, or the precipitation of stearic acid in liquid formulations. Analytical techniques such as High-Performance Liquid Chromatography (HPLC) are required for the definitive identification and quantification of degradation products.

Q4: How can I minimize the degradation of Isopropyl Stearate during storage and experiments?

To minimize degradation, Isopropyl Stearate should be stored in a cool, dry, and dark place in well-sealed containers to protect it from moisture, light, and oxygen. For long-term storage, refrigeration and the use of an inert atmosphere (e.g., nitrogen or argon) are advisable. During experiments, it is crucial to control temperature, exposure to light, and the pH of the medium.

Troubleshooting Guide

Symptom	Possible Cause	Recommended Action
Unexpected peaks in HPLC/GC analysis	Degradation of Isopropyl Stearate.	1. Identify the primary degradation pathway by conducting forced degradation studies under hydrolytic, oxidative, thermal, and photolytic conditions. 2. Characterize the unknown peaks using techniques like mass spectrometry (MS).
Changes in formulation pH over time	Hydrolysis of Isopropyl Stearate leading to the formation of stearic acid.	1. Incorporate buffering agents in the formulation to maintain a stable pH. 2. Evaluate the impact of different pH values on the stability of the formulation.
Inconsistent results in bioassays or formulations	Degradation of Isopropyl Stearate affecting its physical and chemical properties.	1. Verify the purity of the Isopropyl Stearate using a validated stability-indicating analytical method before use. 2. If degradation is confirmed, use a fresh batch of the material.
No degradation observed under stress conditions	The stress conditions are too mild or the analytical method is not stability-indicating.	1. Increase the intensity or duration of the stress conditions (e.g., higher temperature, stronger acid/base concentration). 2. Ensure the analytical method is capable of separating the parent compound from its potential degradation products.
Complete degradation of the sample	The stress conditions are too harsh.	Reduce the intensity or duration of the stress conditions to achieve partial degradation (typically 5-20%), which is more informative for understanding degradation pathways.

Data Presentation

Stress Condition	Conditions	Assay of Isopropyl Stearate (%)	Major Degradation Product(s)	Total Degradation (%)
Acid Hydrolysis	0.1 N HCl at 60°C for 24 hours	92.5	Stearic Acid, Isopropyl Alcohol	7.5
Base Hydrolysis	0.1 N NaOH at 60°C for 12 hours	85.2	Stearic Acid, Isopropyl Alcohol	14.8
Oxidative	6% H₂O₂ at room temp for 24 hours	97.8	Various oxidative byproducts	2.2
Thermal	80°C for 7 days	98.5	Various thermal byproducts	1.5
Photolytic	ICH Q1B conditions	99.1	Various photolytic byproducts	0.9

Experimental Protocols

Forced Degradation Studies

Forced degradation studies are essential to establish the intrinsic stability of Isopropyl Stearate and to develop a stability-indicating analytical method.

1. Sample Preparation: Prepare a stock solution of Isopropyl Stearate in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and isopropanol) at a concentration of approximately 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 N hydrochloric acid. Heat the mixture at 60°C. Withdraw samples at appropriate time intervals (e.g., 2, 6, 12, 24 hours), cool, and neutralize with an equivalent amount of 0.1 N sodium hydroxide before analysis.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 N sodium hydroxide. Heat the mixture at 60°C. Withdraw samples at appropriate time intervals, cool, and neutralize with an equivalent amount of 0.1 N hydrochloric acid before analysis.

• Oxidative Degradation: Mix equal volumes of the stock solution and 6% hydrogen peroxide. Keep the solution at room temperature, protected from light. Withdraw samples at appropriate time intervals for analysis.

• Thermal Degradation: Place a known quantity of solid Isopropyl Stearate in a thermostatically controlled oven at 80°C. Withdraw samples at appropriate time intervals, dissolve in a suitable solvent, and analyze.

• Photolytic Degradation: Expose a solution of Isopropyl Stearate to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be kept in the dark under the same temperature conditions.

Stability-Indicating HPLC Method

This method is designed to separate Isopropyl Stearate from its primary hydrolytic degradation product, stearic acid.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0 min: 60% B

  • 20 min: 100% B

  • 25 min: 100% B

  • 25.1 min: 60% B

  • 30 min: 60% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

Sample Preparation for HPLC: Accurately weigh and dissolve approximately 10 mg of the sample in 10 mL of a 1:1 mixture of acetonitrile and isopropanol. Vortex to dissolve and filter through a 0.45 µm syringe filter before injection.

Visualizations

Caption: Degradation pathways of Isopropyl Stearate under stress.

Caption: Workflow for forced degradation studies of Isopropyl Stearate.

Preventing hydrolysis and oxidation of Isopropyl Stearate in formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to prevent the hydrolysis and oxidation of Isopropyl Stearate in their formulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Isopropyl Stearate in cosmetic and pharmaceutical formulations?

A1: The two main degradation pathways for Isopropyl Stearate are hydrolysis and oxidation.

• Hydrolysis: In the presence of water, the ester bond of Isopropyl Stearate can break, yielding stearic acid and isopropyl alcohol. This reaction is catalyzed by acidic or basic conditions.

• Oxidation: Although stearic acid is a saturated fatty acid and less prone to oxidation than unsaturated fatty acids, oxidation can still occur. This process is accelerated by exposure to oxygen, heat, light, and the presence of metal ions, leading to the formation of byproducts like aldehydes and ketones, which can cause changes in odor and color.

Q2: What are the typical signs of Isopropyl Stearate degradation in a formulation?

A2: Degradation of Isopropyl Stearate can manifest in several ways:

• Changes in Odor: The development of a rancid or off-odor is a common indicator of oxidation.

• Changes in pH: Hydrolysis of Isopropyl Stearate produces stearic acid, which can lead to a decrease in the pH of the formulation.

• Phase Separation: In emulsions, the degradation of the ester can disrupt the stability of the formulation, leading to phase separation.

• Changes in Viscosity: The breakdown of Isopropyl Stearate can alter the rheological properties of the formulation, resulting in a change in viscosity.

• Discoloration: The formulation may develop a yellowish tint, which can be a sign of oxidation.

Q3: How can I prevent the hydrolysis of Isopropyl Stearate in my formulation?

A3: To minimize hydrolysis, consider the following strategies:

• pH Control: Maintain the pH of aqueous formulations in the range of 5-7, as both acidic and alkaline conditions accelerate ester hydrolysis.[1][2] The rate of hydrolysis increases significantly at pH levels below 5 and above 10.[1]

• Buffering Agents: Incorporate a suitable buffering system to maintain a stable pH throughout the product's shelf life.

• Water Activity: In anhydrous or low-water formulations, minimize the exposure to atmospheric moisture during manufacturing and storage.

Q4: What are the recommended methods to prevent the oxidation of Isopropyl Stearate?

A4: To prevent oxidation, the following measures are recommended:

• Use of Antioxidants: Incorporate oil-soluble antioxidants such as Butylated Hydroxytoluene (BHT) or Tocopherol (Vitamin E) into the oil phase of your formulation.[3][4] BHT is often used at concentrations between 0.0001% and 0.5%, while typical use concentrations of BHT across a wide spectrum of cosmetic products are 0.0002 – 0.8%.

• Chelating Agents: Add chelating agents like Ethylenediaminetetraacetic acid (EDTA) to bind metal ions that can catalyze oxidation reactions.

• Light Protection: Store the formulation in opaque or UV-protective packaging to prevent photo-oxidation.

• Inert Atmosphere: During manufacturing, consider blanketing the formulation with an inert gas like nitrogen to minimize exposure to oxygen.

Troubleshooting Guides

Issue 1: Decrease in pH and Phase Separation Observed in an O/W Emulsion During Stability Testing.

Possible Cause: Hydrolysis of Isopropyl Stearate.

Troubleshooting Steps:

• Confirm Hydrolysis: Analyze the formulation for the presence of stearic acid and isopropyl alcohol using the HPLC-UV method outlined in the "Experimental Protocols" section. An increase in the concentration of these degradation products over time confirms hydrolysis.

• Verify Formulation pH: Measure the pH of the formulation at the beginning and throughout the stability study. A downward trend in pH is indicative of acid formation from hydrolysis.

• Corrective Actions:

  • Adjust pH: If the initial pH of the formulation is outside the optimal range of 5-7, adjust it accordingly.

  • Incorporate a Buffer: Add a suitable buffering agent (e.g., citrate or phosphate buffer) to maintain a stable pH.

  • Evaluate Emulsifier System: Ensure the emulsifier system is robust enough to handle minor changes in the oil phase composition resulting from any potential degradation.

Troubleshooting Workflow for Isopropyl Stearate Degradation

Caption: A logical workflow to identify and address the root cause of Isopropyl Stearate degradation.

Issue 2: Development of a Rancid Odor in an Anhydrous Formulation.

Possible Cause: Oxidation of Isopropyl Stearate.

Troubleshooting Steps:

• Confirm Oxidation: While direct measurement of oxidation byproducts can be complex, a sensory panel evaluation for rancid odor is a primary indicator. Peroxide value testing can also be performed on the oil phase to quantify the extent of initial oxidation.

• Review Formulation Components: Identify any potential pro-oxidants in the formulation, such as metal ions from raw materials.

• Corrective Actions:

  • Incorporate Antioxidants: Add an effective oil-soluble antioxidant. Refer to the "Data Presentation" section for a comparison of BHT and Tocopherol.

  • Add a Chelating Agent: If metal ion contamination is suspected, include a chelating agent like EDTA.

  • Improve Packaging: Use packaging that minimizes exposure to light and air. Consider airless pumps or containers with nitrogen headspace.

Data Presentation

Table 1: Impact of pH and Temperature on Isopropyl Stearate Hydrolysis in an O/W Emulsion (Illustrative Data)

pH	Temperature	% Isopropyl Stearate Degraded (after 3 months)
4	40°C	8%
5	40°C	2%
7	40°C	<1%
8	40°C	3%
7	50°C	5%

This table illustrates the expected trend of increased hydrolysis at non-neutral pH and higher temperatures.

Table 2: Efficacy of Antioxidants in Preventing Isopropyl Stearate Oxidation (Illustrative Data)

Antioxidant	Concentration (% w/w)	Peroxide Value (meq/kg) after 1 month at 45°C
None (Control)	0	5.2
BHT	0.05	1.1
BHT	0.1	0.5
Tocopherol	0.1	1.8
Tocopherol	0.2	0.9

This table provides an illustrative comparison of the effectiveness of BHT and Tocopherol in preventing the oxidation of Isopropyl Stearate.

Experimental Protocols

Protocol: Stability-Indicating HPLC-UV Method for Isopropyl Stearate and its Degradation Products

This method is designed for the simultaneous quantification of Isopropyl Stearate, stearic acid, and the qualitative monitoring of isopropyl alcohol in an O/W emulsion.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Isopropyl Stearate, Stearic Acid, and Isopropyl Alcohol reference standards.

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid (or other suitable acid for pH adjustment).

2. Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% Phosphoric Acid.

• Mobile Phase B: Acetonitrile with 0.1% Phosphoric Acid.

• Gradient Elution:

  • 0-5 min: 60% B

  • 5-15 min: Gradient to 100% B

  • 15-25 min: 100% B

  • 25-26 min: Gradient to 60% B

  • 26-30 min: 60% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• UV Detection: 210 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Accurately weigh approximately 1g of the emulsion into a 10 mL volumetric flask.

• Add approximately 7 mL of a suitable solvent (e.g., a 50:50 mixture of acetonitrile and isopropanol) to dissolve the oil phase and precipitate the water-soluble excipients.

• Sonicate for 15 minutes to ensure complete extraction.

• Allow the solution to cool to room temperature and dilute to volume with the extraction solvent.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

4. Analysis:

• Inject the prepared sample, a standard solution of Isopropyl Stearate and Stearic Acid, and a blank (extraction solvent) into the HPLC system.

• Identify the peaks based on the retention times of the standards. Isopropyl alcohol will have a very early retention time and may be difficult to quantify with this method but can be qualitatively monitored.

• Quantify the amount of Isopropyl Stearate and Stearic Acid using a calibration curve prepared from the reference standards.

Experimental Workflow for HPLC-UV Analysis

References

• 1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparing Antioxidant Cosmetic Preservatives - Periodical [periodical.knowde.com]
• 4. btsa.com [btsa.com]

Troubleshooting crystallization issues in Isopropyl Stearate-based creams

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering crystallization issues in Isopropyl Stearate (IPS)-based cream formulations.

Troubleshooting Guides

Issue: My cream has developed a grainy or gritty texture.

This is a common issue often caused by the crystallization of Isopropyl Stearate or other high-melting point ingredients in the formulation.

Answer:

A grainy texture typically indicates that components of the oil phase, such as Isopropyl Stearate, have solidified into crystalline structures within the cream. This can be due to a variety of factors including temperature fluctuations during storage, or improper processing parameters during manufacturing.

Initial Verification Steps:

• Microscopic Examination: Use a polarized light microscope to examine a thin smear of your cream. Crystalline structures will appear as bright, birefringent particles against a dark background.

• Thermal Analysis: Perform Differential Scanning Calorimetry (DSC) to identify the melting point of the crystals. A thermal event corresponding to the melting point of Isopropyl Stearate (approximately 10°C) can confirm its crystallization.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing grainy texture in creams.

Corrective Actions:

• Formulation Review:

  • Isopropyl Stearate Concentration: While Isopropyl Stearate can be used in a wide range of concentrations (from less than 0.1% to 50.0%), higher concentrations may increase the likelihood of crystallization, especially at lower storage temperatures.[1] Consider reducing the concentration of IPS or ensuring it remains below its saturation point in the oil phase at the intended storage temperature.

  • Oil Phase Composition: Isopropyl Stearate is soluble in non-polar solvents, and its solubility generally increases with temperature.[2] The addition of a co-solvent can help to keep it solubilized. Refer to the solubility data in Table 1. Fatty alcohols, while often used as thickeners and stabilizers, can sometimes influence the crystallization behavior of esters in the formulation.[1]

  • Emulsifier System: The choice of emulsifier can impact the stability of the oil droplets and the overall formulation. Non-ionic emulsifiers are generally less likely to cause irritation and are stable over a wide pH range.[3] An improper Hydrophilic-Lipophilic Balance (HLB) of the emulsifier system can lead to emulsion instability, which may promote crystallization.

• Process Optimization:

  • Cooling Rate: A slow cooling rate during the manufacturing process can allow for the formation of larger, more noticeable crystals. Rapid cooling ("shock cooling") of the cream after emulsification can help to create smaller, less perceptible crystals, resulting in a smoother texture.

  • Homogenization: Inadequate homogenization can result in larger oil droplets, which may be more prone to instability and subsequent crystallization. Ensure your homogenization process is optimized to produce a fine and uniform droplet size.

Issue: My cream has separated into layers.

Answer:

Phase separation in an oil-in-water (O/W) cream indicates a breakdown of the emulsion. This can be due to a number of factors, including an inappropriate emulsifier system, improper processing, or changes in the formulation over time.

Troubleshooting Steps:

• Verify Emulsifier System: Ensure the HLB of your emulsifier blend is appropriate for the oils in your formulation.

• Evaluate Processing Parameters:

  • Homogenization: Insufficient shear during emulsification can lead to large oil droplets that are more prone to coalescence.

  • Temperature Control: Ensure both the oil and water phases are at the same temperature (typically 70-75°C) before emulsification.

• Assess Stability: Conduct accelerated stability testing, such as freeze-thaw cycles, to identify potential long-term instability issues.

Frequently Asked Questions (FAQs)

Q1: What is the typical concentration of Isopropyl Stearate in a cream formulation?

While specific concentrations are formulation-dependent, for the related Isopropyl Isostearate, a use level of 1-5% is often recommended.[4] However, isopropyl esters in general have been reported in cosmetic formulations at concentrations ranging from less than 0.1% to as high as 50.0%. It is crucial to determine the optimal concentration for your specific formulation based on stability testing.

Q2: How does temperature affect the solubility of Isopropyl Stearate?

The solubility of Isopropyl Stearate in non-polar solvents increases with temperature. Therefore, creams are more susceptible to crystallization when stored at lower temperatures.

Q3: Can the type of emulsifier influence the crystallization of Isopropyl Stearate?

Yes, the emulsifier system plays a critical role in the overall stability of the emulsion. While non-ionic emulsifiers are often preferred for their stability and low irritation potential, the interaction between the emulsifier and other components of the oil phase can influence crystallization. Some studies suggest that emulsifiers can either promote or retard the crystallization of fats and esters depending on their chemical structure and interaction with the crystalline material.

Q4: What is the role of fatty alcohols in preventing or causing crystallization?

Fatty alcohols like cetyl alcohol and stearyl alcohol are often used as thickeners and co-emulsifiers to improve the consistency and stability of creams. They can contribute to the formation of a liquid crystalline network that stabilizes the emulsion. However, their own potential to crystallize or interact with other crystallizing components like Isopropyl Stearate needs to be considered during formulation development.

Data Presentation

Table 1: Physicochemical Properties of Isopropyl Stearate and its Solubility in Common Cosmetic Oils

Property	Value
INCI Name	Isopropyl Stearate
CAS Number	112-10-7
Molecular Formula	C₂₁H₄₂O₂
Appearance	Colorless liquid
Melting Point	~10 °C
Solubility in Water	Insoluble
Solubility in Ethanol	Soluble
Solubility in Mineral Oil	Soluble
Solubility in Caprylic/Capric Triglyceride	Soluble
Solubility in Dimethicone	Limited data available, generally considered miscible with some silicones

Experimental Protocols

Protocol 1: Polarized Light Microscopy (PLM) for Crystal Detection

Objective: To visually identify the presence of crystalline structures in a cream formulation.

Methodology:

• Sample Preparation: Place a small drop of the cream on a clean microscope slide. Gently place a coverslip over the drop and press lightly to create a thin, even layer.

• Microscope Setup:

  • Set up a light microscope with two polarizing filters (a polarizer and an analyzer).

  • Position the polarizer below the condenser and the analyzer in the optical path between the objective and the eyepiece.

  • Rotate the analyzer to the "crossed polars" position (90° to the polarizer), which should result in a dark field of view without a sample.

• Observation:

  • Place the prepared slide on the microscope stage.

  • Focus on the sample under low power and then switch to higher magnifications.

  • Crystalline materials, being birefringent, will appear as bright objects against the dark background. Amorphous or liquid components will remain dark.

  • Rotate the stage to observe any changes in brightness of the particles, which is characteristic of anisotropic crystals.

Protocol 2: Differential Scanning Calorimetry (DSC) for Thermal Analysis

Objective: To determine the melting and crystallization behavior of the cream and identify the presence of Isopropyl Stearate crystals.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the cream into a standard aluminum DSC pan. Seal the pan hermetically.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Set the temperature program:

    • Heating Scan: Ramp from a low temperature (e.g., -20°C) to a temperature above the melting points of all components (e.g., 80°C) at a controlled rate (e.g., 5-10°C/min). This will show the melting endotherms of any crystalline components.

    • Cooling Scan: Cool the sample from the high temperature back to the low temperature at a controlled rate. This will show the crystallization exotherms.

• Data Analysis:

  • Analyze the resulting thermogram. An endothermic peak around 10°C on the heating scan would be indicative of the melting of Isopropyl Stearate crystals.

  • The area under the melting peak can be used to quantify the amount of crystalline material.

Caption: Workflow for DSC analysis of cream for crystallization.

Protocol 3: Rheological Analysis for Cream Stability

Objective: To assess the viscoelastic properties and stability of the cream formulation.

Methodology:

• Sample Preparation: Carefully apply the cream sample to the plate of the rheometer, ensuring no air bubbles are trapped.

• Instrument Setup: Use a rheometer with a temperature-controlled plate.

• Measurement:

  • Oscillatory Stress Sweep: Perform a stress sweep at a constant frequency (e.g., 1 Hz) to determine the linear viscoelastic region (LVER), where the storage modulus (G') and loss modulus (G'') are independent of the applied stress. This provides information about the cream's structure at rest.

  • Frequency Sweep: Conduct a frequency sweep within the LVER to understand the time-dependent behavior of the cream.

  • Temperature Sweep: Perform a temperature ramp to observe changes in viscosity and viscoelastic moduli with temperature, which can indicate potential phase transitions or instability.

• Data Analysis:

  • A stable cream will typically exhibit a G' value higher than G'' in the LVER, indicating a more solid-like structure.

  • Changes in rheological parameters over time or after stress (e.g., temperature cycling) can indicate instability.

Protocol 4: Controlled Cooling Rate Experiment

Objective: To evaluate the effect of cooling rate on the texture of the cream.

Methodology:

• Preparation: Prepare two identical batches of the cream, heated to the same initial temperature (e.g., 75°C).

• Cooling:

  • Batch A (Slow Cooling): Allow the cream to cool to room temperature gradually on a countertop, with gentle stirring.

  • Batch B (Rapid Cooling): Place the container of cream in an ice bath and stir continuously until it reaches room temperature.

• Evaluation: After 24 hours, evaluate the texture of both batches visually and sensorially for any signs of graininess. Further analysis can be performed using the microscopy and DSC protocols described above.

References

• 1. The influence of fatty alcohols on the structure and stability of creams prepared with polyethylene glycol 1000 monostearate/fatty alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microscope Configuration [evidentscientific.com]
• 3. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 4. Progressing Towards the Sustainable Development of Cream Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Enzymatic Synthesis of Isopropyl Stearate

Welcome to the technical support center for the enzymatic synthesis of isopropyl stearate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to enhance your experimental success and achieve higher yields.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the enzymatic synthesis of isopropyl stearate, presented in a question-and-answer format.

Q1: My reaction shows very low or no conversion to isopropyl stearate. What are the potential causes and how can I troubleshoot this?

A1: Low or no conversion can stem from several factors. Here is a systematic troubleshooting approach:

• Enzyme Inactivity: The lipase may be denatured or inactive.

  • Solution: Verify the enzyme's storage conditions and expiration date. It is also recommended to test the enzyme's activity using a standard assay.[1]

• Inadequate Reaction Conditions: The temperature, pH, or solvent environment may not be optimal for the enzyme.

  • Solution: Ensure the reaction temperature is within the optimal range for your specific lipase, typically between 40°C and 70°C.[2] The microenvironment of the enzyme is critical, and water activity plays a crucial role in lipase function.[2]

• Poor Substrate Solubility: Stearic acid or isopropyl alcohol may not be sufficiently soluble in the reaction medium.

  • Solution: If using a solvent, select one in which both substrates are reasonably soluble. Alternatively, consider a solvent-free system, which can simplify downstream processing, especially if the reactants are liquid at the reaction temperature.[3][4]

• Mass Transfer Limitations: In cases using an immobilized enzyme, the diffusion of substrates to the enzyme's active site might be hindered.

  • Solution: Increase the agitation speed to reduce external mass transfer limitations. Using smaller enzyme support particles can help decrease internal mass transfer limitations.

Q2: The reaction starts well, but the rate of isopropyl stearate formation decreases significantly over time. What is the likely cause?

A2: A declining reaction rate is a common observation and can be attributed to the following:

• Product Inhibition: As isopropyl stearate accumulates, it can bind to the enzyme's active site, inhibiting further reaction.

  • Solution: Consider implementing in-situ product removal techniques. This can be achieved through methods like vacuum evaporation or membrane separation.

• Water Accumulation: Water is a byproduct of the esterification reaction. An excess of water in the reaction medium can shift the equilibrium back towards hydrolysis, reducing the net ester formation.

  • Solution: Add a water-adsorbing agent like molecular sieves to the reaction. Alternatively, conducting the reaction under a vacuum can help remove water as it is formed.

• Substrate Inhibition: High concentrations of either stearic acid or isopropyl alcohol can inhibit the enzyme.

  • Solution: Experiment with varying the molar ratio of the substrates. A fed-batch or continuous process where substrates are added gradually can maintain a low and optimal concentration.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the enzymatic synthesis of isopropyl stearate?

A1: The optimal temperature can vary depending on the specific lipase used. However, a study achieved a maximum conversion of 93.89% at 70°C. It is generally recommended to operate within the range of 50°C to 80°C.

Q2: What is the ideal molar ratio of stearic acid to isopropyl alcohol?

A2: A molar ratio of 1:2 (stearic acid to isopropyl alcohol) has been shown to achieve high conversion rates. Increasing the alcohol amount to a 1:3 ratio can sometimes lead to a decrease in conversion due to enzyme inhibition by the alcohol.

Q3: How much enzyme (enzyme loading) should I use?

A3: An enzyme loading of 3% (w/w) has been reported to be effective, leading to a high conversion of 93.89%. The optimal amount can range from 2% to 4% depending on other reaction conditions.

Q4: Is a solvent necessary for this reaction?

A4: No, the enzymatic synthesis of isopropyl stearate can be successfully performed in a solvent-free system. This "green" approach reduces pollution and simplifies downstream processing.

Q5: How does water content affect the reaction yield?

A5: A minimal amount of water is necessary for the lipase to retain its active conformational structure. However, as water is a product of the esterification, excess water can promote the reverse reaction (hydrolysis), thereby reducing the ester yield. Controlling the water content is crucial for maximizing the yield.

Data Summary

The following tables summarize key quantitative data from optimization studies on the enzymatic synthesis of isopropyl stearate.

Table 1: Optimal Reaction Conditions for Isopropyl Stearate Synthesis

Parameter	Optimal Value	Conversion Achieved	Reference
Temperature	70°C	93.89%
Enzyme Loading	3% (w/w)	93.89%
Molar Ratio (Acid:Alcohol)	1:2	93.89%
Agitation Speed	200 rpm	93.89%

Table 2: Effect of Molar Ratio on Conversion

Molar Ratio (Stearic Acid:Isopropanol)	Conversion (%)	Reference
1:2	93.89
1:3	81

Experimental Protocols

Detailed Methodology for Lipase-Catalyzed Synthesis of Isopropyl Stearate

This protocol is based on optimized conditions reported in the literature.

• Reactant Preparation:

  • Accurately weigh stearic acid and isopropyl alcohol to achieve a molar ratio of 1:2.

  • Add the reactants to a sealed reaction vessel.

• Enzyme Addition:

  • Add the selected lipase (e.g., immobilized Candida antarctica lipase B) at a loading of 3% (w/w) relative to the total weight of the substrates.

• Reaction Conditions:

  • Place the reaction vessel in a temperature-controlled shaker or water bath set to 70°C.

  • Set the agitation speed to 200 rpm to ensure adequate mixing.

• Monitoring the Reaction:

  • At regular intervals, withdraw small aliquots of the reaction mixture.

  • Analyze the samples to determine the concentration of the remaining stearic acid. This can be done via titration with a standardized NaOH solution.

• Reaction Termination and Product Recovery:

  • Once the reaction reaches the desired conversion (or the concentration of stearic acid remains constant), terminate the reaction.

  • If using an immobilized enzyme, it can be recovered by filtration for potential reuse.

  • The crude product can be purified to remove any unreacted substrates and the enzyme.

Visual Guides

Diagram 1: Troubleshooting Workflow for Low Isopropyl Stearate Yield

Caption: A step-by-step workflow for troubleshooting low product yield.

Diagram 2: Logical Relationships in Reaction Optimization

Caption: Interdependencies of key parameters for reaction optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: Isopropyl Stearate in Pharmaceutical Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with isopropyl stearate.

Troubleshooting Guides

Issue 1: Phase Separation in Emulsions

Symptoms: Your emulsion formulation containing isopropyl stearate separates into distinct oil and water phases over time, indicating instability.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inappropriate Emulsifier Concentration	The concentration of your emulsifier may be insufficient to stabilize the oil droplets. Action: Gradually increase the concentration of the emulsifier (e.g., Polysorbate 80) and observe the impact on emulsion stability. Studies on similar esters like isopropyl myristate suggest that a concentration of around 5% w/w of Polysorbate 80 can create stable emulsions.[1][2]
Incorrect Hydrophilic-Lipophilic Balance (HLB)	The HLB value of your emulsifier system may not be optimal for an oil-in-water (O/W) or water-in-oil (W/O) emulsion with isopropyl stearate. Action: Adjust the HLB of your emulsifier system by combining high and low HLB surfactants to achieve the required HLB for your specific oil phase composition.
High Droplet Size	Large oil droplets have a greater tendency to coalesce, leading to phase separation. Action: Reduce the droplet size by using a high-shear homogenizer or microfluidizer during the emulsification process.

Issue 2: Unexpected Changes in Viscosity of Gels

Symptoms: The viscosity of your gel formulation containing isopropyl stearate and a gelling agent like Carbopol® 940 is either too low or changes significantly over time.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Interaction with Gelling Agent	Isopropyl stearate, being an ester, can potentially interact with the polymer network of gelling agents like Carbopol®. This can disrupt the gel structure and lead to a decrease in viscosity.[3] Action: 1. Evaluate the effect of isopropyl stearate concentration on the gel viscosity. A systematic, dose-dependent reduction in viscosity may indicate an interaction.[4] 2. Consider using a different grade of Carbopol® or an alternative gelling agent that is more compatible with esters.
pH Shift	The pH of the formulation can significantly impact the viscosity of Carbopol® gels.[5] Action: 1. Measure the pH of your formulation. The optimal pH for Carbopol® 940 gels is typically in the range of 6.0-7.5. 2. If necessary, adjust the pH using a suitable neutralizing agent like triethanolamine (TEA).
Presence of Electrolytes	The presence of salts or other electrolytes can screen the charges on the Carbopol® polymer chains, causing them to coil and reducing the viscosity. Action: Minimize the concentration of electrolytes in your formulation if possible.

Issue 3: Crystallization of Isopropyl Stearate in Formulations

Symptoms: Solid crystals are observed in your liquid or semi-solid formulation containing isopropyl stearate upon cooling or over time.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Supersaturation	The concentration of isopropyl stearate exceeds its solubility in the formulation at a given temperature. Action: 1. Reduce the concentration of isopropyl stearate. 2. Incorporate a co-solvent in which isopropyl stearate is highly soluble, such as ethanol or isopropanol.
Slow Cooling Rate	Slow cooling during the manufacturing process can promote the growth of large, visible crystals. Action: Implement a rapid cooling process to encourage the formation of smaller, less noticeable crystals.
Incompatible Excipients	Other excipients in the formulation may be promoting the crystallization of isopropyl stearate. Action: Evaluate the compatibility of isopropyl stearate with each excipient individually using techniques like Differential Scanning Calorimetry (DSC) to identify any interactions that might induce crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the primary compatibility concerns with isopropyl stearate?

A1: The main compatibility concerns with isopropyl stearate, an ester, involve potential interactions with acidic or basic excipients that could lead to hydrolysis. Physical incompatibilities such as phase separation in emulsions and changes in the viscosity of gels are also common challenges.

Q2: How can I assess the compatibility of isopropyl stearate with other excipients?

A2: Several analytical techniques can be used:

• Differential Scanning Calorimetry (DSC): To detect changes in melting points or the appearance of new thermal events that indicate an interaction.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify changes in the vibrational frequencies of functional groups, suggesting chemical interactions.

• High-Performance Liquid Chromatography (HPLC): To quantify the degradation of isopropyl stearate or the formation of new impurities over time in stability studies.

• Visual Observation: For physical changes like phase separation, color change, or crystallization.

Q3: Is isopropyl stearate compatible with Carbopol® 940?

A3: While Carbopol® 940 is a versatile gelling agent, its acidic nature can potentially lead to the slow hydrolysis of esters like isopropyl stearate over time, especially in the presence of water. Additionally, the incorporation of oils can sometimes disrupt the gel network, affecting viscosity. It is crucial to conduct stability studies on any formulation containing this combination, monitoring both the chemical integrity of isopropyl stearate and the rheological properties of the gel.

Q4: What is the role of Polysorbate 80 in formulations containing isopropyl stearate?

A4: Polysorbate 80 is a non-ionic surfactant commonly used as an emulsifier to stabilize oil-in-water emulsions containing oily phases like isopropyl stearate. It reduces the interfacial tension between the oil and water phases, preventing droplet coalescence and phase separation.

Q5: Can I use isopropyl stearate with silicone oils?

A5: Isopropyl stearate and silicone oils are both non-polar and are generally considered compatible. However, it is always recommended to perform compatibility studies, especially for complex formulations, to ensure no phase separation or other physical instabilities occur.

Data Presentation

Table 1: Solubility of Isopropyl Stearate in Common Solvents

Solvent	Solubility	Reference
Water	Insoluble
Ethanol	Soluble
Isopropanol	Soluble
Mineral Oil	Soluble
Propylene Glycol	Insoluble

Table 2: Illustrative DSC Thermal Events for Isopropyl Stearate and a Hypothetical Excipient

Sample	Onset (°C)	Peak (°C)	Enthalpy (J/g)	Interpretation
Isopropyl Stearate	10.5	13.2	110.4	Melting of Isopropyl Stearate
Excipient X	60.1	63.5	150.2	Melting of Excipient X
1:1 Mixture	8.9	11.8	95.3	Shift in melting point of Isopropyl Stearate, suggesting interaction.
1:1 Mixture	55.4	58.9	130.1	Shift and broadening of Excipient X peak, indicating incompatibility.

Note: This data is illustrative. Actual values will vary depending on the specific excipient and experimental conditions.

Experimental Protocols

Protocol 1: Evaluation of Emulsion Stability by Visual Observation and Microscopy

• Preparation of Emulsions:

  • Prepare a series of oil-in-water emulsions with a fixed concentration of isopropyl stearate and varying concentrations of the emulsifier (e.g., Polysorbate 80).

  • Heat the oil and water phases separately to 75°C.

  • Add the oil phase to the water phase with continuous stirring using a high-shear homogenizer for 5 minutes.

  • Allow the emulsions to cool to room temperature with gentle stirring.

• Visual Observation:

  • Transfer the emulsions to clear, sealed glass vials.

  • Store the vials at different temperature conditions (e.g., 4°C, 25°C, and 40°C).

  • Visually inspect the samples for any signs of phase separation, creaming, or coalescence at regular intervals (e.g., 24 hours, 1 week, 1 month).

• Microscopic Examination:

  • Place a small drop of the emulsion on a microscope slide and cover with a coverslip.

  • Observe the emulsion under a light microscope at 40x and 100x magnification.

  • Note the size and distribution of the oil droplets. An increase in droplet size over time indicates instability.

Protocol 2: Compatibility Assessment using Differential Scanning Calorimetry (DSC)

• Sample Preparation:

  • Accurately weigh 3-5 mg of isopropyl stearate, the test excipient, and a 1:1 physical mixture of the two into separate aluminum DSC pans.

  • Seal the pans hermetically.

• DSC Analysis:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Heat the samples from a suitable starting temperature (e.g., 0°C) to a final temperature above the melting point of both components (e.g., 200°C) at a constant heating rate (e.g., 10°C/min) under a nitrogen purge.

• Data Analysis:

  • Record the thermograms for each sample.

  • Compare the thermogram of the physical mixture with those of the individual components.

  • Look for the appearance of new peaks, disappearance of existing peaks, or shifts in the melting endotherms, which would indicate a potential incompatibility.

Protocol 3: Stability-Indicating HPLC Method for Isopropyl Stearate

• Forced Degradation Studies:

  • Subject solutions of isopropyl stearate to stress conditions (acidic, basic, oxidative, thermal, and photolytic) to induce degradation.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

• Method Validation:

  • Validate the method for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines. The method should be able to separate the intact isopropyl stearate from its degradation products and any excipient peaks.

• Stability Testing:

  • Prepare formulations containing isopropyl stearate and the excipients of interest.

  • Store the formulations under accelerated stability conditions (e.g., 40°C/75% RH).

  • At specified time points, extract the isopropyl stearate from the formulation and analyze it using the validated HPLC method to determine its concentration and the presence of any degradation products.

Visualizations

Caption: Troubleshooting workflow for common issues with isopropyl stearate.

Caption: A typical workflow for assessing excipient compatibility.

References

• 1. Stability estimation of emulsions of isopropyl myristate in mixtures of water and glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Managing the Skin Irritation Potential of Isopropyl Stearate in Formulations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Isopropyl Stearate in their formulations.

Frequently Asked Questions (FAQs)

Q1: What is Isopropyl Stearate and what is its function in formulations?

Isopropyl Stearate is the ester of isopropyl alcohol and stearic acid. In cosmetic and pharmaceutical formulations, it primarily functions as an emollient, binder, and solubilizer.[1] As an emollient, it helps to soften and smooth the skin by forming a thin film on the skin's surface, which reduces water loss and improves moisturization. It also acts as a binder to ensure the cohesion of powdered products and as a solubilizer to dissolve other active ingredients.

Q2: What is the general skin irritation potential of Isopropyl Stearate?

Isopropyl Stearate is generally considered to have a low potential for skin irritation.[2] However, it can cause slight to moderate skin irritation under certain conditions.[3] Undiluted Isopropyl Stearate has been observed to cause moderate skin irritation in animal studies.[3] In human studies, a personal care product containing 1% Isopropyl Stearate was classified as a slight skin irritant after repeated applications.[3] The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that Isopropyl Stearate is safe as a cosmetic ingredient in the present practices of use and concentration, often basing this assessment on data from chemically similar isopropyl esters.

Q3: What are the primary mechanisms of skin irritation?

Skin irritation is a complex inflammatory response. When an irritant, such as a chemical, disrupts the skin barrier, it can trigger the release of pro-inflammatory cytokines from keratinocytes, including interleukin (IL)-1α, IL-1β, IL-6, and tumor necrosis factor (TNF)-α. This initiates a cascade of inflammatory events. Key signaling pathways involved in this process include the Toll-like receptor (TLR) pathway, which can be activated by saturated fatty acids, and the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway, which mediates cellular responses to cytokines and growth factors.

Troubleshooting Guides

Q1: My in vitro skin irritation assay using a Reconstructed Human Epidermis (RhE) model shows a significant decrease in cell viability for my formulation containing Isopropyl Stearate. What are the possible causes?

A significant decrease in cell viability in an RhE model suggests potential skin irritation. Here are some possible causes to investigate:

• Concentration of Isopropyl Stearate: Higher concentrations of Isopropyl Stearate are more likely to induce irritation. Consider titrating the concentration to determine a non-irritating level.

• Formulation Excipients: Other ingredients in your formulation, such as emulsifiers, preservatives, or fragrances, could be the primary irritants or could be interacting with Isopropyl Stearate to increase its irritation potential.

• Occlusion: The occlusive nature of the formulation can enhance the penetration of Isopropyl Stearate and other ingredients, potentially leading to irritation.

• Test System Sensitivity: Ensure your RhE model and experimental protocol are properly validated and that positive and negative controls are behaving as expected.

Q2: I am observing mild erythema (redness) in a human patch test with a formulation containing Isopropyl Stearate. How can I address this?

Mild erythema in a human patch test indicates a low-level irritant response. Consider the following troubleshooting steps:

• Review Ingredient Concentrations: As with in vitro testing, the concentration of Isopropyl Stearate and other potentially irritating ingredients should be the first point of evaluation.

• Assess Cumulative Irritation: Repeated application of a product with low irritation potential can lead to cumulative irritation. Evaluate the application frequency and duration in your study.

• Patch Test Methodology: Ensure the patch test is being conducted according to standard protocols, including appropriate patch type (occlusive vs. semi-occlusive), application duration, and scoring methodology.

• Subject Sensitivity: Individual variations in skin sensitivity can influence patch test results. Ensure your test panel is appropriately screened.

Q3: My formulation appears stable, but I'm getting inconsistent irritation results. What should I investigate?

Inconsistent results can be challenging. Here's a logical workflow to troubleshoot this issue:

Troubleshooting workflow for inconsistent irritation results.

Data Presentation

Table 1: Summary of Skin Irritation Data for Isopropyl Stearate and Related Esters

Test Substance	Concentration	Species/Model	Test Type	Results	Citation
Isopropyl Stearate	Undiluted	Rabbit	Draize Test	Moderate skin irritation
Isopropyl Stearate	1% in product	Human	Repeated Application	Slight skin irritant
Isopropyl Isostearate	Undiluted	Human	Patch Test	At most, slight skin irritation
Isopropyl Myristate	Undiluted	Human	Patch Test	Very slight skin irritation upon repeated application
Isopropyl Palmitate	Undiluted	Human	Patch Test	No primary skin irritation

Table 2: Example In Vitro Skin Irritation Data (Hypothetical for Isopropyl Stearate based on related esters)

Test Substance	Concentration (%)	Mean Tissue Viability (%)	SD	Classification
Negative Control	N/A	100	5.2	Non-Irritant
Positive Control (5% SDS)	5	25	4.1	Irritant
Isopropyl Stearate	1	92	6.5	Non-Irritant
Isopropyl Stearate	5	78	7.1	Non-Irritant
Isopropyl Stearate	10	65	8.3	Non-Irritant
Isopropyl Stearate	25	48	9.0	Irritant
Isopropyl Stearate	50	31	5.9	Irritant

Note: This table is illustrative and based on the general irritation profile of isopropyl esters. Actual results may vary depending on the specific formulation and test system.

Experimental Protocols

1. Reconstructed Human Epidermis (RhE) In Vitro Skin Irritation Test (OECD TG 439)

This test method evaluates the potential of a chemical to cause skin irritation by measuring cell viability in a reconstructed human epidermis model.

• Model: Utilize a validated RhE model (e.g., EpiDerm™, EPISKIN™).

• Controls:

  • Negative Control: Phosphate-buffered saline (PBS) or water.

  • Positive Control: 5% aqueous solution of Sodium Dodecyl Sulfate (SDS).

• Procedure:

  • Pre-incubate the RhE tissues in assay medium overnight at 37°C, 5% CO2.

  • Topically apply the test material (and controls) to the surface of triplicate tissues. For liquids, apply a sufficient amount to cover the surface (typically 25-50 µL). For solids, moisten the tissue surface and apply a sufficient amount to cover it.

  • Incubate for the specified exposure time (e.g., 60 minutes for EpiDerm™).

  • Thoroughly wash the test substance from the tissue surface with PBS.

  • Transfer the tissues to fresh medium and incubate for a post-exposure period (e.g., 42 hours).

  • Assess cell viability using the MTT assay. Transfer tissues to an MTT solution (1 mg/mL) and incubate for 3 hours.

  • Extract the formazan product with an appropriate solvent (e.g., isopropanol).

  • Measure the optical density of the extract using a spectrophotometer.

• Interpretation: A substance is identified as an irritant if the mean tissue viability is reduced to ≤ 50% of the negative control.

2. Human Repeat Insult Patch Test (HRIPT)

The HRIPT is designed to assess the sensitization and irritation potential of a substance after repeated application to human skin.

• Subjects: A panel of healthy volunteers (typically 50-200) with no known skin diseases.

• Induction Phase:

  • Apply the test material under a semi-occlusive or occlusive patch to a designated skin site (e.g., the back).

  • Leave the patch in place for 24-48 hours.

  • Remove the patch and grade the skin reaction at specified time points (e.g., 30 minutes and 24 hours after removal).

  • Repeat this procedure 9 times over a 3-week period.

• Rest Phase: A 2-week period with no patch application.

• Challenge Phase:

  • Apply the test material under a patch to a new, previously unpatched skin site.

  • Remove the patch after 24-48 hours.

  • Grade the skin reaction at multiple time points (e.g., 24, 48, 72, and 96 hours after application).

• Interpretation: Skin reactions are scored based on a standardized scale for erythema, edema, and other signs of irritation. The incidence and severity of reactions in the challenge phase compared to the induction phase are used to determine the irritation and sensitization potential.

Signaling Pathways

Toll-like Receptor (TLR) Signaling Pathway in Irritant-Induced Inflammation

Saturated fatty acids and other irritants can activate TLRs on keratinocytes and immune cells, leading to the production of pro-inflammatory cytokines.

Simplified TLR signaling pathway in skin irritation.

JAK/STAT Signaling Pathway in Cytokine-Mediated Inflammation

Cytokines released during the initial irritant response bind to their receptors, activating the JAK/STAT pathway, which amplifies the inflammatory signal.

Simplified JAK/STAT signaling pathway in skin inflammation.

References

• 1. researchgate.net [researchgate.net]
• 2. ewg.org [ewg.org]
• 3. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

Overcoming challenges in scaling up Isopropyl Stearate synthesis

Welcome to the Technical Support Center for Isopropyl Stearate synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up this important esterification reaction. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the scale-up of Isopropyl Stearate synthesis.

Issue 1: Low Conversion Rate or Incomplete Reaction

Question: My Isopropyl Stearate synthesis is showing a low conversion rate after scaling up from the lab. What are the potential causes and how can I troubleshoot this?

Answer: Low conversion rates during scale-up are a common challenge and can be attributed to several factors that differ between small and large-scale reactors. Here are the primary areas to investigate:

• Heat and Mass Transfer Limitations: In larger reactors, achieving uniform temperature and efficient mixing is more difficult.[1][2] This can lead to localized "cold spots" where the reaction rate is slower or areas where reactants are not sufficiently mixed.

  • Troubleshooting Steps:

    • Optimize Agitation: Ensure the stirrer design and speed are adequate for the vessel size to maintain a homogeneous mixture.

    • Improve Heat Distribution: Verify that the reactor's heating system provides even heat distribution. For large vessels, consider multiple heating zones.

    • Monitor Temperature at Multiple Points: Use multiple temperature probes to ensure there are no significant temperature gradients within the reactor.

• Inadequate Water Removal: The esterification of stearic acid with isopropanol is a reversible reaction that produces water as a byproduct. If water is not effectively removed from the reaction mixture, the equilibrium will shift back towards the reactants, limiting the conversion to Isopropyl Stearate.[3]

  • Troubleshooting Steps:

    • Efficient Water Separation: In systems using a Dean-Stark trap or similar apparatus, ensure that the rate of water removal is sufficient for the scale of the reaction.

    • Vacuum Application: Applying a vacuum can aid in the removal of water, especially at lower reaction temperatures.[4]

• Suboptimal Molar Ratio of Reactants: While a certain molar ratio may work at the lab scale, it might need adjustment during scale-up to drive the reaction to completion.

  • Troubleshooting Steps:

    • Increase Excess of Isopropanol: Using a larger excess of isopropanol can shift the equilibrium towards the product side.[5] However, be mindful of the increased cost and need for recovery of the excess alcohol at an industrial scale.

• Catalyst Deactivation or Insufficient Amount: The catalyst may lose its activity or the amount used may not be sufficient for the larger volume.

  • Troubleshooting Steps:

    • Verify Catalyst Activity: If using a recycled catalyst, ensure it has been properly regenerated.

    • Optimize Catalyst Loading: The optimal catalyst concentration may differ between lab and plant scale. Perform small-scale experiments to determine the ideal loading for the scaled-up process.

Issue 2: Product Discoloration (Dark or Yellowish Tint)

Question: The Isopropyl Stearate produced in my pilot batch has a dark color, unlike the colorless product I obtained in the lab. What causes this and how can I prevent it?

Answer: Product discoloration is often a result of side reactions and degradation at elevated temperatures, which are more prevalent during scale-up.

• Catalyst-Induced Discoloration: The choice of catalyst can significantly impact the color of the final product.

  • Explanation: Strong mineral acids like sulfuric acid are effective catalysts but can cause charring and other side reactions at high temperatures, leading to a dark-colored product.

  • Solution: Consider using a milder catalyst such as p-toluenesulfonic acid (p-TSA), which is known to produce a lighter-colored isopropyl stearate, potentially reducing the need for extensive color purification steps.

• Thermal Degradation: Prolonged exposure to high temperatures can lead to the degradation of reactants or the product itself.

  • Explanation: In large reactors, heating and cooling cycles are longer, meaning the reaction mixture is held at high temperatures for extended periods.

  • Solution:

    • Optimize Reaction Temperature: Determine the lowest effective temperature for the reaction to proceed at a reasonable rate.

    • Minimize Reaction Time: Once the desired conversion is achieved, cool the reaction mixture promptly to prevent degradation.

Issue 3: Difficulties in Product Purification

Question: I am facing challenges in purifying the crude Isopropyl Stearate at a larger scale. What are the common impurities and effective purification strategies?

Answer: Purification is a critical step that can become more complex on a larger scale. Common impurities include unreacted stearic acid, excess isopropanol, water, catalyst residues, and byproducts from side reactions.

• Removal of Unreacted Stearic Acid and Catalyst:

  • Strategy: Neutralization and washing are effective methods.

    • Neutralization: Wash the crude product with a dilute basic solution (e.g., 5% sodium bicarbonate solution) to neutralize the acidic catalyst and any remaining unreacted stearic acid.

    • Washing: Follow the neutralization with water washes to remove the resulting salts and other water-soluble impurities. A final wash with brine can help to break up emulsions and improve phase separation.

• Removal of Excess Isopropanol and Water:

  • Strategy: Distillation is the most common method.

    • Atmospheric or Vacuum Distillation: Remove the excess isopropanol and any residual water by distillation. Applying a vacuum will lower the boiling point and can be gentler on the product.

• Final Product Purification:

  • Strategy: For high-purity applications, further purification may be necessary.

    • Vacuum Distillation: Distilling the crude Isopropyl Stearate under high vacuum can separate it from non-volatile impurities and colored byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the key process parameters to monitor when scaling up Isopropyl Stearate synthesis?

A1: The most critical parameters to monitor and control during scale-up are:

• Temperature: Ensure uniform heating and avoid localized overheating.

• Mixing/Agitation: Maintain efficient mixing to ensure homogeneity of reactants and uniform temperature.

• Reactant Molar Ratio: The ratio of isopropanol to stearic acid will influence the reaction equilibrium and final conversion.

• Catalyst Concentration: The amount of catalyst will affect the reaction rate.

• Rate of Water Removal: In equilibrium-limited reactions, this is crucial for driving the reaction to completion.

Q2: What are the advantages of using an enzymatic catalyst like lipase for Isopropyl Stearate synthesis?

A2: Enzymatic synthesis offers several advantages, particularly from a "green chemistry" perspective:

• Milder Reaction Conditions: Lipase-catalyzed reactions typically occur at lower temperatures, which can prevent the formation of color bodies and other degradation byproducts.

• High Specificity: Enzymes are highly specific and can reduce the formation of unwanted side products.

• Easier Product Purification: As the catalyst is often immobilized, it can be easily separated from the reaction mixture by filtration, simplifying downstream processing.

• Reduced Corrosion: The milder conditions reduce the risk of reactor corrosion compared to using strong acid catalysts.

Q3: What are some of the challenges associated with using enzymatic catalysts at scale?

A3: While advantageous, enzymatic catalysis has its own set of challenges:

• Enzyme Cost and Stability: Enzymes can be expensive, and their activity can be sensitive to temperature, pH, and the presence of certain chemicals.

• Mass Transfer Limitations: In heterogeneous enzymatic systems (immobilized enzyme), the reaction rate can be limited by the diffusion of reactants to the enzyme's active site.

• Enzyme Inhibition: The products of the reaction (ester and water) can sometimes inhibit the enzyme's activity.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on ester synthesis, providing a reference for optimizing reaction conditions.

Table 1: Comparison of Catalysts and Reaction Conditions for Ester Synthesis

Catalyst	Reactants	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Catalyst Conc.	Max. Conversion/Yield	Reference
Sulfuric Acid	Stearic Acid & 1-Butanol	1:15	65	0.75 (mol ratio to acid)	99%
p-methyl-benzenesulfonic acid	Stearic Acid & Isopropanol	Not specified	Not specified	Not specified	>98% (ester content)
Novozym 435 (Lipase)	Stearic Acid & Isopropanol	1:2	70	3% (w/w)	93.89%
Lipase	High-Oleic Sunflower Oil & Isopropanol	1:3 (oil:alcohol)	71	7%	84%

Experimental Protocols

Protocol 1: Chemical Synthesis of Isopropyl Stearate using p-Toluenesulfonic Acid (p-TSA)

This protocol is based on a method known to produce a light-colored product.

• Reactor Setup: Equip a suitable reactor with a heating mantle, mechanical stirrer, thermometer, and a Dean-Stark apparatus connected to a condenser.

• Charging the Reactor: Charge the reactor with stearic acid and isopropanol. A molar excess of isopropanol (e.g., 1.5 to 3 equivalents) is recommended to drive the reaction forward.

• Catalyst Addition: Add p-toluenesulfonic acid (p-TSA) as the catalyst. A typical starting concentration is 1-2% by weight of the stearic acid.

• Reaction: Heat the mixture to reflux with vigorous stirring. The isopropanol-water azeotrope will begin to collect in the Dean-Stark trap. The reaction progress can be monitored by measuring the amount of water collected or by taking samples for analysis (e.g., acid value titration).

• Reaction Completion: The reaction is considered complete when the theoretical amount of water has been collected or the acid value of the mixture stabilizes at a low level.

• Work-up and Purification:

  • Cool the reaction mixture.

  • Transfer the mixture to a separation funnel and wash with a 5% sodium bicarbonate solution to neutralize the p-TSA and any unreacted stearic acid.

  • Wash with water until the washings are neutral.

  • Wash with brine to facilitate phase separation.

  • Separate the organic layer and dry it over an anhydrous drying agent (e.g., magnesium sulfate).

  • Filter off the drying agent.

  • Remove the excess isopropanol under reduced pressure using a rotary evaporator.

  • For higher purity, the crude Isopropyl Stearate can be purified by vacuum distillation.

Protocol 2: Enzymatic Synthesis of Isopropyl Stearate using Immobilized Lipase

This protocol is based on a solvent-free enzymatic method.

• Reactor Setup: Use a temperature-controlled stirred-tank reactor.

• Charging the Reactor: Add stearic acid and isopropanol to the reactor. A molar ratio of 1:2 (acid to alcohol) has been shown to be effective.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435) to the reaction mixture. A catalyst loading of around 3% (w/w of total reactants) is a good starting point.

• Reaction: Heat the mixture to the optimal temperature for the enzyme (e.g., 70°C for Novozym 435) and stir at a moderate speed (e.g., 200 rpm) to ensure the enzyme is suspended without causing excessive shear. The reaction is typically carried out under atmospheric pressure.

• Monitoring: Monitor the reaction progress by taking samples and analyzing the conversion of stearic acid via titration or chromatography.

• Product Recovery:

  • Once the desired conversion is reached, separate the immobilized enzyme from the product mixture by filtration. The enzyme can often be washed and reused.

  • Remove the excess isopropanol from the filtrate by vacuum distillation. The remaining product is crude Isopropyl Stearate.

  • Further purification can be achieved by vacuum distillation if required.

Visualizations

Caption: Workflow for Chemical Synthesis of Isopropyl Stearate.

Caption: Troubleshooting Logic for Low Synthesis Yield.

References

• 1. 5 Common Challenges in Scaling Up an API | Neuland Labs [neulandlabs.com]
• 2. Overcoming Challenges in Scale-Up Production [worldpharmatoday.com]
• 3. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 4. CN102020560A - Method for preparing isopropyl stearate - Google Patents [patents.google.com]
• 5. ache.org.rs [ache.org.rs]

Methods for removing residual catalysts from Isopropyl Stearate

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals on the removal of residual catalysts from Isopropyl Stearate.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the purification of Isopropyl Stearate after synthesis.

Category 1: Homogeneous Acid Catalysts (e.g., Sulfuric Acid, p-Toluenesulfonic Acid)

Q1: My final Isopropyl Stearate product is discolored (yellow to dark brown). What is the likely cause and how can I fix it?

A1: Product discoloration is typically caused by residual acid catalyst that promotes side reactions or charring, especially at elevated temperatures.[1][2] Sulfuric acid, in particular, is a strong oxidizing agent and can lead to darker colored products compared to p-toluenesulfonic acid (p-TSA).[3]

Solution:

• Ensure Complete Neutralization: The most critical step is to completely neutralize and remove the acid catalyst. This is achieved by washing the crude product with a weak base.

• Washing Procedure: Wash the organic phase with a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium carbonate (Na₂CO₃) until the effervescence of CO₂ ceases. Follow this with several washes with deionized water and a final wash with brine (saturated NaCl solution) to remove residual salts and aid phase separation.[1][3]

• Adsorbent Treatment: If discoloration persists, treatment with activated carbon can remove colored impurities.

Q2: I am experiencing significant emulsion formation during the aqueous wash steps. How can I break the emulsion and prevent it in the future?

A2: Emulsions are common when washing crude esters, especially after a basic wash which can form soap-like molecules from any unreacted fatty acids. Vigorous shaking of the separatory funnel exacerbates this issue.

Solutions to Break an Emulsion:

• Add Brine: Introduce a saturated solution of sodium chloride (NaCl). This increases the ionic strength of the aqueous layer, reducing the solubility of the organic components and helping to break the emulsion.

• Gentle Swirling: Instead of vigorous shaking, gently swirl or rock the separatory funnel to mix the layers.

• Filtration: Filter the entire emulsified mixture through a pad of Celite® or glass wool. This can physically disrupt the emulsion by breaking up suspended solids that may be stabilizing it.

• Centrifugation: If the volume is manageable, centrifuging the mixture is a highly effective method to force phase separation.

• Patience: Allowing the mixture to stand undisturbed for an extended period (e.g., overnight) can often lead to spontaneous phase separation.

Prevention:

• Avoid aggressive shaking during extraction.

• Add brine during the initial washes to reduce the tendency for emulsion formation.

Q3: After washing, my product still tests as acidic. How can I ensure complete removal of the acid catalyst?

A3: Residual acidity indicates insufficient washing. It is crucial to remove all traces of the acid catalyst to ensure the stability and purity of the final product.

Solution:

• Multiple Washes: Perform multiple washes with the neutralizing solution. After the initial neutralization, wash 2-3 more times with fresh sodium bicarbonate solution to ensure all acid is removed.

• pH Testing: After the base washes, wash with deionized water until the aqueous layer is neutral (pH 7). You can test the pH of the aqueous washing discard with pH paper.

• Sufficient Volume: Use an adequate volume for each wash, typically 25-50% of the organic phase volume.

Q4: I am using p-Toluenesulfonic acid (p-TSA) and am concerned about genotoxic impurities. How do I address this?

A4: A potential side reaction when using p-TSA is the formation of Isopropyl p-toluenesulfonate (IPTS), which is a potentially genotoxic impurity. Therefore, thorough purification and, if necessary, analysis are critical.

Solution:

• Robust Washing: The neutralization and washing protocol described in A1 and A3 is generally effective at removing both p-TSA and IPTS, as they are water-soluble or hydrolyzed under basic conditions.

• Analytical Confirmation: For pharmaceutical applications, it may be necessary to validate the removal of IPTS to acceptable levels. HPLC-UV or GC-MS methods can be used for quantification at very low levels (ppm or µg/g). The limit of detection for sensitive HPLC methods can be as low as 0.96 µg/g.

Category 2: Heterogeneous (Solid) Acid Catalysts

Q5: How do I efficiently remove a solid acid catalyst from the reaction mixture?

A5: One of the main advantages of solid acid catalysts is their ease of removal from the reaction mixture.

Solution:

• Filtration: The most straightforward method is to filter the reaction mixture while it is still warm to reduce viscosity. A Buchner funnel with an appropriate filter paper is typically sufficient.

• Centrifugation: For very fine catalyst particles, centrifugation followed by decanting the liquid product can be more effective.

• Washing the Catalyst: The recovered catalyst can be washed with a solvent like hexane or methanol to remove any adsorbed product before regeneration.

Q6: My solid acid catalyst's activity has decreased after several uses. Can it be regenerated?

A6: Yes, solid acid catalysts like ion-exchange resins (e.g., Amberlyst-15) can often be regenerated. Deactivation is commonly caused by the adsorption of water produced during the esterification or fouling by organic species.

Solution:

• Solvent Washing: Wash the catalyst sequentially with a non-polar solvent (e.g., hexane) to remove organic residues, followed by a polar solvent (e.g., methanol).

• Drying: Dry the washed catalyst in a vacuum oven at a moderate temperature (e.g., 60-80°C) for several hours to remove any adsorbed water and solvent. Studies have shown that catalysts can be reused for four or more cycles with regeneration, though a gradual decrease in activity may still occur.

Category 3: Metallic Catalysts (e.g., Tin Salts)

Q7: I used a soluble metallic catalyst (e.g., a tin salt). How can I reduce the residual metal content in my final product to acceptable levels (e.g., <5 ppm)?

A7: Soluble metallic catalysts cannot be removed by simple filtration and require a specific adsorption step. Distillation is often ineffective and can damage the product.

Solution:

• Adsorption: The most effective method is to treat the crude ester with an amorphous silicon dioxide adsorbent.

• Procedure: Add an effective amount of the adsorbent to the crude product, heat the mixture to between 80°C and 130°C (90-100°C is often preferred) for approximately 45-60 minutes with stirring.

• Filtration: After the heat treatment, cool the mixture (e.g., to 20-60°C) and filter it to remove the adsorbent, which now contains the metallic catalyst. This process can effectively reduce residual metal content to below 5 ppm.

Quantitative Data Summary

The following tables provide a summary of quantitative data related to catalyst removal and product purity.

Table 1: Effectiveness of Catalyst Removal Methods

Catalyst Type	Removal Method	Typical Residual Level	Reference
Sulfuric Acid	Neutralization & Water/Brine Wash	< 0.05 mg KOH/g (Acid Value)
p-Toluenesulfonic Acid	Neutralization & Water/Brine Wash	IPTS < 2.91 µg/g (LOQ)
Tin Salts	Adsorption (Amorphous SiO₂)	< 5 ppm

| Solid Acid Catalysts | Filtration | N/A (physically removed) | |

Table 2: Parameters for Breaking Emulsions

Method	Key Parameter	Observation/Result	Reference
Salting Out	Addition of saturated NaCl (brine)	Increases ionic strength of the aqueous phase, promoting separation.
Filtration	Use of Celite® or glass wool	Physically disrupts the emulsion structure.
Centrifugation	High-speed rotation	Forces separation of immiscible liquids based on density.

| Gentle Heating | Slight increase in temperature | Reduces viscosity and can facilitate phase separation. | |

Experimental Protocols

Protocol 1: Neutralization and Washing for Homogeneous Acid Catalysts

This protocol describes the workup procedure for a reaction using sulfuric acid or p-TSA.

• Cooling: After the esterification is complete, cool the reaction mixture to room temperature.

• Dilution: Transfer the mixture to a separatory funnel and dilute with a water-immiscible organic solvent (e.g., ethyl acetate or hexane) to reduce viscosity.

• Neutralization Wash: Add a saturated solution of sodium bicarbonate (NaHCO₃). Caution: Mix gently by swirling and vent the funnel frequently to release the CO₂ gas produced. Continue adding the bicarbonate solution in portions until no more gas evolves.

• Phase Separation: Allow the layers to separate. If an emulsion forms, refer to the troubleshooting guide (FAQ 2). Drain and discard the lower aqueous layer.

• Water Wash: Add deionized water to the organic layer, gently mix, and separate the layers. Repeat this step 2-3 times. Check the pH of the final aqueous wash to ensure it is neutral (pH ~7).

• Brine Wash: Perform a final wash with a saturated NaCl solution (brine). This helps to remove dissolved water from the organic phase and breaks minor emulsions.

• Drying: Transfer the organic layer to a clean flask and dry over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude Isopropyl Stearate. A final product with an ester content of over 98% can be achieved.

Protocol 2: Removal of Soluble Metallic Catalysts via Adsorption

This protocol is for removing catalysts like tin salts.

• Adsorbent Addition: To the crude Isopropyl Stearate product, add an effective amount of amorphous silicon dioxide adsorbent (typically 1-5% by weight).

• Heating and Mixing: Heat the mixture to 90-100°C and stir continuously for 45-60 minutes to ensure optimal contact between the ester and the adsorbent.

• Cooling: Cool the mixture to a suitable filtration temperature (e.g., 40-60°C) to ensure the product is liquid but not overly viscous.

• Filtration: Filter the mixture through a filter aid (e.g., Celite®) to remove the adsorbent. The resulting filtrate is the purified ester.

• Analysis: The purified ester should be analyzed for residual metal content to ensure it meets the required specification (e.g., < 5 ppm).

Visual Diagrams

Troubleshooting Workflow for Catalyst Removal

This diagram outlines a logical decision-making process for troubleshooting common issues during the purification of Isopropyl Stearate.

Caption: Troubleshooting workflow for residual catalyst removal.

Logical Relationship for Emulsion Breaking

This diagram shows the logical steps and options for resolving an emulsion during the workup process.

Caption: Decision tree for breaking emulsions during workup.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN102020560A - Method for preparing isopropyl stearate - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of Isopropyl Stearate and Isopropyl Palmitate for Pharmaceutical and Cosmetic Applications

In the realm of pharmaceutical and cosmetic formulations, the selection of appropriate excipients is paramount to achieving desired product performance, stability, and sensory characteristics. Among the most widely utilized emollients and texture enhancers are isopropyl esters, notably Isopropyl Stearate and Isopropyl Palmitate. Both are esters of isopropyl alcohol with long-chain fatty acids—stearic acid (C18) and palmitic acid (C16), respectively. While they share structural similarities and functional roles, their subtle differences in physicochemical properties translate into distinct performance profiles, making them suitable for different applications. This guide provides a comprehensive comparison of their properties, supported by experimental protocols and data, to aid researchers and formulation scientists in their selection process.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental differences between Isopropyl Stearate and Isopropyl Palmitate arise from the two-carbon difference in their fatty acid chains. This variation influences their molecular weight, melting point, viscosity, and other physical characteristics, which in turn affect their feel on the skin and their function within a formulation.

Property	Isopropyl Stearate	Isopropyl Palmitate	Reference(s)
INCI Name	Isopropyl Stearate	Isopropyl Palmitate	[1],[2]
CAS Number	112-10-7	142-91-6	[1],[2]
Molecular Formula	C₂₁H₄₂O₂	C₁₉H₃₈O₂	[3],
Molecular Weight	326.56 g/mol	298.51 g/mol	,
Appearance	Oily, colorless liquid	Clear, colorless to pale yellow viscous liquid	,
Melting Point	~10 °C	11-14 °C	,
Boiling Point	343 °C	~350 °C	,
Density	~0.853 g/cm³	~0.852 g/cm³	,
Viscosity	Low	5-10 mPa·s	,
Solubility	Insoluble in water; soluble in nonpolar organic solvents, oils, and alcohols.	Practically insoluble in water; soluble in acetone, ethanol, oils, and organic solvents.	,

Performance and Applications in Formulations

Both esters are valued as emollients, skin-conditioning agents, and solvents in a wide array of products, from lotions and creams to makeup and hair care. Their primary function is to soften and smooth the skin by forming a non-greasy, hydrophobic film that reduces moisture loss.

Isopropyl Palmitate is renowned for its excellent spreading characteristics and velvety skin feel. It is a versatile emollient, moisturizer, and thickening agent. Due to its good solvent properties, it is also used for fragrance oils. It is frequently found in rich creams, lotions, sunscreens, and barrier repair formulations designed for dry or compromised skin. However, it is often cited as having a higher potential for comedogenicity, which may be a concern in formulations for acne-prone skin.

Isopropyl Stearate , with its slightly longer carbon chain, is also a low-viscosity, non-greasy emollient. It provides a hydrophobic film on the skin and is used in skin care products, makeup, and lipstick. It is also utilized in industrial applications as a lubricant and surfactant. While less commonly discussed in terms of comedogenicity compared to its palmitate counterpart, all fatty acid esters have some potential to clog pores, particularly at high concentrations.

Both esters are considered safe for cosmetic use and are approved by regulatory bodies like the FDA and under EU Cosmetics Regulations. They are resistant to oxidation and hydrolysis, which contributes to the stability of formulations and prevents rancidity.

Experimental Protocols for Performance Evaluation

To objectively assess the performance of Isopropyl Stearate and Isopropyl Palmitate in formulations, several key experiments can be conducted.

In Vitro Skin Penetration/Permeation Assay

This experiment evaluates the extent to which a substance can cross the skin barrier. It is crucial for assessing the delivery of active ingredients and understanding the interaction of excipients with the skin. The OECD Test Guideline 428 provides a standardized protocol.

Methodology:

• Skin Preparation: Excised human or porcine skin is used. The skin is dermatomed to a thickness of approximately 300-500 µm, ensuring the stratum corneum and epidermis are intact. Skin integrity is verified by measuring Transepidermal Water Loss (TEWL) or Transdermal Electrical Resistance (TER).

• Diffusion Cell Setup: The prepared skin membrane is mounted on a Franz diffusion cell, separating the donor and receptor chambers. The dermal side is in contact with a receptor fluid (e.g., phosphate-buffered saline), which is maintained at 32 ± 1°C to simulate skin surface temperature.

• Dosing: A finite dose (e.g., 10 mg/cm²) of the formulation containing the ester and a model active pharmaceutical ingredient (API) is applied to the epidermal surface in the donor chamber.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 16, and 24 hours), aliquots of the receptor fluid are collected and replaced with fresh fluid.

• Analysis: The concentration of the API in the collected samples is quantified using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC). At the end of the experiment, the skin surface is washed, and the amounts of API remaining on the surface, within the epidermis, and in the dermis are also determined.

• Data Interpretation: The cumulative amount of the API that has permeated the skin over time is plotted. The steady-state flux and permeability coefficient are calculated to compare the penetration-enhancing effects of Isopropyl Stearate versus Isopropyl Palmitate.

Emolliency and Skin Hydration Assessment

This evaluation measures the moisturizing and skin-smoothing effects of the esters.

Methodology:

• Panel Selection: A panel of human volunteers with normal to dry skin is recruited.

• Test Sites: Designated areas on the forearms of the volunteers are marked.

• Baseline Measurement: Baseline skin hydration is measured using a Corneometer, which determines the electrical capacitance of the skin—a parameter correlated with water content. Baseline TEWL is measured with a Tewameter to assess barrier function.

• Product Application: A standardized amount of a base cream containing either Isopropyl Stearate or Isopropyl Palmitate (e.g., at 5% w/w) is applied to the respective test sites. A control site receives no treatment or the base cream without any ester.

• Post-Application Measurements: Corneometer and Tewameter readings are taken at set intervals (e.g., 1, 2, 4, and 8 hours) after application.

• Data Analysis: Changes in skin hydration and TEWL from baseline are calculated and statistically compared between the two esters and the control. A significant increase in Corneometer readings and a decrease in TEWL indicate effective moisturization and occlusion.

Formulation Stability Testing

Stability testing ensures that the cosmetic or pharmaceutical product maintains its physical, chemical, and microbiological quality over its shelf life.

Methodology:

• Sample Preparation: Formulations (e.g., oil-in-water emulsions) are prepared containing either Isopropyl Stearate or Isopropyl Palmitate.

• Storage Conditions: Samples are stored under various conditions to predict shelf life:

  • Accelerated Stability: High temperatures (e.g., 40°C ± 2°C) for 3-6 months.

  • Real-Time Stability: Room temperature (e.g., 25°C) for the intended shelf life (e.g., 12-24 months).

  • Cycle Testing: Alternating temperatures (e.g., 24 hours at -10°C followed by 24 hours at 25°C) for several cycles to assess resistance to temperature fluctuations during shipping and storage.

• Parameter Evaluation: At specified time points, the following parameters are evaluated:

  • Physical Properties: Appearance, color, odor, pH, and viscosity.

  • Emulsion Stability: Signs of phase separation, creaming, or coalescence are checked visually and by microscopy. Centrifugation can be used as a stress test to predict creaming.

• Data Comparison: The stability profiles of the formulations containing Isopropyl Stearate and Isopropyl Palmitate are compared to determine if one ester contributes to a more stable product under the tested conditions.

Visualized Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams are provided.

Caption: Workflow for evaluating skin penetration using a Franz diffusion cell.

Caption: Logical relationship diagram of Isopropyl Stearate vs. Isopropyl Palmitate.

Conclusion

The choice between Isopropyl Stearate and Isopropyl Palmitate depends on the specific goals of the formulation. Isopropyl Palmitate offers a distinctively smooth, velvety feel and is a powerful emollient, making it ideal for products targeting dry skin, though its comedogenic potential warrants consideration. Isopropyl Stearate provides similar emollient and non-greasy properties and serves as an excellent alternative, particularly when a slightly different sensory profile is desired or when formulating for skin types prone to congestion. By utilizing the experimental protocols outlined, researchers can quantitatively assess their performance and make an evidence-based decision to optimize their product's efficacy, stability, and consumer appeal.

References

• 1. Isopropyl Stearate | C21H42O2 | CID 8162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropyl Palmitate | C19H38O2 | CID 8907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]

A Comparative Guide to Analytical Methods for the Quantification of Isopropyl Stearate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of four analytical techniques for the quantitative analysis of Isopropyl Stearate: Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR), and Quantitative Nuclear Magnetic Resonance (qNMR). The information presented is intended to assist in the selection of the most suitable analytical methodology for specific research, development, and quality control needs.

Introduction to Isopropyl Stearate and its Analysis

Isopropyl Stearate is the ester of isopropyl alcohol and stearic acid. It is a common ingredient in cosmetics and topical pharmaceutical formulations, where it functions as an emollient, lubricant, and thickening agent. Accurate and precise quantification of Isopropyl Stearate is essential for ensuring product quality, stability, and consistency. The choice of analytical method depends on factors such as the sample matrix, required sensitivity, desired accuracy and precision, and available instrumentation.

Comparative Overview of Analytical Methods

The selection of an analytical method is a critical decision in the development and quality control of products containing Isopropyl Stearate. The following table summarizes the key performance characteristics of the four methods discussed in this guide.

Feature	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-ELSD)	Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation of volatile compounds in a gaseous mobile phase followed by detection by flame ionization.	Separation based on polarity in a liquid mobile phase with detection based on light scattering of the nebulized eluent.	Measurement of the absorption of infrared radiation by molecular vibrations.	Quantification based on the direct proportionality between the integrated NMR signal intensity and the number of atomic nuclei.
Sample Volatility	Required. Derivatization may be necessary for non-volatile matrices.	Not required. Suitable for non-volatile and thermally labile compounds.	Not required.	Not required.
Key Advantages	High resolution and sensitivity for fatty acid esters.[1][2]	Wide applicability to non-volatile compounds without the need for chromophores.[3]	Rapid, non-destructive, and requires minimal sample preparation.[4][5]	Primary analytical method, highly specific, and can be used without a reference standard of the analyte.
Key Disadvantages	Not suitable for thermally labile compounds; may require derivatization.	Lower sensitivity compared to other detectors; non-linear response may require logarithmic calibration.	Lower sensitivity and specificity compared to chromatographic methods; susceptible to matrix interference.	Lower sensitivity than chromatographic methods; requires expensive instrumentation and specialized expertise.
Analysis Time	Typically 15-30 minutes.	Typically 10-20 minutes.	A few minutes per sample.	5-15 minutes per sample.
Solvent Consumption	Low.	Moderate to high.	Very low to none.	Low.

Data Presentation: Quantitative Performance

The following tables summarize typical validation parameters for the quantification of Isopropyl Stearate using the four analytical methods. The data is compiled from published methods for long-chain fatty acid esters and represents expected performance.

Table 1: Linearity and Range

Method	Linearity Range (mg/mL)	Correlation Coefficient (r²)
GC-FID	0.1 - 2.0	> 0.999
HPLC-ELSD	0.2 - 5.0	> 0.995 (log-log)
ATR-FTIR	1.0 - 20.0	> 0.998
qNMR	0.5 - 50.0	> 0.999

Table 2: Accuracy and Precision

Method	Accuracy (% Recovery)	Precision (RSD %)
GC-FID	98.0 - 102.0	< 2.0
HPLC-ELSD	95.0 - 105.0	< 5.0
ATR-FTIR	97.0 - 103.0	< 3.0
qNMR	99.0 - 101.0	< 1.0

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Method	LOD (mg/mL)	LOQ (mg/mL)
GC-FID	0.03	0.1
HPLC-ELSD	0.05	0.2
ATR-FTIR	0.5	1.0
qNMR	0.1	0.5

Experimental Protocols

This section provides detailed experimental protocols for the four analytical methods for the quantification of Isopropyl Stearate.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is suitable for the direct analysis of Isopropyl Stearate in samples that can be dissolved in a volatile solvent.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID) and a capillary column.

• Chromatographic Conditions:

  • Column: DB-FFAP (nitroterephthalic acid modified polyethylene glycol) capillary column (30 m x 0.32 mm I.D., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

  • Injector Temperature: 250°C.

  • Detector Temperature: 260°C.

  • Oven Temperature Program: Initial temperature of 150°C, hold for 2 minutes, ramp at 10°C/min to 250°C, and hold for 10 minutes.

  • Injection Volume: 1 µL (split injection, ratio 20:1).

• Sample Preparation:

  • Accurately weigh a suitable amount of the sample containing Isopropyl Stearate.

  • Dissolve the sample in isopropanol to achieve a final concentration within the linear range of the method (e.g., 1 mg/mL).

  • Vortex the solution until homogeneous.

  • If necessary, filter the solution through a 0.45 µm PTFE syringe filter.

• Calibration:

  • Prepare a series of standard solutions of Isopropyl Stearate in isopropanol at concentrations ranging from 0.1 to 2.0 mg/mL.

  • Inject each standard and construct a calibration curve by plotting the peak area against the concentration.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

This method is well-suited for the analysis of Isopropyl Stearate in various matrices, especially for non-volatile formulations.

• Instrumentation: High-performance liquid chromatograph equipped with an evaporative light scattering detector (ELSD).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of Acetonitrile (A) and Water (B).

    • Start with 80% A, ramp to 100% A over 10 minutes, hold for 5 minutes, and then return to initial conditions for equilibration.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 10 µL.

  • ELSD Settings: Nebulizer temperature 40°C, Evaporator temperature 60°C, Gas flow 1.5 L/min.

• Sample Preparation:

  • Accurately weigh a suitable amount of the sample.

  • Dissolve the sample in the initial mobile phase composition (80:20 Acetonitrile:Water) to achieve a concentration within the linear range (e.g., 1 mg/mL).

  • Vortex until the sample is fully dissolved.

  • Filter through a 0.45 µm PTFE syringe filter prior to injection.

• Calibration:

  • Prepare a series of standard solutions of Isopropyl Stearate in the initial mobile phase at concentrations ranging from 0.2 to 5.0 mg/mL.

  • Inject each standard and construct a calibration curve by plotting the logarithm of the peak area against the logarithm of the concentration.

Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR)

This is a rapid method for the direct quantification of Isopropyl Stearate in liquid or semi-solid samples.

• Instrumentation: Fourier-transform infrared spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal).

• Spectral Acquisition:

  • Spectral Range: 4000 - 650 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32.

• Sample Preparation:

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Acquire a background spectrum of the clean, empty ATR crystal.

  • Place a small amount of the liquid or semi-solid sample directly onto the ATR crystal, ensuring complete coverage.

  • Acquire the sample spectrum.

• Calibration and Quantification:

  • Prepare a series of calibration standards of Isopropyl Stearate in a suitable matrix (e.g., a cosmetic base without Isopropyl Stearate) at concentrations ranging from 1.0 to 20.0 mg/mL.

  • Record the ATR-FTIR spectrum for each standard.

  • Identify a characteristic absorption band for Isopropyl Stearate that is free from interference from the matrix. The strong carbonyl (C=O) stretching vibration around 1735 cm⁻¹ is typically used for esters.

  • Construct a calibration curve by plotting the absorbance of the selected peak against the concentration of Isopropyl Stearate.

  • Measure the absorbance of the sample at the same wavenumber and determine the concentration from the calibration curve.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary ratio method that can provide highly accurate and precise quantification without the need for a specific Isopropyl Stearate reference standard, by using a certified internal standard.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Acquisition Parameters (¹H NMR):

  • Pulse Program: Standard 90° pulse.

  • Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest (typically 30-60 seconds for accurate quantification).

  • Number of Scans: 16 or as required to achieve a signal-to-noise ratio >250:1 for the signals to be integrated.

  • Acquisition Time: Sufficient to allow for complete signal decay.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the sample containing Isopropyl Stearate into an NMR tube.

  • Accurately weigh a suitable amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) and add it to the same NMR tube. The internal standard should have a known purity and its signals should not overlap with the analyte signals.

  • Add a suitable deuterated solvent (e.g., 0.6 mL of Chloroform-d) to dissolve both the sample and the internal standard completely.

  • Vortex the tube to ensure a homogeneous solution.

• Quantification:

  • Acquire the ¹H NMR spectrum.

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal of Isopropyl Stearate (e.g., the methine proton of the isopropyl group, a septet at ~4.9 ppm) and a signal from the internal standard.

  • Calculate the concentration of Isopropyl Stearate using the following equation:

  • Concentration_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

    • Where: I = integral value, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and Purity = purity of the internal standard.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for each analytical method.

Caption: Experimental workflow for the quantification of Isopropyl Stearate by GC-FID.

Caption: Experimental workflow for the quantification of Isopropyl Stearate by HPLC-ELSD.

Caption: Experimental workflow for the quantification of Isopropyl Stearate by ATR-FTIR.

Caption: Experimental workflow for the quantification of Isopropyl Stearate by qNMR.

Conclusion

The choice of an analytical method for the quantification of Isopropyl Stearate should be based on the specific requirements of the analysis.

• GC-FID offers high sensitivity and resolution and is a robust method for routine quality control of raw materials.

• HPLC-ELSD is a versatile technique suitable for a wide range of formulations, including those containing non-volatile components.

• ATR-FTIR provides a rapid and non-destructive approach for at-line or in-process monitoring.

• qNMR serves as a primary method for highly accurate and precise measurements, particularly valuable for the certification of reference materials and in research settings.

By understanding the principles, performance characteristics, and experimental protocols of each technique, researchers, scientists, and drug development professionals can make an informed decision to ensure the quality and reliability of their results.

References

• 1. mdpi.com [mdpi.com]
• 2. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iosrjournals.org [iosrjournals.org]
• 5. impactfactor.org [impactfactor.org]

A Comparative Guide to the Synthesis of Isopropyl Stearate: Chemical vs. Enzymatic Routes

For researchers, scientists, and professionals in drug development, the synthesis of esters such as isopropyl stearate is a fundamental process. This guide provides a comprehensive comparison of the two primary methods for its synthesis: traditional chemical catalysis (Fischer-Speier esterification) and modern enzymatic catalysis. The performance of each method is evaluated based on experimental data, with detailed protocols provided for both approaches.

Performance Benchmark: A Head-to-Head Comparison

The choice between chemical and enzymatic synthesis of isopropyl stearate involves a trade-off between reaction conditions, yield, purity, and environmental impact. The following table summarizes the key performance indicators for each method, drawing from optimized lab-scale experiments.

Parameter	Chemical Synthesis (Acid-Catalyzed)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong acids (e.g., p-toluenesulfonic acid, methanesulfonic acid)	Immobilized Lipase (e.g., Fermase CALB™ 10000)
Temperature	77 - 95°C	70°C
Reaction Time	6 - 8 hours	Not specified, but high conversion achieved
Substrate Molar Ratio (Alcohol:Acid)	Typically a large excess of alcohol is used.	2:1
Solvent	Often solvent-free (using excess alcohol as solvent) or in a non-polar solvent like toluene.	Solvent-free
Conversion/Yield	~80% conversion; >98% ester content reported with specific catalysts.[1][2]	Up to 93.89% conversion.
Product Purity	Variable, with potential for side reactions and colored byproducts.[1]	High, due to high selectivity of the enzyme.
Catalyst Reusability	Difficult and often not practical for homogeneous catalysts.	Yes, for immobilized enzymes.
Environmental Impact	Harsher conditions, use of corrosive acids, and potential for waste generation.	Milder conditions, biodegradable catalyst, considered a "greener" process.

In-Depth Methodologies: Experimental Protocols

Below are detailed protocols for the synthesis of isopropyl stearate using both chemical and enzymatic catalysis.

Chemical Synthesis: Acid-Catalyzed Fischer Esterification

This method utilizes a strong acid to catalyze the esterification of stearic acid with isopropanol. The following protocol is based on typical Fischer esterification procedures for long-chain fatty acids.

Materials:

• Stearic Acid

• Isopropanol

• p-Toluenesulfonic acid (catalyst)

• Toluene (optional, for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

Procedure:

• Set up a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark apparatus, and a reflux condenser.

• To the flask, add stearic acid and an excess of isopropanol. The isopropanol can also act as the solvent.

• Add a catalytic amount of p-toluenesulfonic acid (typically 1-5 mol% relative to the stearic acid).

• Heat the mixture to reflux with vigorous stirring. Water, a byproduct of the reaction, is removed azeotropically with isopropanol and collected in the Dean-Stark trap to drive the reaction towards the product.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by measuring the acid value of the reaction mixture. The reaction is typically complete within 6-8 hours.[1]

• Once the reaction is complete, cool the mixture to room temperature.

• If a solvent such as toluene was used, remove it under reduced pressure.

• Wash the crude product with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude isopropyl stearate.

• The product can be further purified by vacuum distillation.

Enzymatic Synthesis: Lipase-Catalyzed Esterification

This method employs a lipase as a biocatalyst for the esterification reaction under milder, solvent-free conditions.

Materials:

• Stearic Acid

• Isopropanol

• Immobilized Lipase (e.g., Fermase CALB™ 10000)

Procedure:

• In a temperature-controlled reaction vessel with magnetic stirring, combine stearic acid and isopropanol in a 1:2 molar ratio.

• Add the immobilized lipase catalyst, typically at a loading of 3% (w/w) of the total reactants.

• Heat the reaction mixture to the optimal temperature of 70°C with constant stirring at 200 rpm.

• The reaction is carried out in a solvent-free system.

• Monitor the progress of the reaction by determining the acid value of the mixture at regular intervals. A maximum conversion of 93.89% has been reported under these conditions.

• Upon completion of the reaction, the immobilized enzyme can be recovered by simple filtration for potential reuse.

• The resulting product is isopropyl stearate of high purity, often not requiring extensive downstream processing.

Visualizing the Process: Workflows and Mechanisms

To better understand the distinct approaches, the following diagrams illustrate the experimental workflows for both synthesis methods.

Caption: Comparative experimental workflows for chemical and enzymatic synthesis of isopropyl stearate.

The underlying mechanisms of catalysis also differ significantly. Chemical synthesis relies on the protonation of the carboxylic acid to increase its electrophilicity, while enzymatic synthesis involves the formation of an acyl-enzyme intermediate.

Caption: Logical flow comparing the characteristics of chemical versus enzymatic synthesis pathways.

Conclusion

Both chemical and enzymatic methods offer viable routes for the synthesis of isopropyl stearate. The traditional acid-catalyzed Fischer esterification can achieve high conversion but requires harsh reaction conditions and more extensive purification. In contrast, enzymatic synthesis provides a greener alternative with high selectivity and milder operating conditions, leading to a purer product with simpler downstream processing. For applications where high purity, sustainability, and reduced environmental impact are paramount, enzymatic synthesis presents a superior choice. For large-scale industrial production where cost and reaction speed are the primary drivers, and robust purification infrastructure is in place, chemical synthesis remains a competitive option. Researchers and drug development professionals should carefully weigh these factors to select the most appropriate synthesis strategy for their specific needs.

References

• 1. CN102020560A - Method for preparing isopropyl stearate - Google Patents [patents.google.com]
• 2. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]

A Comparative Analysis of Isopropyl Stearate and Mineral Oil in Topical Formulations

For Researchers, Scientists, and Drug Development Professionals

In the development of topical drug delivery systems and cosmetic formulations, the choice of emollient is a critical determinant of product performance, stability, and consumer acceptance. Among the vast array of available emollients, Isopropyl Stearate and mineral oil are two ubiquitously utilized agents, each possessing a distinct profile of physicochemical and sensory properties. This guide provides an objective, data-driven comparison of these two emollients across key performance parameters to aid in formulation development.

Physicochemical Properties

Property	Isopropyl Stearate	Mineral Oil
Chemical Name	Isopropyl octadecanoate	Liquid paraffin
CAS Number	112-10-2	8042-47-5
Type	Ester emollient	Hydrocarbon emollient
Appearance	Colorless to pale yellow liquid	Colorless, oily liquid
Solubility	Soluble in oils, insoluble in water	Soluble in oils, insoluble in water
Key Feature	Non-greasy, good spreadability	Highly occlusive, inert

Performance Comparison

A comprehensive evaluation of Isopropyl Stearate and mineral oil involves assessing their impact on skin hydration, barrier function, sensory perception, and the stability of the final formulation.

Skin Penetration

The ability of an emollient to penetrate the stratum corneum can influence the delivery of active pharmaceutical ingredients (APIs). While Isopropyl Stearate is reputed for its penetration-enhancing properties, mineral oil is largely considered to be non-penetrating.

Table 2.1: Skin Penetration Profile

Parameter	Isopropyl Stearate	Mineral Oil
Penetration Depth	Can penetrate the upper layers of the stratum corneum	Primarily resides on the skin surface with minimal penetration into the stratum corneum[1][2]
Mechanism	Acts as a penetration enhancer	Forms an occlusive film on the skin

Experimental Protocol: In Vitro Skin Permeation using Franz Diffusion Cells

This protocol outlines the methodology to quantify the skin penetration of substances from topical formulations.

Objective: To determine the flux and permeation coefficient of a test substance (e.g., a model drug) from a formulation containing either Isopropyl Stearate or mineral oil.

Materials:

• Franz diffusion cells

• Human or porcine skin membrane

• Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent)

• Test formulations (one with Isopropyl Stearate, one with mineral oil)

• High-performance liquid chromatography (HPLC) system for analysis

• Magnetic stirrer

• Water bath

Procedure:

• Skin Preparation: Excise full-thickness skin and remove subcutaneous fat. Cut the skin to the appropriate size to fit the Franz diffusion cells.

• Franz Cell Assembly: Mount the skin membrane between the donor and receptor chambers of the Franz cell, with the stratum corneum facing the donor compartment.

• Receptor Chamber: Fill the receptor chamber with pre-warmed, degassed receptor solution. Ensure no air bubbles are trapped beneath the skin. Place a magnetic stir bar in the receptor chamber.

• Equilibration: Allow the assembled cells to equilibrate in a water bath set to 32°C for 30-60 minutes to maintain the skin surface temperature.

• Formulation Application: Apply a finite dose of the test formulation evenly onto the surface of the skin in the donor chamber.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 24 hours), withdraw an aliquot of the receptor solution for analysis and replace it with an equal volume of fresh, pre-warmed receptor solution to maintain sink conditions.

• Sample Analysis: Analyze the concentration of the test substance in the collected samples using a validated HPLC method.

• Data Analysis: Calculate the cumulative amount of the substance permeated per unit area (μg/cm²) and plot it against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the curve. The permeability coefficient (Kp) can then be calculated.

Diagram of Experimental Workflow:

In Vitro Skin Permeation Workflow

Moisturization and Skin Barrier Function

Both emollients contribute to skin hydration, but through different mechanisms. Mineral oil is a well-known occlusive agent that reduces transepidermal water loss (TEWL), while Isopropyl Stearate also possesses moisturizing properties.

Table 2.2: Moisturization and Skin Barrier Function Data

Parameter	Isopropyl Stearate Formulation	Mineral Oil Formulation
Corneometer Reading (Arbitrary Units)	Data not available for direct comparison. However, esters like Isopropyl Myristate have shown to increase skin hydration.	Formulations containing mineral oil have been shown to increase skin hydration levels as measured by a Corneometer[3].
TEWL Reduction (%)	Data not available for direct comparison.	A study on various oils showed that paraffin oil (mineral oil) reduced TEWL by 10.66% after 30 minutes of application[4].

Experimental Protocol: Evaluation of Skin Moisturization and Barrier Function

Objective: To compare the effect of topical formulations containing Isopropyl Stearate and mineral oil on skin hydration and transepidermal water loss (TEWL).

Instruments:

• Corneometer® for measuring skin hydration.

• Tewameter® for measuring TEWL.

Procedure:

• Subject Selection: Recruit healthy volunteers with normal to dry skin.

• Acclimatization: Allow subjects to acclimatize to a room with controlled temperature (20-22°C) and humidity (40-60%) for at least 30 minutes before measurements.

• Baseline Measurement: Define test areas on the volar forearm. Measure baseline skin hydration (Corneometer) and TEWL (Tewameter) at each test site.

• Product Application: Apply a standardized amount of the test formulations (one with Isopropyl Stearate, one with mineral oil, and an untreated control site) to the designated areas.

• Post-application Measurements: At specified time points (e.g., 1, 2, 4, 8, 24 hours) after application, repeat the Corneometer and Tewameter measurements at each test site.

• Data Analysis: Calculate the change in skin hydration and the percentage reduction in TEWL from baseline for each formulation and compare the results.

Diagram of Moisturization and Barrier Function Assessment:

Skin Moisturization and Barrier Function Workflow

Sensory Characteristics

The feel of a topical product is paramount for consumer compliance. Isopropyl Stearate is often chosen for its light, non-greasy feel, whereas mineral oil can be perceived as heavier and more occlusive.

Table 2.3: Sensory Profile Comparison (Based on a study of various emollients)

Sensory Attribute	Isopropyl Myristate* Score (0-10)	Mineral Oil Score (0-10)
Difficulty of Spreading	2.1	3.5
Gloss	6.8	6.5
Residue	3.2	4.8
Stickiness	2.5	3.9
Slipperiness	7.1	5.8
Softness	7.5	6.2
Oiliness	4.5	6.1

*Isopropyl Myristate is a similar ester emollient to Isopropyl Stearate and its sensory data is presented here as a proxy in the absence of direct comparative data for Isopropyl Stearate. Source: Adapted from a study by Parente et al. (2005) on the sensory properties of emollients.[5]

Experimental Protocol: Sensory Panel Evaluation

Objective: To quantitatively compare the sensory attributes of topical formulations containing Isopropyl Stearate and mineral oil.

Panel: A trained sensory panel of at least 10-12 individuals.

Procedure:

• Terminology Development: Establish a consensus vocabulary to describe the sensory attributes of the formulations (e.g., spreadability, absorbency, greasiness, tackiness, smoothness, residue).

• Sample Presentation: Present the coded samples to the panelists in a randomized and blinded manner.

• Application: Instruct panelists to apply a standardized amount of each product to a designated area of their skin (e.g., forearm).

• Evaluation: Panelists evaluate each product based on the predefined sensory attributes at different time points (e.g., during application, immediately after, and 10 minutes after).

• Scoring: Use a labeled magnitude scale (e.g., 0-10 or 0-100) for each attribute, where 0 represents the absence of the sensation and the higher number represents high intensity.

• Data Analysis: Analyze the data statistically (e.g., using ANOVA) to determine significant differences between the formulations for each sensory attribute.

Diagram of Sensory Evaluation Process:

Sensory Evaluation Workflow

Formulation Stability

The choice of emollient can significantly impact the stability of an emulsion. Both Isopropyl Stearate and mineral oil are stable to oxidation, but their interaction with other formulation components can influence physical stability parameters like viscosity and particle size over time.

Table 2.4: Stability Profile

Parameter	Isopropyl Stearate Formulation	Mineral Oil Formulation
Oxidative Stability	Good	Excellent, highly inert
Physical Stability (Emulsion)	Can be formulated into stable emulsions.	Can be formulated into stable emulsions; however, the high density of mineral oil may increase the risk of creaming.
Viscosity Change over Time	Formulation dependent.	Generally stable, but can be influenced by the overall formulation.
Particle Size Change over Time	Formulation dependent.	Emulsions with mineral oil can be stable with appropriate emulsifiers and processing.

Experimental Protocol: Accelerated Stability Testing of Emulsions

Objective: To compare the physical stability of oil-in-water (O/W) emulsions formulated with Isopropyl Stearate versus mineral oil.

Procedure:

• Formulation Preparation: Prepare two O/W emulsions with identical compositions, except for the oil phase (one with Isopropyl Stearate, one with mineral oil).

• Initial Characterization: Immediately after preparation, measure the initial viscosity, pH, and particle size distribution of both emulsions.

• Storage Conditions: Store aliquots of each formulation at different temperature and humidity conditions as per ICH guidelines (e.g., 25°C/60% RH, 40°C/75% RH).

• Time-point Testing: At specified time intervals (e.g., 1, 3, 6 months), withdraw samples and re-evaluate their viscosity, pH, particle size distribution, and visual appearance (for signs of phase separation or creaming).

• Data Analysis: Compare the changes in the measured parameters over time for both formulations to assess their relative stability.

Diagram of Stability Testing Logic:

Emulsion Stability Testing Workflow

Conclusion

The selection between Isopropyl Stearate and mineral oil is contingent upon the specific objectives of the topical formulation.

• Isopropyl Stearate is an excellent choice for formulations where a light, non-greasy sensory experience and good spreadability are desired. Its potential to enhance the penetration of active ingredients makes it a valuable component in transdermal drug delivery systems.

• Mineral oil remains a gold standard for its exceptional occlusive properties, providing a robust barrier to prevent water loss and protect the skin. Its inert nature and high stability make it a reliable and cost-effective choice for a wide range of dermatological and cosmetic products, particularly those aimed at treating dry skin conditions.

Ultimately, the optimal choice may involve a blend of emollients to achieve the desired balance of efficacy, stability, and sensory appeal. The experimental protocols provided herein offer a framework for conducting comparative studies to inform evidence-based formulation decisions.

References

• 1. dr-jetskeultee.nl [dr-jetskeultee.nl]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. probotanic.com [probotanic.com]
• 5. Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to In-Vitro Drug Release from Isopropyl Stearate-Based Topical Formulations

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate vehicle is a cornerstone in the development of effective topical drug delivery systems. The vehicle not only influences the physicochemical stability and aesthetic qualities of the formulation but also critically governs the rate and extent of drug release. Isopropyl stearate (IPS), an ester of isopropyl alcohol and stearic acid, is a commonly used excipient in topical preparations due to its emollient, moisturizing, and solvent properties. This guide provides an objective comparison of the in-vitro release of drugs from IPS-based formulations against other common topical vehicles, supported by experimental data.

While direct comparative studies on Isopropyl Stearate are limited in publicly available literature, data for the chemically similar ester, Isopropyl Myristate (IPM), is more abundant. Given their structural similarities, IPM-based formulations are presented here as a surrogate for comparison, with the clear acknowledgment of this substitution. This guide aims to provide a valuable resource for formulation scientists by presenting available data in a structured format, detailing experimental protocols, and visualizing key workflows.

Comparative In-Vitro Drug Release Performance

The in-vitro release of active pharmaceutical ingredients (APIs) from various topical formulations is a critical quality attribute that predicts their in-vivo performance. The following tables summarize the cumulative release of different drugs from formulations containing Isopropyl Myristate (as a surrogate for Isopropyl Stearate) and other alternative bases.

Table 1: In-Vitro Release of Diclofenac Sodium from Various Topical Formulations

Formulation Type	Vehicle Composition	Cumulative Drug Release (µg/cm²) at 6h	Release Rate (µg/cm²/h⁰·⁵)	Reference
Lipogel (IPM-based)	Egg lecithin, Isopropyl myristate, Propylene glycol, Ethanol	2.102 (Diffusion Coefficient x 10⁻⁷ cm²/s)	Not Reported	[1]
Lotion	Soya lecithin, Ethanol, Buffer	5.308 (Diffusion Coefficient x 10⁻⁷ cm²/s)	Not Reported	[1]
Emulgel (Commercial)	Not Specified	1.518 (Diffusion Coefficient x 10⁻⁷ cm²/s)	Not Reported	[1]
Aqueous Gel (Micellar)	Sodium cholate, Egg lecithin	0.966 (Diffusion Coefficient x 10⁻⁷ cm²/s)	Not Reported	[1]
Emulgel (Investigational)	Not Specified	23.61 ± 1.03 (permeation)	Not Reported	[2]
Gel (Investigational)	Not Specified	Not Reported	380.42 ± 3.05

Note: Data from different studies may not be directly comparable due to variations in experimental conditions. Diffusion coefficients are presented as reported in the source.

Table 2: In-Vitro Release of Ibuprofen from Various Topical Gel Formulations

Formulation Type	Key Excipients	Cumulative Drug Release (%) at 8h	Release Flux (µg/cm²/min)	Reference
Proniosome Gel (IPM surrogate implied)	Ibuprofen, Span 60, Cholesterol in HPMC gel	~23 (Flux in µg/cm²/min½)	23.1900 ± 1.7658
Simple Gel	Ibuprofen in HPMC gel	~28 (Flux in µg/cm²/min½)	28.3067 ± 3.0852
Clear Gel	3% w/w Ibuprofen	739.6 ± 36.1 (at 24h)	Not Reported
Cream (Suspended)	5% w/w Ibuprofen	320.8 ± 17.53 (at 24h)	Not Reported
Emulgel	3% w/w Ibuprofen	178.5 ± 34.5 (at 24h)	Not Reported

Note: Direct comparison is challenging due to differing units and time points. Flux values are presented as reported in the source.

Table 3: In-Vitro Release of Fluconazole from Microemulsion Formulations (IPM as Oil Phase)

Formulation Code	Oil Phase (Isopropyl Myristate) (%)	Surfactant/Co-surfactant (%)	Water (%)	Cumulative Drug Release (%) at 24h	Permeation Rate (µg/cm²/h)	Reference
Optimized Microemulsion	14	42 (Tween-80/PG 5:1)	42	Not Reported	67.58 ± 1.26
F1	5	65	30	~55	Not Reported
F2	10	60	30	~65	Not Reported
F3	15	55	30	~75	Not Reported
F4	20	50	30	~85	Not Reported
F5	25	45	30	~95	Not Reported
Marketed Gel	Not Applicable	Not Applicable	Not Applicable	~20	Not Reported

Note: The data highlights the enhanced release from microemulsion systems compared to a conventional gel formulation.

Experimental Protocols

The following section details a standard methodology for conducting in-vitro release studies of drugs from semi-solid formulations, based on the widely accepted Franz diffusion cell method.

Objective

To determine the rate and extent of drug release from a topical formulation over time.

Apparatus

• Vertical Franz Diffusion Cells

• Circulating water bath with heater

• Magnetic stirrer

• Syringes and needles for sampling

• HPLC or UV-Vis spectrophotometer for drug quantification

Materials

• Formulation: Isopropyl Stearate-based formulation containing the active drug.

• Alternative Formulations: For comparative analysis (e.g., petrolatum-based ointment, o/w emulsion cream).

• Membrane: Inert synthetic membrane (e.g., cellulose acetate, polysulfone) with a specified pore size.

• Receptor Medium: A buffered solution (e.g., phosphate-buffered saline pH 7.4) in which the drug is soluble and stable. The medium should provide sink conditions.

• Analytical Standards: Pure drug substance for calibration.

Procedure

• Apparatus Setup: Assemble the Franz diffusion cells. The receptor compartment is filled with a known volume of pre-warmed (32 ± 0.5 °C) and de-gassed receptor medium. A magnetic stir bar is placed in the receptor compartment to ensure continuous mixing.

• Membrane Mounting: The synthetic membrane is mounted between the donor and receptor compartments, ensuring no air bubbles are trapped underneath.

• Formulation Application: A accurately weighed amount of the topical formulation is applied uniformly to the surface of the membrane in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8 hours), a sample of the receptor medium is withdrawn from the sampling port. An equal volume of fresh, pre-warmed receptor medium is immediately added back to the receptor compartment to maintain a constant volume.

• Sample Analysis: The concentration of the drug in the collected samples is determined using a validated analytical method (e.g., HPLC, UV-Vis spectrophotometry).

• Data Analysis: The cumulative amount of drug released per unit area of the membrane (µg/cm²) is calculated for each time point. The release rate is often determined from the slope of the linear portion of the plot of cumulative amount released versus the square root of time.

Visualization of Experimental Workflow

The following diagram illustrates the workflow of a typical in-vitro release study using a Franz diffusion cell.

In-Vitro Drug Release Experimental Workflow

Conclusion

References

• 1. In-vitro release of diclofenac diethylammonium from lipid-based formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Formulation and Evaluation of the In Vitro Performance of Topical Dermatological Products Containing Diclofenac Sodium - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Isopropyl Stearate from Different Suppliers: A Guide for Researchers and Drug Development Professionals

Introduction

Isopropyl Stearate, the ester of isopropyl alcohol and stearic acid, is a widely utilized excipient in the pharmaceutical and cosmetic industries. Its primary functions include acting as an emollient, lubricant, and solubilizing agent.[1] The performance of Isopropyl Stearate in a final formulation can be significantly influenced by its quality and purity, which may vary between suppliers. This guide provides a framework for a head-to-head comparison of Isopropyl Stearate from different suppliers, offering objective methodologies and supporting experimental data to aid researchers, scientists, and drug development professionals in making informed decisions.

Variability in excipients can arise from the source of raw materials and differences in the manufacturing process, potentially impacting the final product's performance. Therefore, a thorough evaluation of Isopropyl Stearate from various suppliers is a critical step in formulation development to ensure consistency and efficacy.

Key Quality and Performance Parameters

A comprehensive comparison of Isopropyl Stearate from different suppliers should focus on both fundamental quality attributes and functional performance characteristics. The following tables outline key parameters and provide hypothetical comparative data for three anonymous suppliers (Supplier A, Supplier B, and Supplier C) to illustrate potential variations.

Table 1: Comparative Quality Attributes of Isopropyl Stearate from Different Suppliers

Parameter	Specification	Supplier A	Supplier B	Supplier C	Test Method
Appearance	Clear, colorless to pale yellow liquid	Conforms	Conforms	Conforms	Visual Inspection
Assay (Purity)	≥ 98.0%	99.2%	98.5%	99.5%	Gas Chromatography
Acid Value	≤ 1.0 mg KOH/g	0.2	0.8	0.1	Titration
Saponification Value	185 - 195 mg KOH/g	190	188	192	Titration
Iodine Value	≤ 1.0 g I₂/100g	0.3	0.7	0.2	Titration
Water Content	≤ 0.1%	0.02%	0.08%	0.01%	Karl Fischer Titration
Refractive Index @ 20°C	1.444 - 1.448	1.446	1.447	1.445	Refractometry
Specific Gravity @ 25°C	0.850 - 0.855	0.852	0.854	0.851	Pycnometry

Table 2: Comparative Functional Performance of Isopropyl Stearate from Different Suppliers

Performance Parameter	Test	Supplier A	Supplier B	Supplier C
Emolliency (Spreadability)	Spreading Diameter (mm) after 10 min	35	32	38
Viscosity @ 25°C	Kinematic Viscosity (cSt)	8.5	9.8	8.2
Solubilizing Capacity	Solubility of Model Drug (mg/mL)	15.2	12.8	16.5
Sensory Profile	Greasiness (1-10 scale)	3	5	2
Sensory Profile	Absorption Rate (1-10 scale)	8	6	9

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and comparable data. The following sections provide methodologies for the key experiments cited in the comparison tables.

Assay (Purity) by Gas Chromatography (GC)

This method determines the percentage of Isopropyl Stearate and detects any impurities.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID)

• Capillary Column: DB-5 (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Reagents:

• Carrier Gas: Helium

• Internal Standard: n-Eicosane

• Solvent: Hexane

Procedure:

• Internal Standard Solution Preparation: Accurately weigh and dissolve a known amount of n-Eicosane in hexane to prepare a solution of approximately 1 mg/mL.

• Standard Preparation: Accurately weigh about 50 mg of Isopropyl Stearate reference standard into a 10 mL volumetric flask. Add 5 mL of the Internal Standard Solution and dilute to volume with hexane.

• Sample Preparation: Accurately weigh about 50 mg of the Isopropyl Stearate sample from each supplier into separate 10 mL volumetric flasks. Add 5 mL of the Internal Standard Solution to each and dilute to volume with hexane.

• Chromatographic Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, then ramp to 280°C at 10°C/minute, and hold for 5 minutes.

  • Injection Volume: 1 µL

• Analysis: Inject the standard and sample preparations into the GC. Calculate the purity of Isopropyl Stearate based on the peak area ratios relative to the internal standard.

Water Content by Karl Fischer Titration

This method quantifies the amount of water present in the Isopropyl Stearate samples.[2][3][4]

Instrumentation:

• Karl Fischer Titrator (coulometric or volumetric)

Reagents:

• Karl Fischer Reagent (e.g., Hydranal-Composite 5)

• Anhydrous Methanol

Procedure:

• Standardize the Karl Fischer reagent with a known amount of water or a water standard.

• Accurately weigh a suitable amount of the Isopropyl Stearate sample (typically 1-5 g) and introduce it into the titration vessel containing anhydrous methanol.

• Titrate the sample with the Karl Fischer reagent until the endpoint is reached.

• The water content is automatically calculated by the instrument and is typically expressed as a percentage.

Emolliency (Spreadability) Test

This test provides an in-vitro measure of how easily the emollient spreads on a surface, which correlates to its feel on the skin.

Materials:

• Glass plate or a synthetic skin substrate

• Micropipette

• Ruler or caliper

Procedure:

• Place the glass plate or synthetic skin on a level surface.

• Using a micropipette, dispense a precise volume (e.g., 10 µL) of the Isopropyl Stearate sample onto the center of the substrate.

• Start a timer and allow the sample to spread for a defined period (e.g., 10 minutes).

• After the specified time, measure the diameter of the spread in two perpendicular directions and calculate the average. A larger diameter indicates better spreadability.

Viscosity Measurement

Viscosity is a key parameter that influences the texture and feel of a formulation.

Instrumentation:

• Viscometer (e.g., Brookfield viscometer or a capillary viscometer following ASTM D445)

Procedure (using a rotational viscometer):

• Equilibrate the Isopropyl Stearate sample to a constant temperature (e.g., 25°C).

• Select an appropriate spindle and rotational speed for the expected viscosity range.

• Immerse the spindle into the sample up to the marked level.

• Start the viscometer and allow the reading to stabilize.

• Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s).

Solubilizing Capacity Study

This experiment assesses the ability of Isopropyl Stearate from different suppliers to dissolve a model active pharmaceutical ingredient (API).

Materials:

• Model API (e.g., a poorly water-soluble drug like ibuprofen or ketoconazole)

• Vials with screw caps

• Shaking incubator or magnetic stirrer

• Analytical balance

• HPLC or UV-Vis spectrophotometer for quantification

Procedure:

• Prepare saturated solutions by adding an excess amount of the model API to a known volume of Isopropyl Stearate from each supplier in separate vials.

• Tightly cap the vials and place them in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C) for a specified period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After incubation, centrifuge the vials to separate the undissolved API.

• Carefully collect an aliquot of the supernatant and dilute it with a suitable solvent.

• Quantify the concentration of the dissolved API using a validated HPLC or UV-Vis method.

• The solubility is expressed in mg/mL.

Sensory Evaluation

A trained sensory panel can provide valuable data on the aesthetic properties of Isopropyl Stearate.

Panelists:

• A panel of at least 10 trained individuals.

Procedure:

• Apply a standardized amount (e.g., 0.1 mL) of each Isopropyl Stearate sample to a designated area on the panelists' forearms.

• Panelists evaluate specific attributes such as greasiness, absorption rate, and after-feel on a labeled magnitude scale (e.g., 1 to 10).

• Provide a washout period and a neutral palate cleanser (e.g., water and crackers) between sample evaluations to minimize carry-over effects.

• Collect and statistically analyze the data to identify significant differences between the samples.

Visualizations

Workflow for Supplier Qualification of Isopropyl Stearate

The following diagram illustrates a logical workflow for the qualification and comparison of Isopropyl Stearate from different suppliers.

Supplier Qualification Workflow

Mechanism of Isopropyl Stearate as a Solubilizer

This diagram illustrates the role of Isopropyl Stearate in enhancing the solubility of a poorly soluble active pharmaceutical ingredient (API) in a formulation.

References

• 1. specialchem.com [specialchem.com]
• 2. hiranuma.com [hiranuma.com]
• 3. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]
• 4. gmpinsiders.com [gmpinsiders.com]

Evaluating the safety profile of Isopropyl Stearate against other fatty acid esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the safety profile of Isopropyl Stearate in comparison to other widely used fatty acid esters in the cosmetic and pharmaceutical industries: Isopropyl Myristate, Isopropyl Palmitate, and Isopropyl Isostearate. This objective comparison is supported by available experimental data to aid in formulation development and safety assessment.

Executive Summary

Fatty acid esters, including Isopropyl Stearate, are extensively used as emollients, skin conditioning agents, and solvents. Their safety is of paramount importance for consumer products and topical drug formulations. Based on a thorough review of available data, the Cosmetic Ingredient Review (CIR) Expert Panel has concluded that Isopropyl Stearate and chemically similar isopropyl esters are safe as cosmetic ingredients in their present practices of use and concentration.[1][2] These esters are generally characterized by low acute toxicity, minimal to moderate skin irritation depending on the specific ester and concentration, low potential for eye irritation, and a lack of sensitizing properties.

Comparative Safety Data

The following table summarizes the available quantitative and qualitative safety data for Isopropyl Stearate and its comparators. It is important to note that direct numerical comparisons can be challenging due to variations in study designs and reporting.

Safety Endpoint	Isopropyl Stearate	Isopropyl Myristate	Isopropyl Palmitate	Isopropyl Isostearate
Acute Oral Toxicity (LD50)	> 8 ml/kg (rat)[1]	> 16 ml/kg (rat), 49.7 ml/kg (mouse)[3]	> 5,000 mg/kg (rat)	No data available
Dermal Toxicity (LD50)	No data available	> 5 g/kg (rabbit)	> 5 g/kg (rabbit)	No data available
Skin Irritation	Moderate irritant (undiluted, rabbit)	Minimal to mild irritant (undiluted, rabbit)	Non-irritating to slightly irritating (PII ranged from 0.0 to 1.25 in rabbits)	Non-irritant (PII = 0.42, undiluted, rabbit)
Eye Irritation	Non-irritant (undiluted, rabbit)	Minimally irritating (undiluted, rabbit)	No significant irritation (undiluted, rabbit)	Slight ocular irritant (undiluted and 10% aqueous suspension, rabbit)
Skin Sensitization	Not a sensitizer in human patch tests (at 1%)	Not a sensitizer in guinea pigs and humans	Not a sensitizer in human patch tests	Not a sensitizer (based on data from similar esters)

Experimental Protocols

The safety data presented in this guide are primarily derived from standardized toxicological tests. The methodologies for these key experiments are outlined below.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to the skin.

• Test System: Healthy young adult albino rabbits are typically used.

• Procedure: A small area of the animal's dorsal skin is clipped free of fur. The test substance (0.5 ml of liquid or 0.5 g of solid) is applied to a small patch of gauze, which is then placed on the skin and covered with an occlusive dressing for a 4-hour exposure period.

• Observation: After the exposure period, the patch is removed, and the skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

• Scoring: The reactions are scored on a scale of 0 (no effect) to 4 (severe effect). The Primary Irritation Index (PII) is calculated from these scores.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test assesses the potential of a substance to produce reversible or irreversible damage to the eye.

• Test System: Healthy young adult albino rabbits are used.

• Procedure: A single dose of the test substance (0.1 ml of liquid or 0.1 g of solid) is instilled into the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control.

• Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after instillation.

• Scoring: Ocular lesions are scored according to the Draize scale, which evaluates the opacity of the cornea, inflammation of the iris, and redness and swelling of the conjunctiva.

Skin Sensitization: Local Lymph Node Assay (LLNA) (OECD Guideline 429)

The LLNA is the preferred method for in vivo skin sensitization testing and provides a quantitative measure of sensitizing potency.

• Test System: Mice are used as the test system.

• Procedure: The test substance is applied to the dorsal surface of the ears of the mice for three consecutive days.

• Measurement: On day 6, a radiolabeled substance (e.g., 3H-methyl thymidine) is injected intravenously. A few hours later, the animals are euthanized, and the draining auricular lymph nodes are excised. The proliferation of lymphocytes in the lymph nodes is measured by quantifying the incorporation of the radiolabel.

• Endpoint: The results are expressed as a Stimulation Index (SI), which is the ratio of proliferation in the test group compared to the vehicle control group. A substance is classified as a sensitizer if the SI is 3 or greater. The EC3 value, which is the estimated concentration of the test substance required to produce an SI of 3, can be calculated to indicate the potency of the sensitizer.

Safety Assessment Workflow

The safety evaluation of cosmetic ingredients like fatty acid esters typically follows a tiered or sequential testing strategy. This approach aims to minimize animal testing by first utilizing existing data and in vitro methods. The following diagram illustrates a general workflow for such a safety assessment.

Figure 1: A typical workflow for the safety assessment of cosmetic ingredients.

Conclusion

Isopropyl Stearate exhibits a safety profile that is broadly similar to other commonly used fatty acid esters such as Isopropyl Myristate, Isopropyl Palmitate, and Isopropyl Isostearate. The available data indicate that these esters have a low order of acute toxicity. Skin irritation potential appears to vary from non-irritating to moderately irritating, with undiluted Isopropyl Stearate showing a higher potential for irritation in animal studies compared to the other esters in this comparison. However, in human studies, products containing low concentrations of Isopropyl Stearate are classified as slight irritants. For eye irritation, most of these esters are considered to be minimal or slight irritants. Crucially, there is no significant evidence to suggest that Isopropyl Stearate or the other esters included in this guide are skin sensitizers at typical use concentrations.

The selection of a specific fatty acid ester for a formulation should be guided by its physicochemical properties and the desired sensory characteristics, with the knowledge that their safety profiles are well-established and favorable for use in cosmetic and topical applications when used within appropriate concentration ranges.

References

• 1. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 2. rivm.nl [rivm.nl]
• 3. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

Safety & Regulatory Compliance

Proper Disposal of Isopropyl Stearate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of operational safety and environmental responsibility. This guide provides essential, step-by-step procedures for the proper disposal of isopropyl stearate, a common emollient and lubricant in pharmaceutical and cosmetic formulations. Adherence to these guidelines will help mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle isopropyl stearate with appropriate safety measures. While not classified as a hazardous substance, good laboratory practices should always be observed.[1]

• Personal Protective Equipment (PPE): Wear safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[2][3] In case of splashes or potential for aerosol formation, a face shield may be necessary.

• Ventilation: Handle isopropyl stearate in a well-ventilated area to minimize inhalation of any vapors or mists.[4][5]

• Spill Management: In the event of a spill, absorb the material with an inert, non-combustible absorbent such as sand or earth. Collect the absorbed material and place it into a suitable, labeled, and closed container for disposal. Do not allow the spilled material to enter drains or waterways.

Step-by-Step Disposal Protocol

The primary methods for the disposal of isopropyl stearate involve chemical incineration or the use of a licensed waste disposal service. Under no circumstances should isopropyl stearate be disposed of down the drain or in regular trash.

1. Waste Collection and Storage:

• Collect waste isopropyl stearate in a dedicated, properly labeled, and sealed container.
• Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

2. Disposal of Unused or Surplus Material:

• For unused or surplus isopropyl stearate, the recommended method is to offer it to a licensed professional waste disposal company.
• Alternatively, the material can be disposed of by controlled incineration at a licensed chemical destruction plant. This process may involve dissolving or mixing the material with a combustible solvent.

3. Disposal of Contaminated Materials:

• Empty Containers: Containers that have held isopropyl stearate should be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as chemical waste. Once cleaned, the container can be offered for recycling or reconditioning. If recycling is not an option, puncture the container to prevent reuse and dispose of it in a sanitary landfill.
• Contaminated PPE and Absorbents: Gloves, absorbent materials from spills, and other contaminated disposable items should be collected in a sealed bag or container and disposed of as chemical waste through a licensed disposal service.

4. Regulatory Compliance:

• All disposal activities must be conducted in accordance with local, state, and federal regulations. It is the responsibility of the waste generator to ensure full compliance with all applicable laws.

Quantitative Data

The safety data sheets reviewed for isopropyl stearate do not specify quantitative data such as EPA waste codes or concentration limits for disposal. Waste classification would be dependent on the specific circumstances of generation and any contaminants present. Consult with your institution's environmental health and safety (EHS) department or your licensed waste disposal contractor for guidance on proper waste profiling and coding.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of isopropyl stearate.

Caption: Isopropyl Stearate Disposal Decision Workflow.

References

• 1. scipoly.com [scipoly.com]
• 2. angenechemical.com [angenechemical.com]
• 3. Page loading... [wap.guidechem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Isopropyl Stearate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for the handling and disposal of Isopropyl Stearate, a common emollient and lubricant in cosmetic and pharmaceutical applications. Adherence to these procedures is critical for minimizing risks and ensuring responsible chemical management.

Isopropyl Stearate is generally considered to have low acute toxicity but can be a skin irritant and may be harmful if swallowed.[1][2] A primary environmental concern is its potential for long-lasting harmful effects on aquatic life.[3][4]

Exposure Controls and Personal Protective Equipment (PPE)

Proper engineering controls and personal protective equipment are the first line of defense against exposure. Always handle Isopropyl Stearate in a well-ventilated area, preferably within a chemical fume hood. An accessible safety shower and eye wash station are mandatory in areas where it is handled.

Recommended Personal Protective Equipment:

Protection Type	Specification	Standard
Eye/Face Protection	Tightly fitting safety goggles or safety glasses with side-shields.	Conforming to EN 166 (EU) or NIOSH (US).
Skin Protection	Chemically resistant, impervious gloves. Fire/flame resistant and impervious clothing.	Gloves must satisfy EU Directive 89/686/EEC and the standard EN 374.
Respiratory Protection	Generally not required with adequate ventilation. If exposure limits are exceeded or irritation occurs, use a full-face respirator.	Follow appropriate government standards.

Occupational Exposure Limits:

Organization	Limit	Notes
ACGIH (TLV)	TWA: 10 mg/m³	Not classifiable as a human carcinogen.
ACGIH (TLV)	TWA: 3 mg/m³	Not classifiable as a human carcinogen.

Note: Some sources indicate no established occupational exposure limit values. It is prudent to adhere to the most conservative limits available.

Operational Plan: Step-by-Step Handling Procedures

Following a systematic approach to handling Isopropyl Stearate minimizes the risk of exposure and contamination.

1. Preparation and Inspection:

• Before starting any work, ensure the ventilation system (e.g., chemical fume hood) is functioning correctly.

• Inspect all required PPE for integrity. Gloves must be inspected prior to use.

• Ensure spill containment materials are readily available.

2. Handling the Chemical:

• Avoid contact with skin and eyes.

• Avoid the formation of dust and aerosols.

• Use non-sparking tools to prevent ignition, as the material can be combustible.

• Wash hands thoroughly after handling, before breaks, and at the end of the workday.

3. Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Keep away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

• Do not store near foodstuffs or feed.

Disposal Plan: Managing Isopropyl Stearate Waste

Proper disposal is crucial to prevent environmental harm, particularly to aquatic ecosystems.

1. Waste Collection:

• Collect waste Isopropyl Stearate and any contaminated materials (e.g., absorbent pads, gloves) in suitable, closed, and clearly labeled containers for disposal.

2. Spill Management:

• In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.

• Remove all sources of ignition.

• Wear full PPE, including respiratory protection if necessary.

• Contain the spill using an inert absorbent material (e.g., diatomite, universal binders).

• Collect the absorbed material using spark-proof tools and place it in a closed container for disposal.

• Prevent the spill from entering drains, sewers, or waterways.

3. Final Disposal:

• Dispose of surplus and non-recyclable solutions through a licensed disposal company.

• Do not discharge into sewer systems. The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration.

• Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or reconditioning, or disposed of as hazardous waste.

Emergency First Aid Protocols

Immediate and appropriate first aid is critical in the event of an exposure.

• If Inhaled: Move the person into fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.

• In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap and plenty of water. Consult a physician if irritation persists.

• In Case of Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and consult a physician.

• If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of Isopropyl Stearate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. angenechemical.com [angenechemical.com]
• 3. echemi.com [echemi.com]
• 4. Isopropyl stearate|112-10-7|MSDS [dcchemicals.com]